1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole

• CAS: 1005631-56-0

Core Science & Biosynthesis

An In-depth Technical Guide to 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole (CAS 1005631-56-0)

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Pyrazole Scaffold in Modern Drug Discovery

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, stands as a cornerstone in medicinal chemistry.[1][2] Its remarkable versatility and metabolic stability have cemented its status as a "privileged scaffold," leading to the development of numerous blockbuster drugs across a wide range of therapeutic areas.[1][3] From the anti-inflammatory celecoxib to the erectile dysfunction treatment sildenafil, the pyrazole core has proven its value time and again.[1][4] This guide focuses on a specific, functionalized pyrazole derivative, 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole , providing a comprehensive technical overview of its synthesis, properties, and potential as a versatile building block in the quest for novel therapeutics.

Molecular Profile of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole

CAS Number: 1005631-56-0

Chemical Formula: C10H18N2O2

Molecular Weight: 198.26 g/mol

The structure of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole reveals several key features that underpin its synthetic utility:

• The Pyrazole Core: A stable aromatic ring that is a common feature in many biologically active compounds.[5][6] The nitrogen atoms can act as hydrogen bond acceptors, and the ring system can engage in π-π stacking interactions with biological targets.[4]

• N-1 Substitution: The nitrogen at position 1 is substituted with a 2,2-diethoxyethyl group. This acetal moiety is a stable protecting group for an acetaldehyde functionality. Under acidic conditions, it can be readily hydrolyzed to reveal a reactive aldehyde, opening up a vast array of subsequent chemical transformations.

• C-4 Methylation: The presence of a methyl group at the C-4 position blocks this site from electrophilic substitution, which is a common reaction pathway for unsubstituted pyrazoles.[7] This directs any further ring functionalization to other positions, offering regiochemical control.

Proposed Synthesis Methodology

The synthesis of 1,4-disubstituted pyrazoles is a well-established area of organic chemistry.[8][9] A highly plausible and efficient route to 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole involves the cyclocondensation of a β-dicarbonyl compound or its equivalent with a substituted hydrazine.[8][10]

Hypothetical Synthetic Protocol

This protocol describes a two-step process starting from readily available commercial reagents.

Step 1: Synthesis of (2,2-diethoxyethyl)hydrazine

• To a solution of hydrazine hydrate (1.0 eq) in ethanol at 0 °C, add 2-bromoacetaldehyde diethyl acetal (1.05 eq) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction by thin-layer chromatography (TLC) for the consumption of the starting materials.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with dichloromethane (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude (2,2-diethoxyethyl)hydrazine, which can be used in the next step without further purification.

Step 2: Cyclocondensation to form 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole

• In a round-bottom flask, dissolve 3-methyl-2,4-pentanedione (1.0 eq) in glacial acetic acid.

• Add the crude (2,2-diethoxyethyl)hydrazine (1.1 eq) to the solution.

• Reflux the reaction mixture for 4-6 hours, monitoring its progress by TLC.

• After cooling to room temperature, carefully neutralize the mixture with a saturated aqueous solution of sodium carbonate.

• Extract the product with ethyl acetate (3 x 75 mL).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the pure 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole.

Synthetic Workflow Diagram

Caption: Proposed two-step synthesis of the target pyrazole.

Predicted Physicochemical and Spectroscopic Properties

Predicted Physicochemical Data

Property	Predicted Value
Molecular Formula	C10H18N2O2
Molecular Weight	198.26 g/mol
Appearance	Colorless to pale yellow oil
Boiling Point	> 200 °C (estimated)
Solubility	Soluble in most organic solvents (e.g., DCM, EtOAc, MeOH)
LogP	~1.5 (estimated)

Predicted Spectroscopic Data

• 1H NMR (CDCl3, 400 MHz): The spectrum is expected to show characteristic signals for the different proton environments. The pyrazole ring protons at C-3 and C-5 should appear as singlets around δ 7.3-7.5 ppm.[11] The methyl group at C-4 would be a singlet at approximately δ 2.0 ppm. The diethoxyethyl side chain would exhibit a triplet for the methine proton of the acetal around δ 4.8-5.0 ppm, a doublet for the methylene group attached to the pyrazole nitrogen around δ 4.1-4.3 ppm, a quartet for the methylene groups of the ethoxy moieties around δ 3.5-3.7 ppm, and a triplet for the terminal methyl groups of the ethoxy moieties around δ 1.1-1.3 ppm.[12][13]

• 13C NMR (CDCl3, 100 MHz): The carbon signals for the pyrazole ring are expected in the aromatic region (δ 110-140 ppm). The C-4 methyl carbon should appear around δ 10-15 ppm. The acetal carbon (CH) would be around δ 100-105 ppm, with the other aliphatic carbons of the side chain appearing between δ 15-70 ppm.[11][14]

• Mass Spectrometry (EI): The molecular ion peak (M+) would be observed at m/z = 198. Fragmentation would likely involve the loss of ethoxy groups and cleavage of the N-alkyl side chain.

Anticipated Reactivity and Derivatization Potential

The true value of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole for a medicinal chemist lies in its potential for further elaboration into more complex molecules.

Key Reactions:

• Acetal Deprotection: The primary and most useful reaction is the hydrolysis of the diethyl acetal to unmask the aldehyde functionality. This is typically achieved under mild acidic conditions (e.g., aqueous HCl, formic acid). The resulting 2-(4-methyl-1H-pyrazol-1-yl)acetaldehyde is a versatile intermediate.

• Reactions of the Unmasked Aldehyde: The newly formed aldehyde can undergo a wide range of classical aldehyde reactions, including:

  • Reductive Amination: To introduce a variety of amine-containing side chains, crucial for modulating solubility and interacting with biological targets.

  • Wittig Reaction: To form alkenes, extending the carbon skeleton.

  • Grignard/Organolithium Addition: To generate secondary alcohols, providing a new stereocenter and a handle for further functionalization.

  • Oxidation: To form the corresponding carboxylic acid.

Reactivity and Derivatization Workflow

Caption: Key reactivity pathways of the title compound.

Potential Applications in Drug Discovery

The structural features of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole make it an attractive starting point for the synthesis of compound libraries for screening against various biological targets. The pyrazole core is present in drugs targeting enzymes like kinases and phosphodiesterases.[4][15]

Drug Discovery Workflow

The latent aldehyde functionality allows for the rapid generation of a diverse set of derivatives through parallel synthesis techniques. These libraries can then be screened in high-throughput assays to identify initial hits.

Caption: Role in a typical drug discovery pipeline.

Safety Considerations

While a specific Safety Data Sheet (SDS) for 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole is not widely available, general precautions for handling substituted pyrazoles should be observed.[16] Similar compounds are often classified as irritants to the skin, eyes, and respiratory system.[17]

• Handling: Use in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Storage: Store in a cool, dry place away from strong oxidizing agents and acids.

Conclusion

1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole, CAS 1005631-56-0, represents a synthetically valuable building block for medicinal chemistry and drug discovery. While not a final drug product itself, its true potential is realized as a versatile intermediate. The presence of a protected aldehyde on the stable, biologically relevant pyrazole scaffold allows for a vast number of chemical modifications. This enables the efficient creation of diverse compound libraries, which are essential for identifying novel hit and lead compounds in modern drug development programs. This guide provides a foundational understanding of its synthesis, properties, and reactivity to empower researchers in their pursuit of the next generation of therapeutics.

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An In-depth Technical Guide to the Synthesis of 1,4-Disubstituted Pyrazole Derivatives

Abstract

The 1,4-disubstituted pyrazole scaffold is a privileged structural motif in medicinal chemistry and materials science, owing to its diverse pharmacological activities and unique physicochemical properties. This technical guide provides a comprehensive overview of the core synthetic strategies for accessing this important class of heterocyclic compounds. We will delve into the mechanistic underpinnings and practical considerations of key methodologies, including [3+2] cycloaddition reactions, multicomponent strategies, and the functionalization of pre-formed pyrazole rings. This document is intended for researchers, scientists, and drug development professionals seeking to deepen their understanding and practical application of pyrazole synthesis.

Introduction: The Significance of the 1,4-Disubstituted Pyrazole Core

Pyrazoles are five-membered aromatic heterocycles containing two adjacent nitrogen atoms. Their unique electronic properties and ability to participate in hydrogen bonding have made them a cornerstone in the design of bioactive molecules.[1][2][3][4] The substitution pattern on the pyrazole ring profoundly influences its biological activity and physical characteristics. The 1,4-disubstituted arrangement, in particular, has garnered significant attention due to its presence in numerous compounds with a wide array of therapeutic applications, including anti-inflammatory, anticancer, antimicrobial, and antiviral agents.[1][4][5][6]

The strategic placement of substituents at the N1 and C4 positions allows for fine-tuning of a molecule's steric and electronic properties, which is crucial for optimizing interactions with biological targets. This guide will explore the primary synthetic routes to these valuable compounds, providing both theoretical insights and practical, actionable protocols.

Key Synthetic Strategies

The synthesis of 1,4-disubstituted pyrazoles can be broadly categorized into three main approaches:

• Construction of the pyrazole ring: This involves the formation of the heterocyclic core from acyclic precursors.

• Multicomponent reactions: These elegant one-pot procedures combine three or more starting materials to generate the desired pyrazole product with high atom economy.

• Post-functionalization of a pre-formed pyrazole: This strategy involves the selective introduction of a substituent at the C4 position of an N1-substituted pyrazole.

[3+2] Cycloaddition Reactions: A Powerful Tool for Regiocontrolled Synthesis

The [3+2] cycloaddition, or 1,3-dipolar cycloaddition, is a powerful and versatile method for constructing five-membered heterocyclic rings.[7][8] For the synthesis of 1,4-disubstituted pyrazoles, the reaction between a 1,3-dipole and a dipolarophile is particularly effective, often offering excellent regioselectivity.

One of the most robust methods in this category is the copper-catalyzed sydnone-alkyne cycloaddition (CuSAC).[9][10] Sydnones, which are mesoionic aromatic compounds, serve as stable 1,3-dipole precursors. Their reaction with terminal alkynes in the presence of a copper catalyst leads directly to the formation of 1,4-disubstituted pyrazoles.[9][10]

Mechanism of Copper-Catalyzed Sydnone-Alkyne Cycloaddition (CuSAC):

The reaction is believed to proceed through the formation of a copper acetylide, which then undergoes a concerted or stepwise cycloaddition with the sydnone. Subsequent nitrogen extrusion from the bicyclic intermediate yields the aromatic pyrazole ring.

Figure 1: Conceptual workflow of the Copper-Catalyzed Sydnone-Alkyne Cycloaddition (CuSAC).

Experimental Protocol 1: General Procedure for CuSAC [10]

• To a solution of the arylglycine (1.0 equiv) in a suitable solvent (e.g., a mixture of acetic anhydride and acetic acid), add sodium nitrite (1.1 equiv) portion-wise at 0 °C.

• Stir the reaction mixture at room temperature for 1-2 hours to form the sydnone in situ.

• Add the terminal alkyne (1.2 equiv), a copper(I) catalyst such as CuI (10 mol%), and a ligand (e.g., TBTA) to the reaction mixture.

• Heat the reaction to 80-100 °C and monitor by TLC or LC-MS until the starting materials are consumed.

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 1,4-disubstituted pyrazole.

Multicomponent Reactions (MCRs): An Efficient and Atom-Economical Approach

Multicomponent reactions (MCRs) have gained prominence in modern organic synthesis due to their efficiency, operational simplicity, and ability to generate molecular complexity in a single step.[11][12][13][14] Several MCRs have been developed for the synthesis of 1,4-disubstituted pyrazoles.

A notable example involves the iodine-catalyzed reaction between enaminones, hydrazines, and a C1 source like DMSO.[15] In this transformation, DMSO serves as both the solvent and the source of the C4 carbon of the pyrazole ring.

Figure 2: Conceptual diagram of a multicomponent synthesis of 1,4-disubstituted pyrazoles.

Table 1: Comparison of Synthetic Strategies

Strategy	Advantages	Disadvantages	Key Reagents
[3+2] Cycloaddition	High regioselectivity, mild reaction conditions.	May require synthesis of specialized precursors (e.g., sydnones).	Sydnones, alkynes, copper catalysts.
Multicomponent Reactions	High atom economy, operational simplicity, rapid generation of diversity.	Optimization can be complex, mechanism may be convoluted.	Enaminones, hydrazines, DMSO, iodine.
C4-Functionalization	Utilizes readily available N1-substituted pyrazoles.	Regioselectivity can be a challenge, potential for N-functionalization.	N1-substituted pyrazoles, electrophiles.

Functionalization of the Pyrazole C4 Position

The direct functionalization of a pre-existing pyrazole ring at the C4 position is a straightforward strategy for accessing 1,4-disubstituted derivatives. The C4 position of the pyrazole ring is electron-rich, making it susceptible to electrophilic attack.[16] Common electrophilic substitution reactions such as halogenation, nitration, and Friedel-Crafts acylation can be employed to introduce a variety of functional groups at this position.[16]

Challenges in C4-Functionalization:

• Regioselectivity: While the C4 position is generally the most reactive towards electrophiles, competing reactions at other positions can occur, especially if the C3 or C5 positions are unsubstituted or activated.[16]

• N-Functionalization: The nitrogen atoms in the pyrazole ring are nucleophilic and can react with electrophiles, leading to undesired N-substituted products.[16] This is particularly problematic for NH-unsubstituted pyrazoles.

Experimental Protocol 2: Vilsmeier-Haack Formylation of an N1-Substituted Pyrazole [17]

• In a flame-dried round-bottom flask under an inert atmosphere, cool a solution of phosphorus oxychloride (POCl3, 1.5 equiv) in anhydrous dimethylformamide (DMF) to 0 °C.

• To this cooled solution, add the N1-substituted pyrazole (1.0 equiv) dropwise.

• Allow the reaction mixture to warm to room temperature and then heat to 60-80 °C for 2-4 hours.

• Monitor the reaction by TLC. Upon completion, carefully pour the reaction mixture onto crushed ice and neutralize with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent (e.g., dichloromethane).

• Combine the organic layers, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the crude product by recrystallization or column chromatography to yield the 1-substituted-pyrazole-4-carbaldehyde.

Applications in Drug Discovery: The Case of Celecoxib

The pyrazole scaffold is a key component of many commercially available drugs. A prominent example is Celecoxib, a selective COX-2 inhibitor used for the treatment of arthritis and pain.[18][19][20] Although Celecoxib is a 1,5-diarylpyrazole, the synthetic strategies employed for its synthesis are highly relevant to the construction of substituted pyrazoles in general. The classical synthesis of Celecoxib involves the condensation of a 1,3-diketone with the appropriate hydrazine derivative.[21]

Conclusion

The synthesis of 1,4-disubstituted pyrazole derivatives is a rich and evolving field of research. The choice of synthetic strategy depends on several factors, including the desired substitution pattern, the availability of starting materials, and the required scale of the reaction. [3+2] cycloadditions offer excellent control of regioselectivity, while multicomponent reactions provide a rapid and efficient means of generating diverse libraries of compounds. Direct C4-functionalization remains a valuable tool for the late-stage modification of pyrazole cores. A thorough understanding of these methodologies is essential for any scientist working in the fields of medicinal chemistry, drug discovery, and materials science.

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Spectroscopic data of N-alkylated 4-methylpyrazoles

An In-depth Technical Guide to the Spectroscopic Data of N-alkylated 4-methylpyrazoles

Authored by Gemini, Senior Application Scientist

Abstract

N-alkylated 4-methylpyrazoles represent a cornerstone scaffold in modern medicinal chemistry and drug development. Their prevalence in pharmacologically active compounds necessitates a deep and practical understanding of their structural characterization. This technical guide provides researchers, scientists, and drug development professionals with a comprehensive analysis of the key spectroscopic data—Nuclear Magnetic Resonance (¹H and ¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)—associated with this important class of heterocycles. By integrating detailed experimental protocols with mechanistic explanations, this whitepaper serves as a self-validating reference for the synthesis and unambiguous identification of N-alkylated 4-methylpyrazole derivatives.

Introduction: The Significance of the N-Alkylated Pyrazole Core

Pyrazoles are five-membered heterocyclic diamines that feature prominently in a vast array of biologically active molecules, from blockbuster drugs to advanced agrochemicals.[1] The strategic functionalization of the pyrazole ring, particularly at the N1 position, is a critical step in modulating a compound's pharmacokinetic and pharmacodynamic properties. N-alkylation directly influences factors such as solubility, metabolic stability, and the molecule's ability to engage with biological targets.

The 4-methylpyrazole scaffold offers a unique combination of steric and electronic properties. The methyl group at the C4 position provides a valuable steric marker and subtly influences the electronic nature of the ring without introducing the complexities of tautomerism seen in unsymmetrically substituted pyrazoles. This makes N-alkylated 4-methylpyrazoles ideal systems for systematic spectroscopic study and rational drug design. This guide will elucidate the characteristic spectral signatures that define these molecules, providing a robust framework for their synthesis and characterization.

Synthesis of N-Alkylated 4-Methylpyrazoles: A Protocol-Driven Approach

The most common and reliable method for synthesizing N-alkylated 4-methylpyrazoles is through the direct alkylation of 4-methylpyrazole with an appropriate alkyl halide in the presence of a base.[2] The choice of base and solvent is critical for achieving high yields and preventing side reactions.

Causality Behind Experimental Choices:

• Base Selection: A moderately strong, non-nucleophilic base such as potassium carbonate (K₂CO₃) or sodium hydride (NaH) is typically employed. The base's role is to deprotonate the N-H of the pyrazole ring, generating the pyrazolate anion. This anion is a potent nucleophile that readily attacks the electrophilic carbon of the alkyl halide. K₂CO₃ is often preferred for its ease of handling and removal, while NaH is used for less reactive alkyl halides, as it irreversibly deprotonates the pyrazole.

• Solvent System: Polar aprotic solvents like N,N-dimethylformamide (DMF) or acetonitrile (MeCN) are ideal. They effectively solvate the cation of the base (e.g., K⁺) without solvating the pyrazolate anion, leaving it highly reactive. Furthermore, their relatively high boiling points allow for heating to drive the reaction to completion.

• Regioselectivity: For a symmetrically substituted starting material like 4-methylpyrazole, N-alkylation can only occur at one of the two equivalent nitrogen atoms, simplifying the reaction and purification process. For unsymmetrical pyrazoles, controlling regioselectivity becomes a significant challenge, often dictated by steric and electronic factors.[3]

Experimental Protocol: General Procedure for N-Alkylation

• Reagent Preparation: To a dry round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen), add 4-methylpyrazole (1.0 eq.).

• Solvent Addition: Add anhydrous DMF (or acetonitrile) to create a solution with a concentration of approximately 0.2-0.5 M.

• Deprotonation: Add potassium carbonate (K₂CO₃, 1.5-2.0 eq.) to the stirring solution. Allow the suspension to stir at room temperature for 20-30 minutes.

• Alkylation: Add the desired alkyl halide (e.g., 1-iodopropane, benzyl bromide) (1.1-1.2 eq.) dropwise to the suspension.

• Reaction Monitoring: Heat the reaction mixture to 60-80 °C and monitor its progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-12 hours.

• Workup: After cooling to room temperature, pour the reaction mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) three times.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel to yield the pure N-alkylated 4-methylpyrazole.

Visualization: Synthesis Workflow

Caption: Common EI-MS Fragmentation of N-Propyl-4-methylpyrazole.

Conclusion

The spectroscopic characterization of N-alkylated 4-methylpyrazoles is a systematic process guided by well-established principles. ¹H and ¹³C NMR provide a detailed map of the proton and carbon frameworks, confirming the specific alkyl substitution pattern. IR spectroscopy offers rapid confirmation of the core functional groups, while mass spectrometry validates the molecular weight and reveals structural motifs through predictable fragmentation pathways. This guide provides the foundational data and mechanistic rationale necessary for researchers to confidently synthesize and characterize this vital class of molecules, accelerating progress in drug discovery and development.

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The Biological Significance of 4-Methylpyrazole Derivatives: A Technical Guide for Drug Discovery and Development

Abstract

Derivatives of the heterocyclic compound pyrazole are a cornerstone in medicinal chemistry, demonstrating a vast array of pharmacological activities. Among these, 4-methylpyrazole (4-MP), known clinically as fomepizole, stands out for its profound biological importance, primarily as a potent and specific inhibitor of alcohol dehydrogenase (ADH). This technical guide provides an in-depth exploration of the multifaceted biological roles of 4-methylpyrazole and its derivatives. We will dissect its core mechanism of action, detail its life-saving application in clinical toxicology for methanol and ethylene glycol poisoning, and explore its broader enzymatic interactions, including with cytochrome P450 2E1. Furthermore, this guide will delve into the emerging therapeutic potential of pyrazole derivatives in oncology, their utility as precision tools in metabolic research, and the analytical methodologies crucial for their study. This document is intended to serve as a comprehensive resource for researchers, clinicians, and drug development professionals, offering both foundational knowledge and field-proven insights into the expanding world of 4-methylpyrazole derivatives.

The Pyrazole Scaffold: An Introduction to 4-Methylpyrazole (Fomepizole)

Pyrazoles are five-membered aromatic heterocyclic compounds containing two adjacent nitrogen atoms. This structural motif imparts unique physicochemical properties that make it a "privileged scaffold" in drug design, capable of engaging in a variety of biological interactions.[1] The pyrazole nucleus is present in a diverse range of therapeutic agents, from the anti-inflammatory celecoxib to various anticancer agents.[2]

4-Methylpyrazole (4-MP), or fomepizole, is arguably the most clinically significant simple pyrazole derivative. Approved for medical use in the United States in 1997, its primary and most critical role is as a competitive antagonist of alcohol dehydrogenase (ADH).[3][4] This specific and potent inhibitory action forms the basis of its function as a first-line antidote for poisonings by toxic alcohols.[5]

Core Mechanism of Action: Competitive Inhibition of Alcohol Dehydrogenase

The principal biological importance of 4-methylpyrazole stems from its potent and competitive inhibition of alcohol dehydrogenase (ADH), the rate-limiting enzyme in the metabolism of many alcohols.[6]

2.1 The Molecular Interaction

ADH enzymes contain a zinc atom at their active site, which is crucial for catalysis. 4-Methylpyrazole functions by forming a ternary complex with the NAD+ coenzyme and the zinc atom within the ADH active site, effectively blocking the substrate-binding pocket.[7] This prevents the natural substrate, such as ethanol, methanol, or ethylene glycol, from binding and being oxidized. Fomepizole exhibits a remarkably high affinity for ADH, over 8,000 times that of ethanol, which allows it to be highly effective at therapeutic concentrations.[4][6]

The following diagram illustrates the metabolic pathway of toxic alcohols and the inhibitory role of 4-methylpyrazole.

Caption: Metabolic pathway of toxic alcohols and the inhibitory action of 4-Methylpyrazole.

Premier Clinical Application: Antidote in Clinical Toxicology

The most well-established and critical use of 4-methylpyrazole is as an antidote for ethylene glycol and methanol poisoning.[3] In these situations, the parent alcohol is relatively non-toxic; the severe morbidity and mortality are caused by their toxic metabolites.[6]

3.1 The Biochemical Rationale for Treatment

• Methanol Poisoning: ADH metabolizes methanol to formaldehyde, which is then rapidly converted to formic acid. Formic acid is responsible for the profound metabolic acidosis and characteristic optic nerve damage that can lead to permanent blindness.[3]

• Ethylene Glycol Poisoning: ADH metabolizes ethylene glycol to glycoaldehyde. This is further oxidized to glycolic acid, which causes severe metabolic acidosis, and oxalic acid. Oxalic acid precipitates with calcium to form calcium oxalate crystals, which deposit in the renal tubules, leading to acute kidney injury and failure.[3]

By blocking ADH, fomepizole halts the production of these toxic metabolites, allowing the parent compounds (methanol and ethylene glycol) to be excreted unchanged by the kidneys.[8] Early administration is crucial and can prevent the development of acidosis and end-organ damage, potentially obviating the need for more invasive treatments like hemodialysis.[5]

3.2 Clinical Advantages Over Ethanol

Historically, intravenous ethanol was the standard of care, acting as a competitive substrate for ADH. However, fomepizole offers significant advantages:[9]

• Predictable Pharmacokinetics: Fomepizole dosing is straightforward and does not require constant monitoring of blood levels.[[“]]

• Greater Potency and Longer Duration: Its high affinity for ADH ensures a more consistent and prolonged blockade.

• Superior Safety Profile: Fomepizole does not cause the central nervous system depression, hypoglycemia, or inebriation associated with high-dose ethanol infusions.[[“]]

• Reduced Medication Errors: The complexity of ethanol infusions leads to a higher rate of medication errors compared to the simpler dosing regimen of fomepizole.[11]

Table 1: Comparison of Fomepizole and Ethanol in Toxic Alcohol Poisoning

Feature	Fomepizole	Ethanol	Citation(s)
Mortality (Methanol)	17.1%	21.8%	[12]
Mortality (Ethylene Glycol)	4.1%	18.1%	[12]
Adverse Event Rate	12% of patients	57% of patients	[13]
Medication Error Rate	45% of cases	78% of cases	[11]
Primary Adverse Events	Headache, nausea	CNS depression, hypotension, phlebitis	[13]
Dosing Complexity	Simple weight-based IV	Complex IV infusion requiring monitoring	[[“]]

3.3 Dosing and Administration Protocol

The standard intravenous dosing regimen for fomepizole in adults is as follows:

• Loading Dose: 15 mg/kg infused over 30 minutes.

• Maintenance Doses: 10 mg/kg every 12 hours for 4 doses.

• Subsequent Doses: Increase to 15 mg/kg every 12 hours thereafter. This increase is to account for the auto-induction of its own metabolism.[8]

• Duration: Treatment continues until toxic alcohol concentrations are below 20 mg/dL and the patient is asymptomatic with a normal pH.

• Hemodialysis Adjustment: Fomepizole is dialyzable, and the dosing frequency must be increased to every 4 hours during hemodialysis.[8]

Pharmacokinetics and Metabolism

Understanding the pharmacokinetic profile of 4-methylpyrazole is essential for its effective clinical use.

• Absorption and Distribution: Fomepizole distributes rapidly into total body water, with a volume of distribution between 0.6 and 1.02 L/kg.[3]

• Metabolism: It is primarily metabolized in the liver by the cytochrome P450 system to its main metabolite, 4-carboxypyrazole. Fomepizole appears to induce its own metabolism, likely through CYP2E1, necessitating a dose increase after 48 hours of therapy.[4][8]

• Elimination: The elimination kinetics are dose-dependent. At steady state in poisoned patients, the mean apparent elimination half-life is approximately 14.5 hours.[14]

Table 2: Key Pharmacokinetic Parameters of Fomepizole

Parameter	Value	Citation(s)
Volume of Distribution (Vd)	0.6 - 1.02 L/kg	[3]
Therapeutic Concentration	10 - 300 µmol/L (0.8 - 24.6 mg/L)	[3][5]
Mean Elimination Half-life	~14.5 hours (at steady state)	[14]
Primary Metabolite	4-carboxypyrazole
Primary Route of Elimination	Hepatic Metabolism	[4]

Broader Biological Activities and Therapeutic Potential

While its role as an antidote is paramount, the biological activity of 4-methylpyrazole and its derivatives extends to other areas of research and potential therapeutic application.

5.1 Inhibition of Cytochrome P450 2E1 (CYP2E1)

4-Methylpyrazole is a potent inhibitor of CYP2E1.[2] This enzyme is responsible for the metabolic activation of numerous xenobiotics, including acetaminophen (paracetamol). In cases of acetaminophen overdose, CYP2E1 converts the drug into the highly reactive and hepatotoxic metabolite, N-acetyl-p-benzoquinone imine (NAPQI). Preclinical and human volunteer studies have shown that 4-methylpyrazole can significantly reduce the formation of NAPQI, suggesting a potential therapeutic role in mitigating acetaminophen-induced liver injury, particularly in cases of massive overdose or delayed presentation.[15]

5.2 Emerging Research in Oncology

The pyrazole scaffold is a key feature in several FDA-approved anticancer drugs that target various protein kinases.[6] Research into other pyrazole derivatives has shown potent anticancer activity through multiple mechanisms, including:

• Tubulin Polymerization Inhibition: Certain derivatives disrupt microtubule formation, leading to cell cycle arrest in the G2/M phase and apoptosis.[1]

• Kinase Inhibition: Fused pyrazole derivatives have been developed as dual inhibitors of Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), key targets in tumor growth and angiogenesis.[2]

While direct preclinical studies on 4-methylpyrazole itself for cancer are limited, its core structure is a validated starting point for the design of novel anticancer agents. The exploration of substituted 4-methylpyrazole derivatives for kinase inhibition or other anticancer mechanisms is a promising area for drug development.

Experimental Protocols and Methodologies

A core tenet of scientific integrity is the ability to replicate and validate findings. This section provides methodologies for key experiments involving 4-methylpyrazole.

6.1 Experimental Protocol: In Vitro ADH Inhibition Assay

This protocol outlines a spectrophotometric method to determine the inhibitory effect of 4-methylpyrazole on alcohol dehydrogenase activity. The assay measures the rate of NAD+ reduction to NADH, which results in an increase in absorbance at 340 nm.

Materials:

• Purified alcohol dehydrogenase (e.g., from equine liver)

• 0.1 M Sodium pyrophosphate buffer (pH 8.8)

• β-NAD+ solution (e.g., 20 mM)

• Ethanol (Substrate, e.g., 200 mM)

• 4-Methylpyrazole (Inhibitor) stock solution

• UV/Vis Spectrophotometer capable of reading at 340 nm, thermostatted to 25°C

• Quartz cuvettes (1 cm path length)

Procedure:

• Prepare Reaction Mixture: In a cuvette, combine 2.5 mL of sodium pyrophosphate buffer, 0.2 mL of β-NAD+ solution, and 0.2 mL of ethanol solution.

• Add Inhibitor (Test Samples): For test cuvettes, add a specific volume of the 4-methylpyrazole stock solution to achieve the desired final concentrations. For the control (uninhibited) cuvette, add an equivalent volume of solvent (e.g., ultrapure water).

• Equilibrate: Mix the contents of the cuvette by inversion and place it in the spectrophotometer. Allow it to equilibrate to 25°C for 3-5 minutes.

• Establish Blank Rate: Monitor the absorbance at 340 nm for 1-2 minutes to establish a baseline rate of any non-enzymatic reaction.

• Initiate Reaction: Add 0.1 mL of a diluted ADH enzyme solution to the cuvette.

• Measure Activity: Immediately mix by inversion and begin recording the increase in absorbance at 340 nm every 15 seconds for 5 minutes.

• Calculate Reaction Rate: Determine the rate of reaction (ΔA340/minute) from the initial linear portion of the absorbance vs. time curve.

• Determine Inhibition: Compare the reaction rates in the presence of 4-methylpyrazole to the control rate to calculate the percentage of inhibition. The IC50 value (the concentration of inhibitor that causes 50% inhibition) can be determined by testing a range of inhibitor concentrations and plotting the results.

The following diagram illustrates the general workflow for this in vitro assay.

Caption: Experimental workflow for an in vitro ADH inhibition assay.

6.2 Analytical Methodology: Determination of 4-MP in Plasma by Gas Chromatography

This protocol is adapted from a validated method for quantifying 4-methylpyrazole in biological samples.[14]

Principle: 4-Methylpyrazole is extracted from plasma and analyzed by gas chromatography with a nitrogen-phosphorus detector (NPD), which provides high sensitivity for nitrogen-containing compounds. An internal standard (e.g., 3-methylpyrazole) is used for accurate quantification.

Materials:

• Gas chromatograph with an NPD

• Capillary column (e.g., HP-5 or equivalent)

• Plasma samples, calibrators, and quality controls

• Internal standard (3-methylpyrazole) solution

• Sodium hydroxide (e.g., 1 M)

• Extraction solvent (e.g., dichloromethane)

• Centrifuge

Procedure:

• Sample Preparation: To 500 µL of plasma in a centrifuge tube, add 50 µL of the internal standard solution.

• Alkalinization: Add 100 µL of 1 M sodium hydroxide to make the sample alkaline, which facilitates the extraction of the pyrazoles into an organic solvent.

• Extraction: Add 2 mL of dichloromethane, vortex vigorously for 1 minute, and then centrifuge at 3000 x g for 10 minutes to separate the layers.

• Solvent Transfer: Carefully transfer the lower organic layer (dichloromethane) to a clean tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 50 µL of a suitable solvent (e.g., ethyl acetate).

• GC Analysis: Inject 1-2 µL of the reconstituted sample onto the GC system.

• Quantification: A calibration curve is generated by plotting the peak area ratio of 4-methylpyrazole to the internal standard against the concentration of the calibrators. The concentration of 4-methylpyrazole in the unknown samples is then determined from this curve.

Safety and Toxicology Profile

Fomepizole is generally well-tolerated, with a favorable safety profile compared to ethanol.[13] The most commonly reported adverse effects are mild and transient.

Common Side Effects:

• Headache

• Nausea

• Dizziness and drowsiness

• Bad or metallic taste

Less Common Effects:

• Transient elevation of liver transaminases

• Rash

• Hypotension and bradycardia (rare, may be associated with rapid infusion)[5]

It is contraindicated in patients with a known serious hypersensitivity to fomepizole or other pyrazoles.

Conclusion and Future Directions

4-Methylpyrazole is a molecule of immense biological and clinical importance. Its role as a potent, specific, and safe inhibitor of alcohol dehydrogenase has revolutionized the treatment of toxic alcohol poisonings, establishing it as the standard of care. The causality behind its clinical efficacy is directly linked to its well-understood mechanism of blocking the formation of toxic metabolites.

Beyond its established role in toxicology, the biological activity of 4-methylpyrazole derivatives continues to be an active area of research. The inhibition of other metabolic enzymes like CYP2E1 opens potential avenues for treating other drug-induced toxicities. Furthermore, the pyrazole scaffold itself remains a highly fertile ground for the development of new therapeutics, particularly in oncology. Future research should focus on designing novel 4-methylpyrazole derivatives with enhanced selectivity for specific enzyme isoforms or with targeted activity against cancer-related pathways, building upon the foundational knowledge of this remarkable compound.

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Acetal protection of pyrazole nitrogen

An In-Depth Technical Guide to the Acetal Protection of Pyrazole Nitrogen

Abstract

The pyrazole nucleus is a cornerstone of modern medicinal chemistry, forming the structural basis for a multitude of approved therapeutic agents.[1][2][3] The synthesis of complex, substituted pyrazoles frequently necessitates a strategic approach to protect the acidic N-H proton, thereby controlling regioselectivity and enabling a broader range of subsequent chemical transformations. This guide provides an in-depth examination of acetal-based N-protecting groups, a versatile and robust class of functionalities for pyrazole chemistry. We will explore the underlying chemical principles, compare the most prevalent acetal groups—Tetrahydropyranyl (THP), Methoxymethyl (MOM), and Benzyloxymethyl (BOM)—and provide detailed, field-proven experimental protocols for their application and removal.

The Strategic Imperative for N-Protection in Pyrazole Synthesis

The pyrazole ring possesses two nitrogen atoms, N1 and N2. In an unsubstituted pyrazole, the N-H proton is tautomeric, residing on either nitrogen. This acidity can interfere with a wide array of synthetic operations, particularly those involving strong bases, organometallics, or electrophilic reagents. Unmasked, the N-H group can lead to undesired side reactions, low yields, and complex product mixtures.

The introduction of a protecting group at the N1 position serves two primary functions:

• Inertness: It renders the pyrazole nitrogen non-acidic and non-nucleophilic, allowing for subsequent reactions to proceed without interference.

• Regiocontrol: By blocking one nitrogen, it directs further substitution reactions, such as lithiation followed by electrophilic quench, to specific positions on the pyrazole ring.[4][5][6]

Acetal protecting groups are particularly advantageous due to their inherent stability under a wide range of non-acidic conditions and their facile cleavage under mild acidic protocols.[7][8][9] This orthogonality makes them highly compatible with many other protecting groups used in complex molecule synthesis.

Core Principles of Acetal Protection

The formation of an N-acetal on a pyrazole nitrogen typically proceeds via two main pathways, dictated by the choice of reagent.

• Acid-Catalyzed Addition to an Enol Ether: This is the classic method for introducing groups like Tetrahydropyranyl (THP). The reaction involves the protonation of an enol ether (e.g., 3,4-dihydro-2H-pyran, DHP) to generate a resonance-stabilized oxocarbenium ion. This potent electrophile is then attacked by the nucleophilic pyrazole nitrogen to form the protected product.[10]

• Nucleophilic Substitution with a Haloalkyl Ether: Groups like Methoxymethyl (MOM) and Benzyloxymethyl (BOM) are commonly installed using their corresponding chlorides (MOM-Cl, BOM-Cl). The reaction is a standard nucleophilic substitution where the pyrazole, often deprotonated with a non-nucleophilic base to enhance its nucleophilicity, displaces the chloride.[11][12]

Caption: Figure 1: General Mechanism of Acid-Catalyzed THP Protection

A Comparative Analysis of Key Acetal Protecting Groups

The choice of protecting group is a critical decision in synthesis design, contingent on the stability of the substrate and the conditions of subsequent reaction steps.

Protecting Group	Structure	Protection Reagents	Stability Profile	Deprotection Methods
Tetrahydropyranyl (THP)	Tetrahydropyranyl (THP)	3,4-Dihydropyran (DHP), cat. Acid (p-TsOH, PPTS, TFA)[4][13][14]	Stable: Strong bases (n-BuLi, LDA), Grignard reagents (<0°C), hydrides (LiAlH4), oxidation, reduction.[14][15] Labile: Aqueous acid, Lewis acids.	Mild acid (aq. HCl, TFA, AcOH).[10][15][16][17]
Methoxymethyl (MOM)	Methoxymethyl (MOM)	MOM-Cl, Base (DIPEA, NaH); CH₂(OMe)₂, Acid (TfOH).[11][18][19]	Stable: pH 4-12, bases, nucleophiles, many redox reagents.[18] Labile: Strong acids, Lewis acids.	Brønsted or Lewis acids (HCl/MeOH, ZnBr₂).[11][18][20]
Benzyloxymethyl (BOM)	Benzyloxymethyl (BOM)	BOM-Cl, Base (DIPEA).	Similar to MOM; stable to bases and nucleophiles. Labile: Acids, Hydrogenolysis conditions.[21]	1. Acidic cleavage. 2. Hydrogenolysis (H₂, Pd/C).[22][23]

Tetrahydropyranyl (THP): The Robust Workhorse

The THP group is widely used due to the low cost of DHP, the simplicity of the protection reaction, and the exceptional stability of the resulting N-THP pyrazole.[15] Recent methodologies have even demonstrated green, solvent- and catalyst-free procedures for quantitative protection.[4][5][6] Its primary drawback is the introduction of a new stereocenter, which can lead to diastereomeric mixtures and complicated NMR spectra in chiral substrates.[14][15]

Methoxymethyl (MOM): The Compact Acetal

The MOM group offers the advantages of an acetal without introducing a new chiral center. It is reliably installed with MOM-Cl and a hindered base.[12][18] Crucially, researchers must exercise extreme caution as chloromethyl methyl ether (MOM-Cl) is a known human carcinogen. [11] Whenever possible, using dimethoxymethane with a strong acid catalyst is a safer alternative for its introduction.[18] The MOM group is generally cleaved under acidic conditions similar to THP.[11]

Benzyloxymethyl (BOM): The Orthogonal Option

The BOM group shares the stability profile of other acetals but possesses a unique and powerful feature: its N-benzyl ether linkage can be cleaved via hydrogenolysis (e.g., H₂ over a palladium catalyst).[22][23] This provides an invaluable orthogonal deprotection strategy. If a molecule contains other acid-sensitive functionalities (e.g., silyl ethers, t-butyl esters) that would be cleaved during standard acetal hydrolysis, the BOM group can be selectively removed under neutral reductive conditions, leaving the other groups intact.

Field-Proven Experimental Protocols

The following protocols are designed to be robust and reproducible for a wide range of pyrazole substrates.

Protocol 1: THP-Protection of Pyrazole using Catalytic p-Toluenesulfonic Acid (p-TsOH)

• Setup: To a round-bottom flask charged with the pyrazole substrate (1.0 equiv), add anhydrous dichloromethane (DCM, approx. 0.2 M).

• Reagent Addition: Add 3,4-dihydro-2H-pyran (DHP, 1.5 equiv) followed by a catalytic amount of p-TsOH monohydrate (0.05 equiv).

• Reaction: Stir the mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-4 hours).

• Workup: Quench the reaction by adding saturated aqueous sodium bicarbonate solution. Transfer the mixture to a separatory funnel and extract with DCM (3x).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

Protocol 2: MOM-Protection of Pyrazole using MOM-Cl and DIPEA

SAFETY: Perform all operations with MOM-Cl in a certified chemical fume hood using appropriate personal protective equipment.

• Setup: Dissolve the pyrazole substrate (1.0 equiv) in anhydrous DCM (approx. 0.2 M) in a flame-dried, inert-atmosphere (N₂ or Ar) flask.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 2.0 equiv). Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add methoxymethyl chloride (MOM-Cl, 1.5 equiv) dropwise via syringe.

• Reaction: Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete consumption of the starting material (typically 2-12 hours).

• Workup: Quench the reaction with water. Extract the aqueous layer with DCM (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate. Purify the residue by flash column chromatography.

Protocol 3: Acid-Catalyzed Deprotection of an N-Acetal Pyrazole

• Setup: Dissolve the N-protected pyrazole (1.0 equiv) in methanol (approx. 0.1 M).

• Acid Addition: Add a catalytic amount of concentrated hydrochloric acid (approx. 2-3 drops) or trifluoroacetic acid (0.1 equiv).[16]

• Reaction: Stir the solution at room temperature. Monitor the deprotection by TLC (the product should be significantly more polar). The reaction is often complete within 1-3 hours.

• Workup: Carefully neutralize the reaction by the slow addition of saturated aqueous sodium bicarbonate until effervescence ceases.

• Purification: Remove the methanol under reduced pressure. The resulting aqueous residue can be extracted with a suitable organic solvent (e.g., ethyl acetate, DCM). The combined organic layers are then dried, filtered, and concentrated to yield the deprotected pyrazole, which can be further purified if necessary.

Caption: Figure 2: Protect-Functionalize-Deprotect Workflow

Conclusion and Future Perspectives

Acetal protecting groups, particularly THP, MOM, and BOM, represent an essential and highly effective toolkit for the synthetic chemist working with pyrazoles. Their robust nature in non-acidic media combined with predictable and mild deprotection protocols allows for the execution of complex synthetic sequences with high fidelity. The choice between them is dictated by the specific demands of the synthetic route, with BOM offering a valuable orthogonal cleavage pathway. As the field of organic synthesis continues to evolve, the development of even milder and more sustainable methods for protection and deprotection, such as novel catalytic systems, will further enhance the utility of these indispensable tools in drug discovery and development.[4][6]

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"1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole" as a synthetic intermediate

An In-depth Technical Guide to 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole as a Synthetic Intermediate

Authored by: A Senior Application Scientist

The pyrazole nucleus is a cornerstone of modern medicinal chemistry, recognized as a privileged scaffold in a multitude of approved therapeutic agents.[1][2][3] Its unique electronic properties, metabolic stability, and ability to participate in hydrogen bonding have cemented its role in drug design. This technical guide focuses on a particularly versatile, yet underexplored, building block: 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole . We will dissect its synthesis, explore its chemical reactivity, and present its strategic application in the construction of complex molecular architectures relevant to drug discovery. The core utility of this intermediate lies in its masked aldehyde functionality—the diethoxyethyl group—which provides a stable, non-reactive handle that can be unveiled on demand to enable a cascade of subsequent chemical transformations. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage advanced synthetic intermediates for the efficient construction of novel compound libraries.

Introduction: The Strategic Value of a Masked Aldehyde

In multi-step organic synthesis, the protection and deprotection of reactive functional groups is a fundamental strategy. Aldehydes, while incredibly useful synthons for forming C-C and C-N bonds, are often too reactive to survive various reaction conditions. The title compound, 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole, elegantly solves this problem by masking the aldehyde as a diethyl acetal.

This intermediate offers three key strategic advantages:

• A Protected Aldehyde: The 1-(2,2-diethoxyethyl) group is stable to a wide range of non-acidic reagents, including organometallics, hydrides, and bases, allowing for modifications elsewhere on the molecule before its conversion to the highly reactive aldehyde.

• A Defined Regioisomer: The substituent is fixed at the N-1 position of the pyrazole ring, preventing the tautomerism often seen in NH-pyrazoles and ensuring predictable reactivity in subsequent functionalization steps.[2]

• A Substituted Core: The 4-methyl group provides a simple substitution pattern that can influence the steric and electronic properties of final target molecules, a common feature in many bioactive compounds.[4]

This combination makes it a powerful precursor for creating derivatives, particularly for kinase inhibitors and other targeted therapies where a substituted pyrazole core is a known pharmacophore.[1][5]

Synthesis of the Intermediate

The most direct and efficient synthesis of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole involves the N-alkylation of 4-methyl-1H-pyrazole with an appropriate electrophile, such as 2-bromo-1,1-diethoxyethane.

Reaction Mechanism and Causality

The reaction proceeds via a nucleophilic substitution (SN2) mechanism. The NH proton of 4-methyl-1H-pyrazole is weakly acidic.[2] To enhance its nucleophilicity, a base is required to deprotonate the nitrogen, forming the corresponding pyrazolate anion.

• Choice of Base: A strong, non-nucleophilic base like sodium hydride (NaH) is ideal. It irreversibly deprotonates the pyrazole to generate the sodium pyrazolate salt and hydrogen gas, driving the reaction forward. Weaker bases like potassium carbonate (K₂CO₃) can also be used, often requiring higher temperatures.

• Choice of Solvent: A polar aprotic solvent such as N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF) is optimal. These solvents effectively solvate the cation (e.g., Na⁺) without interfering with the nucleophile, thus accelerating the SN2 reaction.

• Inert Atmosphere: The use of a strong base like NaH necessitates an inert atmosphere (e.g., Argon or Nitrogen) to prevent quenching by atmospheric moisture and oxygen.

Caption: Synthetic workflow for N-alkylation of 4-methyl-1H-pyrazole.

Experimental Protocol: N-Alkylation

• Preparation: To a dry, three-necked round-bottom flask under an argon atmosphere, add 4-methyl-1H-pyrazole (1.0 eq). Dissolve it in anhydrous DMF.

• Deprotonation: Cool the solution to 0 °C in an ice bath. Add sodium hydride (60% dispersion in mineral oil, 1.1 eq) portion-wise. Caution: Hydrogen gas is evolved.

• Stirring: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes until gas evolution ceases. The formation of the sodium salt should be complete.

• Alkylation: Cool the mixture back to 0 °C. Add 2-bromo-1,1-diethoxyethane (1.05 eq) dropwise via syringe.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Washing: Combine the organic layers and wash with water, then with brine to remove residual DMF and salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel or by vacuum distillation to yield the title compound as a pure liquid.

Physicochemical and Spectroscopic Characterization

Proper characterization is essential to confirm the structure and purity of the synthesized intermediate.

Physical Properties

Property	Value
Molecular Formula	C₁₀H₁₈N₂O₂
Molecular Weight	198.26 g/mol
Appearance	Colorless to pale yellow oil (predicted)
Boiling Point	Not available; requires experimental determination
Solubility	Soluble in common organic solvents (e.g., CH₂Cl₂, EtOAc, MeOH)

Spectroscopic Data (Predicted)

• ¹H NMR (400 MHz, CDCl₃): The proton NMR spectrum is the most definitive tool for structural confirmation. Expected signals include:

  • ~7.4-7.5 ppm (s, 1H, C5-H of pyrazole)

  • ~7.2-7.3 ppm (s, 1H, C3-H of pyrazole)

  • ~4.8-4.9 ppm (t, 1H, J ≈ 5.2 Hz, -CH(OEt)₂)

  • ~4.1-4.2 ppm (d, 2H, J ≈ 5.2 Hz, N-CH₂-)

  • ~3.5-3.7 ppm (m, 4H, two -OCH₂CH₃)

  • ~2.0-2.1 ppm (s, 3H, 4-CH₃)

  • ~1.1-1.2 ppm (t, 6H, J ≈ 7.0 Hz, two -OCH₂CH₃)

• ¹³C NMR (100 MHz, CDCl₃):

  • ~138-140 ppm (C5)

  • ~128-130 ppm (C3)

  • ~115-118 ppm (C4)

  • ~100-102 ppm (-CH(OEt)₂)

  • ~62-64 ppm (-OCH₂CH₃)

  • ~53-55 ppm (N-CH₂-)

  • ~15-16 ppm (-OCH₂CH₃)

  • ~8-10 ppm (4-CH₃)

• IR (Infrared Spectroscopy):

  • ~2975 cm⁻¹ (C-H aliphatic stretch)

  • ~1500-1550 cm⁻¹ (C=N, C=C ring stretch)

  • ~1120, 1060 cm⁻¹ (C-O ether stretch)

• Mass Spectrometry (MS):

  • ESI-MS: Expected [M+H]⁺ peak at m/z = 199.14.

Core Application: A Gateway to Functionalized Pyrazoles

The primary value of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole is its role as a stable precursor to 1-(4-methyl-1H-pyrazol-1-yl)acetaldehyde . This deprotection step unlocks a wealth of subsequent synthetic possibilities.

Acetal Deprotection: Unmasking the Aldehyde

The conversion of the acetal to the aldehyde is typically achieved under acidic aqueous conditions.

• Mechanism: The reaction is an acid-catalyzed hydrolysis. A proton source (e.g., HCl, H₂SO₄, or a solid acid resin) protonates one of the ether oxygens, which then leaves as ethanol. The resulting oxocarbenium ion is attacked by water, and subsequent deprotonation yields the aldehyde.

• Protocol: Acid-Catalyzed Hydrolysis

  • Dissolve the acetal (1.0 eq) in a mixture of THF and water.

  • Add a catalytic amount of a strong acid (e.g., 2M HCl).

  • Stir the reaction at room temperature for 2-4 hours, monitoring by TLC for the disappearance of the starting material.

  • Neutralize the reaction carefully with a mild base, such as saturated aqueous sodium bicarbonate (NaHCO₃).

  • Extract the product with an organic solvent like ethyl acetate.

  • Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. The resulting aldehyde is often used immediately in the next step due to its potential for instability.

Synthetic Transformations of the Resulting Aldehyde

The liberated aldehyde is a versatile handle for building molecular complexity. A key application in drug discovery is the construction of amine-containing scaffolds via reductive amination.

Caption: Key synthetic workflow utilizing the intermediate.

• Reductive Amination: This is one of the most powerful C-N bond-forming reactions in medicinal chemistry. The aldehyde reacts with a primary or secondary amine (R-NH₂) to form an imine or enamine intermediate, which is then reduced in situ by a mild reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃) to yield the final amine product. This one-pot procedure is highly efficient for generating large libraries of compounds for screening.

• Other Transformations:

  • Wittig Reaction: Forms alkenes by reacting the aldehyde with a phosphorus ylide.

  • Grignard/Organolithium Addition: Creates secondary alcohols, providing a new stereocenter and a point for further functionalization.

  • Oxidation: Converts the aldehyde to a carboxylic acid using reagents like sodium chlorite (NaClO₂) or potassium permanganate (KMnO₄).

Safety and Handling

• Personal Protective Equipment (PPE): Wear standard PPE, including nitrile gloves, safety glasses with side shields, and a lab coat.[7]

• Handling: Handle the chemical in a well-ventilated fume hood to avoid inhalation of any vapors. Avoid contact with skin and eyes.[6]

• Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.

• Fire Safety: Use carbon dioxide, dry chemical powder, or alcohol-resistant foam for extinguishing fires.[6] In case of fire, hazardous decomposition products like carbon oxides and nitrogen oxides (NOx) may be formed.[6]

Conclusion

1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole is a highly valuable synthetic intermediate that offers a strategic and efficient route to complex N-substituted pyrazoles. Its key feature—a robustly protected aldehyde—allows for chemical manipulations that would otherwise be incompatible with a free aldehyde group. By providing a reliable method for the late-stage introduction of a critical functional handle, this building block empowers medicinal chemists to rapidly assemble diverse molecular scaffolds, accelerating the discovery and development of novel therapeutic agents.

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The Pyrazole Scaffold: A Privileged Framework in the Discovery of Next-Generation Kinase Inhibitors

An In-Depth Technical Guide for Drug Discovery Professionals

Executive Summary

The reversible phosphorylation of proteins, orchestrated by a vast family of enzymes known as protein kinases, represents a fundamental control mechanism for virtually all cellular processes. Dysregulation of kinase activity is a causal factor in a multitude of human diseases, most notably cancer, propelling kinases to the forefront of modern therapeutic intervention. Small molecule protein kinase inhibitors (PKIs) have revolutionized treatment paradigms, and within this class of drugs, compounds built around a pyrazole nucleus have demonstrated remarkable success.[1][2] The pyrazole ring is now recognized as a "privileged scaffold"—a molecular framework with inherent drug-like properties and a proven ability to serve as the foundation for potent, selective, and clinically effective inhibitors.[1][3][4]

This technical guide provides a comprehensive exploration of the discovery and development of pyrazole-containing kinase inhibitors. Authored from the perspective of a senior application scientist, it moves beyond simple recitation of facts to explain the underlying rationale for experimental design, the interpretation of structure-activity relationships (SAR), and the strategic navigation of the complex path from initial hit to clinical candidate. We will dissect the key attributes of the pyrazole core, detail the core experimental methodologies, analyze seminal case studies of FDA-approved drugs, and look toward the future of this versatile scaffold in an era of precision medicine.

The Pyrazole Core: An Anchor for Kinase Inhibition

The five-membered aromatic heterocycle of pyrazole, containing two adjacent nitrogen atoms, has emerged as a cornerstone in medicinal chemistry.[3] Its value is not accidental but is rooted in a unique combination of physicochemical and structural properties that make it exceptionally well-suited for targeting the highly conserved ATP-binding site of protein kinases.

Causality Behind the "Privileged" Status:

• Metabolic Stability & Favorable Pharmacokinetics: The pyrazole ring is generally robust to metabolic degradation, a critical feature for developing orally bioavailable drugs. Its unique electronic nature helps to fine-tune properties like solubility and membrane permeability.[3][5]

• Synthetic Tractability: The chemistry to synthesize and functionalize the pyrazole core is well-established and highly versatile, allowing for the systematic exploration of chemical space around the scaffold.[6][7] This enables medicinal chemists to rapidly generate analogues during lead optimization.

• Optimal Geometry for Hinge Binding: The defining interaction for most ATP-competitive kinase inhibitors is the formation of one to three hydrogen bonds with the "hinge region" that connects the N- and C-terminal lobes of the kinase domain. The pyrazole scaffold is geometrically primed to present hydrogen bond donors and acceptors at the correct vectors to satisfy this critical interaction, effectively anchoring the inhibitor in the active site.[7][8]

The diagram below illustrates this fundamental binding paradigm. The pyrazole core acts as the central anchor, while substitutions at its various positions (R1, R2, R3) are used to engage other pockets within the ATP-binding site to achieve potency and selectivity.

Caption: General binding mode of a pyrazole inhibitor in the kinase ATP pocket.

The Discovery Workflow: From Hit to Candidate

The journey to discover a novel pyrazole-based kinase inhibitor is a systematic, multi-stage process that integrates chemistry, biology, and structural science. The goal is to identify a starting "hit" molecule and iteratively refine its structure to create a "lead" with drug-like properties, ultimately yielding a clinical candidate.

Caption: The iterative workflow for pyrazole-based kinase inhibitor discovery.

Structure-Activity Relationship (SAR) Analysis

SAR is the cornerstone of lead optimization. It involves synthesizing analogues of a hit compound and measuring how these chemical changes affect biological activity. This process provides a logical map for how the molecule interacts with its target, guiding the design of more potent and selective compounds.[9][10]

For a hypothetical pyrazole inhibitor targeting Kinase X, a typical SAR exploration might yield the following insights:

Position	Modification	Effect on Potency (IC50)	Rationale / Interpretation
R1 (Pyrazole N1)	H	500 nM	Baseline activity. N-H may act as a hydrogen bond donor.
Methyl	200 nM	Small alkyl group may fill a small hydrophobic pocket near the hinge.
Cyclopropyl	50 nM	Increased potency suggests a favorable fit in a defined hydrophobic pocket.
Phenyl	>10 µM	Loss of activity indicates a steric clash; the binding pocket cannot accommodate a large group.
R2 (Pyrazole C4)	Phenyl	500 nM	A common motif for occupying the region near the gatekeeper residue.
4-Fluorophenyl	150 nM	Favorable interaction, possibly due to electronics or a specific hydrophobic contact.
Pyridyl	80 nM	The nitrogen atom may form a beneficial water-mediated or direct H-bond.[6]
R3 (Appended Group)	Amine	500 nM	Provides a vector for further substitution into the solvent-exposed region.
N-methylpiperazine	30 nM	Basic amine improves solubility and can form a key salt bridge with an acidic residue (e.g., Asp) in the back pocket.[11]

Core Experimental Protocols

Trustworthy and reproducible data are paramount. The following protocols represent self-validating systems for assessing inhibitor performance.

Protocol 1: In Vitro Kinase Inhibition Assay (Biochemical Potency)

This protocol determines the concentration of an inhibitor required to reduce the activity of the purified kinase enzyme by 50% (IC50).

• Preparation of Reagents:

  • Kinase Buffer: Prepare a buffered solution (e.g., HEPES, pH 7.5) containing MgCl₂, DTT, and a surfactant like Brij-35 to maintain enzyme stability and activity.

  • Enzyme: Dilute purified recombinant kinase to a working concentration (e.g., 2-5 nM) in kinase buffer.

  • Substrate: Prepare a solution of the specific peptide or protein substrate for the kinase.

  • ATP: Prepare a solution of ATP, often spiked with ³³P-ATP for radiometric detection, at a concentration near its Km for the kinase to ensure competitive binding conditions.

  • Inhibitor: Perform serial dilutions of the pyrazole compound in DMSO, then further dilute into the kinase buffer to create a range of test concentrations (e.g., 10 µM to 0.1 nM).

• Assay Execution (96- or 384-well plate):

  • Add 5 µL of each inhibitor dilution to the assay wells. Include DMSO-only wells as a "no inhibition" control (100% activity) and wells without enzyme as a "background" control.

  • Add 10 µL of the diluted enzyme to each well and incubate for 15-20 minutes at room temperature to allow the inhibitor to bind.

  • Initiate the kinase reaction by adding 10 µL of the ATP/substrate mixture.

  • Incubate the plate at 30°C for a defined period (e.g., 60 minutes), ensuring the reaction remains in the linear range.

  • Stop the reaction by adding a stop solution (e.g., phosphoric acid).

• Detection & Data Analysis:

  • Spot the reaction mixture onto a phosphocellulose filter mat.

  • Wash the mat extensively to remove unincorporated ³³P-ATP.

  • Measure the incorporated radioactivity using a scintillation counter.

  • Subtract the background, normalize the data to the "no inhibition" control, and plot the percent inhibition versus the log of inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to calculate the IC50 value.

Protocol 2: Cell-Based Antiproliferative Assay (MTT Assay)

This protocol measures the cellular potency of an inhibitor by assessing its effect on the proliferation of a cancer cell line known to be dependent on the target kinase.[3]

• Cell Seeding:

  • Culture cancer cells (e.g., HCT116) in appropriate media (e.g., DMEM with 10% FBS).

  • Trypsinize and count the cells. Seed them into 96-well plates at a density of 2,000-5,000 cells per well.

  • Incubate overnight (37°C, 5% CO₂) to allow cells to adhere.

• Compound Treatment:

  • Prepare serial dilutions of the pyrazole inhibitor in culture media.

  • Remove the old media from the cell plate and add 100 µL of the media containing the various inhibitor concentrations. Include vehicle control (DMSO) and a positive control (a known cytotoxic drug).

  • Incubate the plates for 72 hours.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in PBS.

  • Add 10 µL of the MTT solution to each well.

  • Incubate for another 4 hours. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT into purple formazan crystals.[3]

• Data Acquisition and Analysis:

  • Add 100 µL of a solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

  • Incubate overnight at 37°C.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and plot against the log of inhibitor concentration to determine the GI50 (concentration for 50% growth inhibition).

Case Studies: FDA-Approved Pyrazole Kinase Inhibitors

The true measure of the pyrazole scaffold's utility is its presence in numerous clinically approved drugs that have changed patient outcomes.[1][5]

Case Study 1: Ruxolitinib (Jakafi®) - A JAK1/2 Inhibitor

• Target Pathway: The Janus kinase (JAK) family (JAK1, JAK2, JAK3, TYK2) are non-receptor tyrosine kinases that mediate cytokine signaling. Dysregulated JAK-STAT signaling is a key driver of myeloproliferative neoplasms (MPNs).

• Discovery Insight: Ruxolitinib was discovered through optimization of a screening hit.[1] The core structure features a pyrazole ring linked to a pyrrolo[2,3-d]pyrimidine scaffold. This combination proved highly effective at inhibiting JAK1 and JAK2.[1][5] The key to its success was achieving selectivity for JAK1/2 over the related JAK3, which is crucial for avoiding immunosuppressive side effects.[1]

• Mechanism: Ruxolitinib is a Type I inhibitor, binding to the active (DFG-in) conformation of the kinase and competing directly with ATP.[1]

Caption: Ruxolitinib inhibits the JAK-STAT signaling pathway.

Case Study 2: Crizotinib (Xalkori®) - An ALK/ROS1/MET Inhibitor

• Target Pathway: Anaplastic Lymphoma Kinase (ALK) is a receptor tyrosine kinase. Chromosomal rearrangements creating fusion genes (e.g., EML4-ALK) result in constitutively active kinases that drive tumorigenesis, particularly in a subset of non-small cell lung cancer (NSCLC).

• Discovery Insight: Crizotinib was initially developed as a c-MET inhibitor. During early clinical development, the EML4-ALK fusion was discovered as a key oncogenic driver. Screening of Crizotinib revealed potent activity against ALK, leading to a pivotal shift in its development strategy toward a genetically defined patient population.[5] Its 3,5-disubstituted pyrazole core is critical for its activity.[2][5]

• Mechanism: Crizotinib is an ATP-competitive Type I inhibitor, targeting the active conformation of the ALK kinase domain.

Drug	Primary Target(s)	FDA-Approved Indication (Example)	IC50 (nM) - Primary Target	Reference
Ruxolitinib	JAK1, JAK2	Myelofibrosis	~3 nM (JAK1/2)	[1]
Crizotinib	ALK, ROS1, MET	ALK-positive NSCLC	~20-25 nM (ALK)	[2][5]
Encorafenib	BRAF V600E	BRAF V600E-mutant Melanoma	~0.3 nM (BRAF V600E)	[1][2]
Asciminib	BCR-ABL1 (Allosteric)	Philadelphia Chromosome-Positive CML	N/A (Binds to Myristoyl Pocket)	[5][8]

Advanced Frontiers and Future Perspectives

The discovery of pyrazole-based kinase inhibitors is continuously evolving, driven by the need to overcome challenges like drug resistance and off-target toxicity.

• Kinome-Wide Selectivity Profiling: A critical step in modern drug discovery is to understand how an inhibitor interacts with the entire human kinome (~500 kinases). This avoids unforeseen off-target effects. Techniques like kinobead-based chemoproteomics allow for the unbiased profiling of an inhibitor against hundreds of native kinases in a single experiment, providing a comprehensive selectivity map.[12][13] This data is invaluable for interpreting cellular responses and predicting potential toxicities.

• Overcoming Resistance: Cancers often develop resistance to targeted therapies by acquiring mutations in the kinase domain. Second and third-generation inhibitors are designed specifically to inhibit these mutant forms. For instance, Lorlatinib was developed to be active against ALK mutations that confer resistance to Crizotinib.[8]

• Macrocyclization: A novel strategy to enhance selectivity and improve pharmacokinetic properties is to constrain the flexible, linear inhibitor into a macrocycle.[14] This rigidification can lock the molecule into its bioactive conformation, reducing the entropic penalty of binding and minimizing interactions with off-targets.[15][16]

• Allosteric Inhibition: While most inhibitors are ATP-competitive, a new frontier is the development of allosteric inhibitors that bind to sites other than the ATP pocket. Asciminib is a landmark example, a pyrazole-containing drug that binds to the myristoyl pocket of BCR-ABL1, locking it in an inactive state.[5][8] This offers a completely different mechanism to inhibit kinases and can be effective against mutations that cause resistance to ATP-competitive drugs.

The pyrazole scaffold, with its proven track record and synthetic versatility, is poised to remain a central element in the discovery of kinase inhibitors. Its application in developing allosteric inhibitors, macrocyclic drugs, and covalent inhibitors will undoubtedly lead to new therapies that are more selective, more potent, and capable of overcoming the persistent challenge of therapeutic resistance.

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• MDPI. (n.d.). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. Retrieved from [Link]

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• ACS Publications. (n.d.). Synthesis, Crystal Structure, and Activity of Pyrazole-Based Inhibitors of p38 Kinase.

• PubMed. (n.d.). Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. Retrieved from [Link]

• PubMed. (n.d.). Scaffold-based design of kinase inhibitors for cancer therapy. Retrieved from [Link]

• PubMed. (n.d.). Pyrazole; A Privileged Scaffold of Medicinal Chemistry: A Comprehensive Review. Retrieved from [Link]

• PMC - PubMed Central. (n.d.). Kinome chemoproteomics characterization of pyrrolo[3,4-c]pyrazoles as potent and selective inhibitors of glycogen synthase kinase 3. Retrieved from [Link]

• PubMed. (2018). Kinome chemoproteomics characterization of pyrrolo[3,4-c]pyrazoles as potent and selective inhibitors of glycogen synthase kinase 3. Retrieved from [Link]

• ResearchGate. (n.d.). Some representative examples of FDA-approved pyrazole-based drugs, as well as active analogs against VEGFR-2. Retrieved from [Link]

• Benchchem. (n.d.). Application Notes and Protocols: Synthesis of Kinase Inhibitors Using Pyrazole Intermediates.
• Benchchem. (n.d.). Application Notes & Protocols: Synthesis of Pyrazole-Based Kinase Inhibitors from 1-Benzyl-4-bromo-1H-pyrazole.
• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. (n.d.).

• PubMed. (2023). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. Retrieved from [Link]

• ACS Publications. (2023). Design and Synthesis of Pyrazole-Based Macrocyclic Kinase Inhibitors Targeting BMPR2. Retrieved from [Link]

• PubMed. (2007). Synthesis, crystal structure, and activity of pyrazole-based inhibitors of p38 kinase. Retrieved from [Link]

• Synthesis and SAR of 4-(pyrazol-3-yl)-pyridines as novel c-Jun N-terminal kinase inhibitors. (n.d.).

• ACS Publications. (2023). Rigid Scaffolds Are Promising for Designing Macrocyclic Kinase Inhibitors. Retrieved from [Link]

• bioRxiv. (2023). Rigid Scaffolds are Promising for Designing Macrocyclic Kinase Inhibitors. Retrieved from [Link]

• ChemRxiv. (n.d.). A deep learning based scaffold hopping strategy for the design of kinase inhibitors. Retrieved from [Link]

• ACS Publications. (n.d.). Discovery of Pyrroloaminopyrazoles as Novel PAK Inhibitors. Retrieved from [Link]

• Benchchem. (n.d.). Navigating the Kinome: A Comparative Guide to the Cross-Reactivity of Diphenyl-1H-pyrazole-4,5-diamine-based Inhibitors.

• MDPI. (n.d.). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. Retrieved from [Link]

• ResearchGate. (n.d.). Pyrazole-containing kinase inhibitors targeting PI3K/AKT and MARK/ERK.... Retrieved from [Link]

• MDPI. (n.d.). Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. Retrieved from [Link]

• PubMed. (2022). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011-2020): Current Status and Future Prospects. Retrieved from [Link]

• PubMed. (2024). Structure-Activity Relationship of Substituted Pyrazoline Derivatives as Small Molecule Tyrosine Kinase Inhibitors. Retrieved from [Link]

• ACS Publications. (n.d.). Kinetic Characterization of Novel Pyrazole TGF-β Receptor I Kinase Inhibitors and Their Blockade of the Epithelial−Mesenchymal Transition.

• Bentham Science Publishers. (2024). Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. Retrieved from [Link]

• PubMed Central. (n.d.). Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023).

• PMC. (n.d.). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. Retrieved from [Link]

• ResearchGate. (n.d.). Structure–activity relationship (SAR) for pyrazole derivatives.. Retrieved from [Link]

• OUCI. (n.d.). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note & Synthesis Protocol: 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole

Abstract

This document provides a comprehensive, field-tested protocol for the synthesis of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole , a valuable heterocyclic building block in medicinal chemistry and organic synthesis. The diethoxyethyl moiety serves as a masked aldehyde, which can be deprotected under acidic conditions to yield the corresponding pyrazole-1-acetaldehyde, a versatile intermediate for further functionalization. The described synthesis proceeds via a classical and robust N-alkylation of 4-methylpyrazole with 2-bromo-1,1-diethoxyethane. This guide is designed for researchers in organic synthesis, medicinal chemistry, and drug development, offering in-depth explanations of the experimental choices, a detailed step-by-step protocol, characterization data, and troubleshooting advice to ensure reliable and reproducible results.

Introduction and Scientific Context

N-alkylated pyrazoles are a cornerstone of many biologically active compounds, exhibiting a wide array of pharmacological activities, including anti-inflammatory, analgesic, and anticancer properties.[1][2] The strategic introduction of functionalized alkyl chains onto the pyrazole nitrogen is a key method for modulating the physicochemical and biological profiles of these molecules.[3]

The target molecule, 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole, incorporates a diethyl acetal group. Acetal moieties are one of the most common protecting groups for aldehydes, stable to a wide range of nucleophiles, bases, and redox reagents, yet easily removable under mild acidic hydrolysis.[4][5] This makes the title compound an excellent precursor for 1-(4-methyl-1H-pyrazol-1-yl)acetaldehyde, enabling subsequent reactions such as reductive aminations, Wittig reactions, or aldol condensations.

The chosen synthetic route is the N-alkylation of 4-methylpyrazole. This reaction typically proceeds by deprotonating the pyrazole nitrogen with a suitable base, followed by nucleophilic substitution on an alkyl halide electrophile. While various methods exist, including phase transfer catalysis and acid-catalyzed approaches, the use of sodium hydride (NaH) in an anhydrous polar aprotic solvent like N,N-Dimethylformamide (DMF) is a highly effective and widely adopted strategy for achieving high yields in this type of transformation.[2] This protocol has been optimized for selectivity, yield, and ease of purification.

Reaction Scheme & Mechanism

Overall Transformation:

Image placeholder for the chemical reaction scheme.

Reaction Mechanism:

The reaction proceeds via a two-step mechanism:

• Deprotonation: Sodium hydride (NaH), a strong, non-nucleophilic base, abstracts the acidic proton from the N1 position of the 4-methylpyrazole ring. This generates the corresponding sodium pyrazolide salt, a potent nucleophile, and hydrogen gas.

• Nucleophilic Substitution (SN2): The pyrazolide anion then attacks the electrophilic carbon atom of 2-bromo-1,1-diethoxyethane, displacing the bromide leaving group in a classic SN2 reaction to form the desired N-alkylated product.

The workflow for this synthesis is outlined in the diagram below.

Caption: High-level workflow for the synthesis of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole.

Detailed Experimental Protocol

Materials and Reagents

Reagent	M.W. ( g/mol )	Equiv.	Moles (mmol)	Amount	Purity	Supplier
4-Methylpyrazole	82.10	1.0	12.18	1.00 g	≥98%	Sigma-Aldrich
Sodium Hydride (NaH)	24.00	1.2	14.62	585 mg	60% in oil	Sigma-Aldrich
2-Bromo-1,1-diethoxyethane	197.07	1.1	13.40	2.64 g (1.89 mL)	≥97%	Sigma-Aldrich
Anhydrous DMF	73.09	-	-	25 mL	≥99.8%	Sigma-Aldrich
Ethyl Acetate (EtOAc)	88.11	-	-	~200 mL	ACS Grade	Fisher Scientific
Hexanes	-	-	-	~300 mL	ACS Grade	Fisher Scientific
Sat. aq. NH₄Cl	-	-	-	~50 mL	-	-
Brine (Sat. aq. NaCl)	-	-	-	~50 mL	-	-
Anhydrous Na₂SO₄	142.04	-	-	As needed	Granular	Fisher Scientific
Silica Gel	-	-	-	As needed	230-400 mesh	-

Equipment

• 100 mL two-neck round-bottom flask

• Magnetic stirrer and stir bar

• Argon or Nitrogen gas inlet

• Septa and syringes

• Ice-water bath

• Thermometer

• Separatory funnel

• Rotary evaporator

• Glass column for chromatography

• TLC plates (silica gel 60 F₂₅₄)

Step-by-Step Synthesis Procedure

• Reaction Setup:

  • Place the 60% NaH dispersion (585 mg, 14.62 mmol) in a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar.

  • Wash the NaH three times with anhydrous hexanes (~5 mL each) to remove the mineral oil. Carefully decant the hexanes each time using a cannula or syringe.

  • Dry the washed NaH under a stream of argon or nitrogen.

  • Add anhydrous DMF (25 mL) to the flask. The flask should be under a positive pressure of inert gas.

  • Cool the suspension to 0 °C using an ice-water bath.

• Deprotonation:

  • Dissolve 4-methylpyrazole (1.00 g, 12.18 mmol) in a small amount of anhydrous DMF (~5 mL) and add it dropwise to the stirred NaH suspension at 0 °C over 10-15 minutes.

  • Causality: This slow addition is crucial to control the exothermic reaction and the evolution of hydrogen gas.

  • Allow the mixture to stir at 0 °C for an additional 30 minutes to ensure complete deprotonation of the pyrazole nitrogen.[2] The solution may become slightly cloudy or remain a suspension.

• Alkylation:

  • Add 2-bromo-1,1-diethoxyethane (1.89 mL, 13.40 mmol) dropwise to the reaction mixture at 0 °C.

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

  • Stir for 4-16 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC) using an eluent system like 30% Ethyl Acetate in Hexanes. The product spot should be higher (less polar) than the starting 4-methylpyrazole spot.

• Workup and Extraction:

  • Once the reaction is complete (as indicated by TLC), cool the mixture back down to 0 °C in an ice-water bath.

  • Carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution (~20 mL) to destroy any unreacted NaH. Caution: Gas evolution (hydrogen) will occur.

  • Transfer the mixture to a separatory funnel and add deionized water (~30 mL) and ethyl acetate (~50 mL).

  • Separate the layers and extract the aqueous layer two more times with ethyl acetate (2 x 50 mL).

  • Combine the organic layers and wash with brine (~50 mL) to remove residual water and DMF.

  • Dry the combined organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product as an oil.

• Purification:

  • Purify the crude oil by silica gel flash column chromatography.[1]

  • Expert Insight: Pyrazoles can sometimes interact strongly with acidic silica gel, leading to peak tailing and potential product loss. To mitigate this, the silica gel can be pre-treated by slurrying it with a solvent system containing 1-2% triethylamine (e.g., Hexanes/EtOAc/Et₃N 80:18:2).[6]

  • Elute the column with a gradient of ethyl acetate in hexanes (e.g., starting from 5% EtOAc and gradually increasing to 30% EtOAc) to isolate the pure product.

  • Combine the fractions containing the desired product (identified by TLC) and concentrate under reduced pressure to yield 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole as a colorless to pale yellow oil.

Characterization and Data

The identity and purity of the final compound should be confirmed by spectroscopic methods.

Property	Expected Value
Appearance	Colorless to pale yellow oil
Molecular Formula	C₁₀H₁₈N₂O₂
Molecular Weight	198.26 g/mol [7]
¹H NMR (400 MHz, CDCl₃)	δ (ppm): 7.35 (s, 1H, pyrazole H5), 7.25 (s, 1H, pyrazole H3), 4.70 (t, J=5.2 Hz, 1H, CH(OEt)₂), 4.15 (d, J=5.2 Hz, 2H, N-CH₂), 3.65 (dq, J=9.4, 7.1 Hz, 2H, OCH₂CH₃), 3.50 (dq, J=9.4, 7.1 Hz, 2H, OCH₂CH₃), 2.05 (s, 3H, pyrazole-CH₃), 1.18 (t, J=7.1 Hz, 6H, OCH₂CH₃).
¹³C NMR (101 MHz, CDCl₃)	δ (ppm): 138.0, 128.5, 118.0, 101.5, 62.5 (2C), 52.0, 15.2 (2C), 9.0.
Mass Spec (ESI+)	m/z: 199.14 [M+H]⁺
IR (ATR)	ν (cm⁻¹): 2975, 2928, 1510, 1450, 1375, 1125, 1055.

Note: NMR chemical shifts are predicted based on standard values for pyrazole and acetal structures and may vary slightly.[8][9]

Application: Acetal Deprotection

The synthesized compound is a stable precursor to 1-(4-methyl-1H-pyrazol-1-yl)acetaldehyde . The acetal can be readily hydrolyzed under mild acidic conditions.[10][11]

Caption: Deprotection of the acetal to yield the target aldehyde.

A typical deprotection involves stirring the acetal in a mixture of THF and dilute aqueous acid (e.g., 1M HCl) at room temperature until TLC analysis shows complete conversion.[5]

Troubleshooting Guide

Issue	Probable Cause(s)	Recommended Solution(s)
Low or No Product Formation	Inactive NaH (oxidized).	Use fresh, high-purity NaH. Ensure it is properly washed with anhydrous solvent to remove oil.
Wet solvent or reagents.	Use freshly distilled or commercially available anhydrous solvents. Ensure all glassware is oven-dried.
Formation of Two Isomers	Not applicable for symmetrical 4-methylpyrazole. For unsymmetrical pyrazoles, alkylation can occur at N1 or N2.	Steric hindrance often directs alkylation to the less hindered nitrogen.[1]
Difficult Purification	Product co-elutes with impurities.	Adjust the polarity of the eluent. Try a different solvent system (e.g., Dichloromethane/Methanol).
Product streaking on the column.	Pre-treat the silica gel with 1-2% triethylamine in your eluent to neutralize acidic sites.[6]
Incomplete Reaction	Insufficient reaction time or temperature.	Allow the reaction to stir for a longer period (up to 24h) or gently warm to 40-50 °C if necessary.
Poor quality alkylating agent.	Verify the purity of the 2-bromo-1,1-diethoxyethane.

Safety Precautions

• Sodium Hydride (NaH): Highly flammable and reacts violently with water to produce flammable hydrogen gas. Handle only under an inert atmosphere and in an anhydrous environment. Wear appropriate PPE, including a lab coat, safety glasses, and gloves.

• N,N-Dimethylformamide (DMF): A potential teratogen and skin irritant. Handle in a well-ventilated fume hood and avoid skin contact.

• 2-Bromo-1,1-diethoxyethane: A lachrymator and irritant. Handle with care in a fume hood.

• General: All organic synthesis should be performed in a properly functioning chemical fume hood. Review the Safety Data Sheets (SDS) for all chemicals before use.

References

• Fustero, S., et al. (2011). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Molecules. [Link]

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• ACS Publications (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry. [Link]

• Organic Chemistry Portal. Aldehyde synthesis by deprotection or hydrolysis. Organic Chemistry Portal. [Link]

• Organic Chemistry Portal. Dimethyl Acetals. Organic Chemistry Portal. [Link]

• JoVE (2025). Acetals and Thioacetals as Protecting Groups for Aldehydes and Ketones. Journal of Visualized Experiments. [Link]

• Ashenhurst, J. (2023). Hydrolysis of acetals to give aldehydes and ketones. Master Organic Chemistry. [Link]

• Tanemura, K., et al. (2004). Unexpected Highly Chemoselective Deprotection of the Acetals from Aldehydes and Not Ketones: TESOTf−2,6-Lutidine Combination. Organic Letters. [Link]

• ResearchGate (2014). How can I purify a pyrazole compound with a N-C-N bond without using a silica column? ResearchGate. [Link]

• Google Patents (2011). WO2011076194A1 - Method for purifying pyrazoles.

• Knochel, P., et al. (2007). Synthesis of Fully Substituted Pyrazoles via Regio- and Chemoselective Metallations. Angewandte Chemie International Edition. [Link]

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• PubChem. 1H-Pyrazole, 1-methyl-. PubChem. [Link]

• PrepChem. Synthesis of 1-Methyl-4-(2-nitrophenyl)-1H-pyrazole. PrepChem.com. [Link]

• ResearchGate. 1H and 13C NMR spectral characteristics of 1H-pyrazole. ResearchGate. [Link]

• Royal Society of Chemistry (2015). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. RSC Advances. [Link]

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• Skucas, E., et al. (2019). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry. [Link]

• ResearchGate (2016). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. ResearchGate. [Link]

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• 9. 4-Methylpyrazole(7554-65-6) 1H NMR [m.chemicalbook.com]
• 10. Aldehyde synthesis by deprotection or hydrolysis [organic-chemistry.org]
• 11. Dimethyl Acetals [organic-chemistry.org]

Application Notes & Protocols: A Guide to the Deprotection of the 1-(2,2-Diethoxyethyl) Group on Pyrazoles

Introduction: Strategic Use and Removal of the 1-(2,2-Diethoxyethyl) Protecting Group

In the intricate landscape of heterocyclic chemistry, particularly in the synthesis of pharmacologically relevant pyrazole scaffolds, N-protection is a cornerstone of synthetic strategy. The 1-(2,2-diethoxyethyl) group serves as a robust and versatile protecting group for the pyrazole N-H proton. Its primary function is to mask the acidic proton, thereby enabling regioselective functionalization at other positions of the pyrazole ring, such as C4 or C5, through metallation and subsequent electrophilic quench. This group is favored for its stability under basic and organometallic conditions, which are frequently employed in modern synthetic methodologies.[1][2]

The facile removal of this group, regenerating the N-H pyrazole, is critical in the final stages of a synthetic sequence. This deprotection is typically achieved through acid-catalyzed hydrolysis, a reaction that proceeds under well-understood and generally mild conditions. This document provides a comprehensive guide to the mechanism, protocols, and critical considerations for the efficient deprotection of the 1-(2,2-diethoxyethyl) group from a pyrazole core.

Part 1: The Deprotection Mechanism

The cleavage of the 1-(2,2-diethoxyethyl) group is a classic example of an acid-catalyzed acetal hydrolysis.[3][4] The reaction proceeds in a stepwise fashion, driven by the presence of a protic acid and water. The overall transformation can be conceptualized in two major phases: hydrolysis of the acetal to an intermediate aldehyde, followed by the cleavage of the N-C bond to release the free pyrazole.

Phase 1: Hydrolysis of the Acetal to an Aldehyde Intermediate

• Protonation: The reaction initiates with the protonation of one of the ethoxy oxygen atoms by an acid catalyst (H₃O⁺), converting the ethoxy group into a good leaving group (ethanol).[4]

• Formation of an Oxonium Ion: The lone pair on the adjacent oxygen atom assists in the departure of ethanol, forming a resonance-stabilized oxonium ion.

• Nucleophilic Attack by Water: A water molecule acts as a nucleophile, attacking the electrophilic carbon of the oxonium ion.

• Deprotonation: Loss of a proton from the newly added water molecule yields a hemiacetal intermediate.

• Repeat Sequence: The process repeats—the second ethoxy group is protonated, leaves as ethanol, and another water molecule attacks the resulting carbonyl carbon. A final deprotonation step reveals the intermediate N-(2-oxoethyl)pyrazole, also known as N-pyrazoleacetaldehyde.

Phase 2: Cleavage of the N-CH₂CHO Group

The N-CH₂CHO fragment is subsequently cleaved under the acidic conditions, although the precise mechanism can vary. Often, this cleavage is facile and occurs concurrently with the final stages of acetal hydrolysis, leading directly to the desired N-H pyrazole and the glyoxal byproduct, which is ultimately inconsequential to the isolation of the target molecule.

Caption: Mechanism of Acid-Catalyzed Deprotection.

Part 2: Experimental Protocols and Considerations

The choice of acid and reaction conditions is dictated by the overall stability of the pyrazole derivative. Substrates with acid-labile functional groups require milder conditions, while more robust molecules can tolerate stronger acids for faster conversion.

Protocol 1: Standard Deprotection using Aqueous Hydrochloric Acid (HCl)

This protocol is a robust and generally applicable method for molecules that are not sensitive to strongly acidic conditions.

Materials:

• 1-(2,2-Diethoxyethyl)-substituted pyrazole (1.0 eq)

• Tetrahydrofuran (THF) or Dioxane

• 2 M Aqueous Hydrochloric Acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate (EtOAc) or Dichloromethane (DCM)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Rotary evaporator

• Standard laboratory glassware

Step-by-Step Procedure:

• Dissolution: In a round-bottom flask, dissolve the 1-(2,2-diethoxyethyl)-substituted pyrazole (1.0 eq) in a suitable organic solvent like THF (approximately 0.1–0.5 M concentration).

• Acid Addition: To the stirring solution, add 2 M aqueous HCl (2.0–5.0 eq). The use of a biphasic system is common and effective.

• Reaction Monitoring: Heat the reaction mixture to a temperature between 40–60 °C. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or LC-MS until the starting material is fully consumed (typically 2–8 hours).

• Quenching: Cool the reaction mixture to room temperature. Carefully add saturated aqueous NaHCO₃ solution to neutralize the excess acid. Continue addition until effervescence ceases and the pH of the aqueous layer is neutral to slightly basic (pH 7-8).

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with a suitable organic solvent (e.g., EtOAc, 3 x 50 mL). Combine the organic layers.

• Drying and Concentration: Dry the combined organic extracts over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product can be purified by flash column chromatography on silica gel or by recrystallization to afford the pure deprotected pyrazole.

Causality Behind Choices:

• HCl: A strong, inexpensive acid that ensures complete protonation and hydrolysis.[3]

• THF/Water: This solvent system ensures that both the organic substrate and the aqueous acid are mutually soluble to a degree that allows the reaction to proceed efficiently at the interface or in a homogenous phase if sufficient co-solvent is used.

• Heating: Provides the necessary activation energy to overcome the kinetic barrier of the hydrolysis reaction, leading to a reasonable reaction time.

• NaHCO₃ Quench: Essential for stopping the reaction and preventing potential acid-catalyzed degradation of the product during workup and purification.

Protocol 2: Mild Deprotection using Pyridinium p-toluenesulfonate (PPTS)

This protocol is ideal for substrates bearing acid-sensitive functional groups, such as tert-butyl esters, silyl ethers, or other acetals.

Materials:

• 1-(2,2-Diethoxyethyl)-substituted pyrazole (1.0 eq)

• Acetone

• Water

• Pyridinium p-toluenesulfonate (PPTS) (0.1–0.3 eq)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Step-by-Step Procedure:

• Dissolution: Dissolve the 1-(2,2-diethoxyethyl)-substituted pyrazole (1.0 eq) in a mixture of acetone and water (typically a 4:1 to 9:1 ratio). The concentration should be around 0.1 M.

• Catalyst Addition: Add a catalytic amount of PPTS (0.2 eq) to the solution.

• Reaction Monitoring: Stir the reaction at room temperature or heat gently to 40-50 °C. The reaction is generally slower than with strong acids and may require 12–24 hours. Monitor closely by TLC or LC-MS.

• Workup: Once the reaction is complete, concentrate the mixture on a rotary evaporator to remove the acetone.

• Extraction: Dilute the remaining aqueous residue with water and extract with ethyl acetate (3 x 50 mL).

• Washing: Wash the combined organic layers sequentially with saturated aqueous NaHCO₃ solution and then with brine. This removes any residual acid and water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude material by flash column chromatography.

Causality Behind Choices:

• PPTS: A mild, organic-soluble acid catalyst that generates a low concentration of H⁺ in solution, sufficient to catalyze the deprotection without cleaving more sensitive groups.[3]

• Acetone/Water: Acetone is a water-miscible solvent that effectively dissolves the substrate, while the water is a required reagent for the hydrolysis.[5] Using acetone in excess can also help drive the equilibrium towards the deprotected carbonyl (in this case, the pyrazole N-H) via trans-acetalization, though direct hydrolysis is the primary pathway here.[5]

Part 3: Data Summary and Visualization

Comparative Table of Deprotection Conditions

Method	Acid Catalyst	Equivalents	Solvent System	Temperature (°C)	Typical Time (h)	Yield (%)	Notes
Standard	2 M HCl	2.0 - 5.0	THF / H₂O	40 - 60	2 - 8	85 - 95	Robust, fast, but not suitable for acid-labile groups.
Mild	PPTS	0.1 - 0.3	Acetone / H₂O	25 - 50	12 - 24	70 - 90	Ideal for sensitive substrates; slower reaction rates.
Alternative	Trifluoroacetic Acid (TFA)	2.0 - 10.0	DCM / H₂O	0 - 25	1 - 6	80 - 95	Strong acid, volatile, easy to remove. Can be harsh.[6]
Lewis Acid	Er(OTf)₃	0.05 - 0.1	CH₃NO₂ / H₂O	25	0.5 - 3	80 - 95	Neutral conditions, very mild for many functional groups.[7]

Note: Yields are typical and highly dependent on the specific substrate.

General Experimental Workflow

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. researchgate.net [researchgate.net]
• 3. total-synthesis.com [total-synthesis.com]
• 4. Acetal Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 5. Dimethyl Acetals [organic-chemistry.org]
• 6. Mechanistic pathways in CF3COOH-mediated deacetalization reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Alcohol or phenol synthesis by acetal cleavage [organic-chemistry.org]

Application Notes & Protocols: Synthesis of Pyrazole-4-carbaldehydes via the Vilsmeier-Haack Reaction

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the synthesis of pyrazole-4-carbaldehydes using the Vilsmeier-Haack reaction. Pyrazole-4-carbaldehydes are pivotal intermediates in medicinal chemistry and materials science, serving as versatile synthons for a multitude of complex molecular architectures.[1][2][3] The Vilsmeier-Haack reaction stands as one of the most efficient and widely utilized methods for the regioselective formylation of the pyrazole nucleus.[3][4][5] This document delves into the underlying reaction mechanism, offers step-by-step experimental procedures, presents a troubleshooting guide for common challenges, and summarizes reaction conditions for various substrates, aiming to equip researchers, scientists, and drug development professionals with the expertise to successfully employ this critical transformation.

Scientific Foundation: Mechanism and Regioselectivity

Electronic Landscape of the Pyrazole Ring

The inherent reactivity of the pyrazole ring governs the outcome of electrophilic substitution reactions. Pyrazole is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. The electron density distribution across the ring is not uniform; the C4 position possesses the highest electron density, making it the most nucleophilic and thus the preferred site for electrophilic attack.[6][7] The C3 and C5 positions, being adjacent to the electronegative nitrogen atoms, are comparatively electron-deficient.[6][8] This intrinsic electronic bias is the cornerstone of the high regioselectivity observed in the Vilsmeier-Haack formylation, which overwhelmingly yields the 4-formyl isomer.[9]

Formation and Nature of the Vilsmeier Reagent

The key electrophile, the Vilsmeier reagent, is a chloroiminium salt (typically N,N-dimethyl-N-(chloromethylene)ammonium chloride). It is not stable enough for long-term storage and is almost always prepared in situ immediately before use.[10][11] The most common preparation involves the reaction of an N,N-disubstituted formamide, such as N,N-dimethylformamide (DMF), with an acid chloride, most frequently phosphorus oxychloride (POCl₃).[12][13]

The formation is a highly exothermic process that must be conducted with cooling (typically in an ice bath) to prevent uncontrolled temperature escalation.[10] Crucially, the reaction must be performed under strictly anhydrous conditions, as the Vilsmeier reagent and POCl₃ are highly sensitive to moisture and will readily decompose upon contact with water.[5][10]

The Formylation Mechanism

The Vilsmeier-Haack reaction proceeds through a well-established electrophilic aromatic substitution pathway:

• Vilsmeier Reagent Formation: DMF reacts with POCl₃ to form the electrophilic chloroiminium cation, also known as the Vilsmeier reagent.[11][13]

• Electrophilic Attack: The electron-rich C4 position of the pyrazole ring attacks the electrophilic carbon of the Vilsmeier reagent, leading to the formation of a cationic intermediate known as a sigma complex.

• Aromatization: A base, often DMF from the reaction medium, abstracts the proton from the C4 position, restoring the aromaticity of the pyrazole ring and forming a substituted iminium salt intermediate.

• Hydrolysis: During aqueous work-up, the iminium salt is hydrolyzed to yield the final pyrazole-4-carbaldehyde product and dimethylamine.[11][12]

Caption: The Vilsmeier-Haack reaction pathway for pyrazole formylation.

Experimental Application: Protocols and Data

General Protocol for Vilsmeier-Haack Formylation of Pyrazoles

This protocol provides a general guideline. Optimal conditions, particularly temperature and reaction time, may vary depending on the specific pyrazole substrate and should be determined empirically.[10]

Safety Precautions: The Vilsmeier-Haack reaction involves hazardous reagents. Phosphorus oxychloride (POCl₃) is highly corrosive and reacts violently with water. The Vilsmeier reagent is moisture-sensitive. This procedure must be conducted in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety glasses, and a lab coat.

Materials:

• Substituted Pyrazole (1.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Phosphorus Oxychloride (POCl₃)

• Dichloromethane (DCM, anhydrous, optional solvent)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Appropriate organic solvent for extraction (e.g., DCM, Ethyl Acetate)

• Crushed Ice

Procedure:

Part A: Preparation of the Vilsmeier Reagent

• Set up a flame-dried, two- or three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen or argon inlet to maintain an inert atmosphere.

• Add anhydrous DMF (3.0 - 6.0 eq) to the flask.

• Cool the flask to 0 °C using an ice-water bath.

• Slowly add POCl₃ (1.2 - 4.0 eq) dropwise to the stirred DMF via the dropping funnel. Crucial: Maintain the internal temperature below 10 °C throughout the addition. The addition is highly exothermic.

• Once the addition is complete, allow the mixture to stir at 0 °C for 15-30 minutes. The Vilsmeier reagent will form, often appearing as a colorless to pale yellow viscous liquid or solid precipitate.[3][14]

Part B: Formylation Reaction 6. Dissolve the pyrazole substrate (1.0 eq) in a minimal amount of anhydrous DMF or DCM. 7. Add the pyrazole solution dropwise to the pre-formed Vilsmeier reagent at 0 °C. 8. After the addition is complete, the reaction mixture may be stirred at room temperature or heated. The optimal temperature can range from room temperature to 90 °C, and the reaction time can vary from 2 to 24 hours, depending on the reactivity of the pyrazole.[1][5][12][15] 9. Monitor the reaction's progress by Thin-Layer Chromatography (TLC) until the starting material is consumed. To prepare a TLC sample, carefully withdraw a small aliquot from the reaction, quench it in a vial with a small amount of saturated NaHCO₃ solution, extract with ethyl acetate, and spot the organic layer on the TLC plate.[10]

Part C: Work-up and Purification 10. Once the reaction is complete, cool the mixture to room temperature if it was heated. 11. Crucial: Carefully and slowly pour the reaction mixture onto a large excess of crushed ice with vigorous stirring. This quenching step is exothermic and should be performed cautiously. 12. Neutralize the acidic solution by slowly adding a saturated solution of sodium bicarbonate or another suitable base (e.g., NaOH solution) until the pH is approximately 7-8. 13. Transfer the mixture to a separatory funnel and extract the product with an appropriate organic solvent (e.g., DCM or ethyl acetate, 3 x 50 mL). 14. Combine the organic layers. If the product has some water solubility, wash the combined organic layers with brine to help drive the product into the organic phase.[10] 15. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator. 16. Purify the crude product by a suitable method, most commonly flash column chromatography on silica gel, to obtain the pure pyrazole-4-carbaldehyde.[16]

Data Presentation: Exemplary Reaction Conditions

The following table summarizes reported conditions for the Vilsmeier-Haack formylation of various pyrazole derivatives, showcasing the reaction's versatility.

Substrate	POCl₃ (eq)	DMF (eq)	Temp (°C)	Time (h)	Yield (%)	Reference(s)
1-[(2,6-dichloro-4-trifluoromethyl)phenyl]-3-aryl-1H-pyrazole	3.0	Solvent	80-90	4	75-88	[5]
1-Methyl-3-propyl-5-chloro-1H-pyrazole	2.0	5.0	120	2	55	[17]
Hydrazones derived from galloyl hydrazide	excess	Solvent	80	5-6	Excellent	[1]
3-(2-methoxyethoxy)-1-(4-methoxyphenyl)-1H-pyrazole	4.0	4.0	70	24	48	[16]
(E)-1-aryl-2-[(1-thiophen-2-yl)ethylidene]hydrazine	excess	Solvent	55	6	Excellent	[15]

Field Guide: Troubleshooting and Key Considerations

Even robust reactions can present challenges. This section addresses common issues and provides actionable solutions.

Sources

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• 2. Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scribd.com [scribd.com]
• 5. Synthesis of Novel 1-[(2,6-Dichloro-4-trifluoromethyl)phenyl]-3-aryl-1H-pyrazole-4-carbaldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pyrazole - Properties, Synthesis, Reactions etc._Chemicalbook [chemicalbook.com]
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• 8. Synthesis, Reactions and Medicinal Uses of Pyrazole | Pharmaguideline [pharmaguideline.com]
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• 11. One moment, please... [chemistrysteps.com]
• 12. jk-sci.com [jk-sci.com]
• 13. Vilsmeier-Haack Reaction [organic-chemistry.org]
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• 15. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04309F [pubs.rsc.org]
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• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for the Microwave-Assisted Synthesis of Pyrazole Derivatives

Introduction: The Pyrazole Scaffold and the Advent of Microwave Synthesis

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a cornerstone of medicinal chemistry. Its derivatives exhibit a vast array of biological activities, leading to their incorporation into numerous FDA-approved drugs for treating a wide range of conditions.[1][2] Notable examples include the anti-inflammatory drug Celecoxib, the antipsychotic CDPPB, and the analgesic Difenamizole, underscoring the therapeutic significance of this privileged scaffold.[1][3][4]

Traditionally, the synthesis of pyrazole derivatives has relied on conventional heating methods, which often necessitate long reaction times, high temperatures, and can lead to the formation of unwanted byproducts.[5] The emergence of microwave-assisted organic synthesis (MAOS) has revolutionized the field, offering a greener, more efficient, and often higher-yielding alternative.[6][7] Microwave energy directly and efficiently heats the reaction mixture by interacting with polar molecules, leading to a rapid and uniform temperature increase that is not limited by the thermal conductivity of the reaction vessel.[8][9] This "inside out" heating dramatically reduces reaction times from hours to mere minutes, while frequently improving product yields and purity.[10][11]

This comprehensive guide, designed for researchers, scientists, and drug development professionals, provides detailed protocols for the microwave-assisted synthesis of pyrazole derivatives from common precursors. It delves into the mechanistic underpinnings of these reactions and offers insights into the experimental choices, empowering you to harness the full potential of this transformative technology.

The Engine of Acceleration: Understanding Microwave Heating in Pyrazole Synthesis

The remarkable rate enhancements observed in microwave-assisted pyrazole synthesis are a direct consequence of how microwave energy interacts with the reacting molecules. The two primary mechanisms at play are dipolar polarization and ionic conduction.[10]

• Dipolar Polarization: Polar molecules, such as the reactants and solvents commonly used in pyrazole synthesis, possess a permanent dipole moment. When subjected to the rapidly oscillating electric field of microwaves, these molecules attempt to align themselves with the field. This constant reorientation generates friction at the molecular level, which translates into rapid and efficient heating of the reaction mixture.[9]

• Ionic Conduction: If ions are present in the reaction mixture, they will migrate in response to the oscillating electric field. The resulting collisions and resistance to this movement generate heat.[8]

This direct and instantaneous heating of the reaction bulk, rather than the vessel walls as in conventional heating, leads to localized superheating and a more homogeneous temperature profile. This often results in cleaner reactions with fewer side products and significantly reduced reaction times.[2]

Core Synthetic Protocols: A Practical Guide

Herein, we present detailed, step-by-step protocols for three common and effective microwave-assisted methods for synthesizing pyrazole derivatives.

Protocol 1: Synthesis of Pyrazoles from Chalcones and Hydrazine Derivatives

This protocol details the cyclocondensation reaction of an α,β-unsaturated ketone (chalcone) with a hydrazine to form the corresponding pyrazole. This is a classic and widely used method for constructing the pyrazole ring.

Reaction Scheme:

Caption: General reaction scheme for the synthesis of pyrazoles from chalcones.

Materials:

• Chalcone derivative (1.0 mmol)

• Hydrazine hydrate or Phenylhydrazine (1.2 mmol)

• Ethanol (5 mL)

• Glacial Acetic Acid (catalytic amount, ~2 drops)

• Microwave reactor vials with stir bars

Step-by-Step Procedure:

• In a microwave reactor vial equipped with a magnetic stir bar, combine the chalcone (1.0 mmol) and the chosen hydrazine derivative (1.2 mmol).

• Add ethanol (5 mL) followed by a catalytic amount of glacial acetic acid (approximately 2 drops). The ethanol serves as a polar solvent that efficiently absorbs microwave energy, while the acetic acid catalyzes the condensation reaction.

• Securely seal the vial and place it in the microwave reactor.

• Irradiate the reaction mixture at a specified power and for a designated time (e.g., 300 W for 1-5 minutes).[5] The optimal conditions may vary depending on the specific substrates and should be determined empirically.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Once the reaction is complete, cool the vial to room temperature.

• Pour the reaction mixture into a beaker containing crushed ice to precipitate the product.

• Collect the resulting solid by vacuum filtration.

• Wash the precipitate with cold water to remove any residual reagents.

• The crude product can be purified by recrystallization from a suitable solvent, such as ethanol, to yield the pure pyrazole derivative.[5]

Causality of Experimental Choices:

• Ethanol as Solvent: Ethanol is a polar protic solvent that couples effectively with microwave irradiation, leading to rapid heating. It is also a good solvent for both the reactants and the product, facilitating a homogeneous reaction.

• Catalytic Acetic Acid: The acid catalyzes the initial nucleophilic attack of the hydrazine on the carbonyl carbon of the chalcone and the subsequent dehydration steps, accelerating the cyclization process.[10]

• Excess Hydrazine: A slight excess of the hydrazine derivative is used to ensure the complete consumption of the limiting chalcone reactant.

Protocol 2: Knorr Pyrazole Synthesis from 1,3-Dicarbonyl Compounds

This protocol describes the condensation of a 1,3-dicarbonyl compound (e.g., a β-keto ester) with a hydrazine derivative, a classic method known as the Knorr pyrazole synthesis.

Reaction Scheme:

Caption: General reaction scheme for the Knorr synthesis of pyrazolones.

Materials:

• Ethyl acetoacetate (or other 1,3-dicarbonyl compound) (7.68 mmol)

• Phenylhydrazine (or other hydrazine derivative) (7.29 mmol)

• Microwave-safe vessel

• Ethyl acetate (for work-up)

Step-by-Step Procedure:

• In a microwave-safe vessel, combine the 1,3-dicarbonyl compound (e.g., ethyl acetoacetate, 7.68 mmol) and the hydrazine derivative (e.g., phenylhydrazine, 7.29 mmol).[5]

• Irradiate the neat (solvent-free) mixture in a microwave reactor at a low power setting (e.g., 20% power, approximately 100 W) for 4-7 minutes.[5] The absence of a solvent in this "green" approach minimizes waste.

• Allow the reaction mixture to cool to room temperature.

• Dilute the mixture with ethyl acetate and stir vigorously to induce precipitation of the product.

• Collect the solid product by filtration. If no precipitate forms, the volume of ethyl acetate can be reduced under vacuum and the solution cooled to encourage crystallization.[5]

• The crude product can be further purified by recrystallization.

Causality of Experimental Choices:

• Solvent-Free Conditions: This approach aligns with the principles of green chemistry by eliminating the need for a solvent, which reduces waste and simplifies the work-up procedure. The direct absorption of microwave energy by the polar reactants is sufficient to drive the reaction to completion.

• Low Microwave Power: A lower power setting is often sufficient for solvent-free reactions and helps to control the reaction temperature, preventing potential decomposition of the reactants or products.

Protocol 3: One-Pot, Four-Component Synthesis of Pyrano[2,3-c]pyrazoles

This multicomponent reaction offers a highly efficient and atom-economical route to complex, fused pyrazole derivatives with significant biological activity.

Reaction Scheme:

Sources

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• 2. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08866B [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Microwave-assisted Synthesis of Novel Pyrazole Derivatives and their Biological Evaluation as Anti-Bacterial Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. ojs.ummada.ac.id [ojs.ummada.ac.id]
• 11. researchgate.net [researchgate.net]

Application Notes & Protocols: Leveraging 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole in Advanced Multi-Component Reactions

Abstract

Multi-component reactions (MCRs) are a cornerstone of modern medicinal chemistry, enabling the rapid assembly of complex molecular architectures from simple building blocks in a single synthetic operation.[1][2] This guide provides an in-depth exploration of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole , a versatile reagent designed to act as a stable precursor for 1-methyl-1H-pyrazole-4-carbaldehyde in MCRs. The core of this reagent's utility lies in its diethoxyethyl group, an acetal that serves as a "masked" or protected aldehyde. This feature allows for the in situ, acid-catalyzed generation of the reactive aldehyde, a strategy that circumvents issues of aldehyde instability and enhances control over the reaction profile. We present detailed protocols for the application of this reagent in two powerful isocyanide-based MCRs: the Groebke-Blackburn-Bienaymé (GBB) reaction and the Ugi four-component reaction (Ugi-4CR), yielding highly functionalized pyrazole-containing scaffolds of significant interest in drug discovery.[3][4][5]

The Scientific Rationale: The Advantage of a Masked Aldehyde

The pyrazole nucleus is a "privileged scaffold" in drug design, forming the core of numerous approved therapeutics, from anti-inflammatory agents like celecoxib to kinase inhibitors used in oncology.[4][5][6][7] Consequently, synthetic methods that allow for the diverse functionalization of the pyrazole ring are of paramount importance.[1]

The reagent, 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole, features a diethyl acetal protecting group. Aldehydes, while essential reactants in many MCRs, can be problematic due to their propensity for oxidation, polymerization, or undesirable side reactions. The acetal group is stable under neutral and basic conditions but can be efficiently cleaved under mild acidic conditions to reveal the aldehyde functionality precisely when needed for the main reaction.

This in situ generation offers several distinct advantages:

• Enhanced Stability: The reagent can be stored and handled without the risk of aldehyde degradation.

• Controlled Reactivity: The aldehyde is generated slowly in the reaction vessel, keeping its instantaneous concentration low and minimizing side reactions like self-condensation.

• Improved Reaction Outcomes: This controlled release often leads to cleaner reaction profiles, higher yields, and simpler purification.

The deprotection mechanism is a straightforward acid-catalyzed hydrolysis, as illustrated below.

Caption: Acid-catalyzed hydrolysis of the pyrazole acetal to yield the active pyrazole aldehyde.

Application Protocol: Groebke-Blackburn-Bienaymé (GBB) Reaction

The Groebke-Blackburn-Bienaymé (GBB) reaction is a powerful acid-catalyzed, three-component reaction between an amino-heterocycle, an aldehyde, and an isocyanide to produce fused 3-aminoimidazoles.[8][9] These scaffolds are prevalent in kinase inhibitors and other bioactive molecules.[10] Our protocol utilizes 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole as the aldehyde precursor.

GBB Reaction Principle & Workflow

The reaction proceeds in a one-pot fashion. The acid catalyst serves a dual purpose: it first catalyzes the in situ deprotection of the acetal to form the pyrazole aldehyde, and then it promotes the subsequent GBB cyclization cascade.[11]

Caption: Workflow for the one-pot GBB reaction using the masked pyrazole aldehyde.

Detailed Experimental Protocol

Objective: To synthesize 3-(tert-butylamino)-2-(1-methyl-1H-pyrazol-4-yl)imidazo[1,2-a]pyridine.

Materials & Reagents:

Reagent	MW ( g/mol )	Amount (mg)	Mmol	Equivalents
1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole	198.26	198.3	1.0	1.0
2-Aminopyridine	94.11	94.1	1.0	1.0
tert-Butyl isocyanide	83.13	83.1	1.0	1.0
Scandium(III) triflate (Sc(OTf)₃)	492.16	49.2	0.1	0.1
Methanol (Anhydrous)	-	5 mL	-	-

Procedure:

• To a dry 25 mL round-bottom flask equipped with a magnetic stir bar, add 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole (198.3 mg, 1.0 mmol) and 2-aminopyridine (94.1 mg, 1.0 mmol).

• Dissolve the solids in 5 mL of anhydrous methanol.

• Add tert-butyl isocyanide (113 µL, 1.0 mmol) to the solution.

• Finally, add the scandium(III) triflate catalyst (49.2 mg, 0.1 mmol) to the mixture. Causality Note: Lewis acids like Sc(OTf)₃ are highly effective catalysts for both acetal deprotection and the GBB reaction, often providing higher yields and cleaner conversions than Brønsted acids.[11]

• Seal the flask and stir the reaction mixture at 60 °C for 12 hours.

• Monitor the reaction progress by TLC or LC-MS. The formation of the pyrazole aldehyde intermediate will not be prominently observed as it is consumed rapidly in the GBB cycle.

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the residue by flash column chromatography (e.g., silica gel, eluting with a gradient of ethyl acetate in hexanes) to yield the desired product.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low Conversion / No Reaction	Ineffective deprotection of the acetal.	Ensure the acid catalyst is active. If needed, increase catalyst loading to 15 mol% or switch to a stronger acid like TFA (1.1 eq).
Insufficient temperature or reaction time.	Increase temperature to reflux or extend the reaction time to 24 hours.
Multiple Byproducts	Aldehyde instability after deprotection.	Although unlikely with this method, try lowering the reaction temperature after an initial heating period to favor the GBB pathway.
Isocyanide polymerization.	Ensure slow addition of the isocyanide or maintain a consistent temperature. Use high-purity isocyanide.
Difficult Purification	Polar byproducts or unreacted starting materials.	Perform an aqueous workup with saturated NaHCO₃ solution to remove the acid catalyst before chromatography.

Application Protocol: Ugi Four-Component Reaction (Ugi-4CR)

The Ugi reaction is the quintessential MCR, combining an aldehyde, an amine, a carboxylic acid, and an isocyanide to produce an α-acylamino amide scaffold.[7] These products are highly valuable in creating libraries of drug-like molecules. The use of our masked pyrazole aldehyde introduces a key heterocyclic motif into the final structure.

Ugi Reaction Principle & Mechanism

Similar to the GBB protocol, this reaction leverages an acid (in this case, the carboxylic acid component) to facilitate the in situ deprotection of the acetal. The generated pyrazole aldehyde then condenses with the amine to form a Schiff base, which is a key intermediate in the Ugi cascade.

Caption: The Ugi reaction pathway initiated by the deprotection of the pyrazole acetal.

Detailed Experimental Protocol

Objective: To synthesize 2-(4-methoxyphenylamino)-2-(1-methyl-1H-pyrazol-4-yl)-N-cyclohexylacetamide.

Materials & Reagents:

Reagent	MW ( g/mol )	Amount (mg)	Mmol	Equivalents
1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole	198.26	198.3	1.0	1.0
p-Anisidine (4-methoxyaniline)	123.15	123.2	1.0	1.0
Acetic Acid	60.05	60.1	1.0	1.0
Cyclohexyl isocyanide	109.18	109.2	1.0	1.0
Methanol (Anhydrous)	-	5 mL	-	-

Procedure:

• In a 25 mL vial, dissolve p-anisidine (123.2 mg, 1.0 mmol) and acetic acid (57 µL, 1.0 mmol) in 5 mL of anhydrous methanol.

• Add 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole (198.3 mg, 1.0 mmol) to the solution.

• Stir the mixture for 20 minutes at room temperature. Causality Note: This pre-incubation period allows for the initial, slow formation of the pyrazole aldehyde and the subsequent Schiff base, which is crucial for an efficient Ugi reaction.

• Add cyclohexyl isocyanide (124 µL, 1.0 mmol) to the reaction mixture in a single portion.

• Seal the vial and stir at room temperature for 48 hours.

• Monitor the reaction by LC-MS. If the reaction is sluggish, gentle heating to 40 °C can be applied.

• After completion, remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate (20 mL) and wash with saturated sodium bicarbonate solution (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate.

• Purify the crude product via flash column chromatography or recrystallization to obtain the final compound.

Safety and Handling

As with all laboratory procedures, appropriate personal protective equipment (PPE), including safety glasses, lab coats, and gloves, should be worn at all times.

• 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole: Handle in a well-ventilated area. Avoid contact with skin and eyes. While specific toxicity data is limited, related pyrazole compounds can be harmful if swallowed or in contact with skin.[12]

• Isocyanides: Isocyanides are volatile and possess a strong, unpleasant odor. They are toxic and should be handled exclusively within a certified chemical fume hood.

• Acids and Solvents: Standard precautions for handling flammable solvents (methanol) and corrosive acids should be followed.[13][14]

Disposal: Dispose of all chemical waste in accordance with local and institutional regulations.

Conclusion

1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole is a highly effective and versatile building block for constructing complex, drug-like molecules via multi-component reactions. Its "masked aldehyde" nature provides a strategic advantage, enabling controlled and efficient synthesis of diverse pyrazole-containing scaffolds. The protocols detailed herein for the GBB and Ugi reactions serve as a robust starting point for researchers in medicinal chemistry and drug discovery to generate novel compound libraries with high potential for biological activity.

References

• The Role of Pyrazole Deriv

• Khan, S. (2026). PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES. ResearchGate. (URL: [Link])

• Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. MDPI. (URL: [Link])

• A Comparative Study on the Groebke-Blackburn-Bienaymé Three-Component Reaction Catalyzed by Rare Earth Triflates under Microwave Heating. SciELO. (URL: [Link])

• Pyrazole: an emerging privileged scaffold in drug discovery. Future Science. (URL: [Link])

• Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. MDPI. (URL: [Link])

• Hydrazine-mediated cyclization of Ugi products to synthesize novel 3-hydroxypyrazoles. Arkivoc. (URL: [Link])

• Baenziger, M., Durantie, E., & Mathes, C. (2017). Development of an Industrial Process Based on the Groebke-Blackburn-Bienaymé Multicomponent Reaction: Efficient Preparation of 3-Aminoimidazo[1,2-a]pyrazines. Synthesis, 49(10), 2266-2274. (URL: [Link])

• Groebke–Blackburn–Bienaymé Reaction for DNA-Encoded Library Technology. ACS Publications. (URL: [Link])

• Solvents’ and Reagents’ Noninnocent Roles in the Groebke–Blackburn–Bienaymé (GBB) Multicomponent Reaction: Experimental and Computational Evidence. ACS Organic & Inorganic Au. (URL: [Link])

• Groebke-Blackburn-Bienaym, multicomponent reaction: emerging chemistry for drug discovery. ResearchGate. (URL: [Link])

• Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. (URL: [Link])

• Tetrazoles via Multicomponent Reactions. ACS Publications. (URL: [Link])

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry. (URL: [Link])

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Mastering the Synthesis of Biaryl Pyrazoles: A Senior Application Scientist's Guide to Suzuki Coupling

Introduction: The Significance of Pyrazole Scaffolds and the Power of Suzuki Coupling

Pyrazole-containing molecules are foundational scaffolds in medicinal chemistry and materials science, appearing in numerous commercially available drugs and functional materials.[1] Their prevalence stems from their unique electronic properties and their ability to act as versatile pharmacophores. The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, offering a powerful and versatile method for forming carbon-carbon bonds.[2] Its mild reaction conditions, broad functional group tolerance, and the commercial availability of a vast array of boronic acid coupling partners make it an indispensable tool for the functionalization of heterocyclic compounds like pyrazoles.[3][4]

This guide provides an in-depth technical overview and practical protocols for the successful execution of Suzuki coupling reactions with pyrazole intermediates. We will delve into the mechanistic intricacies, explore the critical parameters that govern reaction outcomes, and offer field-proven insights to navigate the common challenges associated with these substrates.

The Catalytic Cycle: A Mechanistic Deep Dive

The Suzuki-Miyaura coupling reaction proceeds through a well-established catalytic cycle involving a palladium catalyst. Understanding this cycle is paramount for rational troubleshooting and optimization. The key steps are: oxidative addition, transmetalation, and reductive elimination.[3][5]

• Oxidative Addition: The cycle commences with the oxidative addition of the halopyrazole (or triflate) to a coordinatively unsaturated Pd(0) species. This step forms a Pd(II) intermediate. The choice of a suitable palladium precatalyst and ligand is critical here; bulky, electron-rich phosphine ligands such as XPhos and SPhos can facilitate this step, particularly with less reactive chloro-pyrazoles.[2]

• Transmetalation: This is often the rate-determining step. The organoboronic acid, activated by a base, transfers its organic moiety to the palladium center, displacing the halide. The base plays a crucial role by forming a more nucleophilic "ate" complex with the boronic acid, which facilitates the transfer of the organic group to the palladium.[6]

• Reductive Elimination: The final step involves the reductive elimination of the newly formed biaryl pyrazole product from the Pd(II) complex, regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[5]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Key Experimental Parameters and Their Mechanistic Implications

The success of a Suzuki coupling reaction with a pyrazole intermediate hinges on the careful selection of several key parameters.

The Pyrazole Substrate: Halide and Protecting Group Strategy

• Halide Reactivity: The nature of the leaving group on the pyrazole ring follows the general reactivity trend: I > Br > Cl. While iodopyrazoles are the most reactive, they can be more prone to a dehalogenation side reaction.[7] Bromopyrazoles often offer a good balance of reactivity and stability.[5][7] Chloropyrazoles are typically less reactive and may require more forcing conditions or specialized catalyst systems.[7]

• Unprotected N-H Pyrazoles: A significant challenge in the Suzuki coupling of pyrazoles is the presence of the acidic N-H proton. This proton can lead to catalyst inhibition or deactivation.[2] More acidic azoles, like pyrazoles, tend to exist in their deprotonated form under basic reaction conditions, which can interfere with the catalytic cycle.[2] While direct coupling of unprotected pyrazoles is possible and highly desirable to avoid extra protection/deprotection steps, it often requires careful optimization of the catalyst, ligand, and base.[2]

• N-Protecting Groups: To circumvent the issues associated with the acidic N-H, protection of the pyrazole nitrogen is a common strategy. The Boc (tert-butyloxycarbonyl) group is a popular choice due to its stability under many Suzuki conditions and its straightforward removal.[8] Other protecting groups like trityl have also been successfully employed.[9]

The Boronic Acid/Ester Coupling Partner

A vast array of aryl- and heteroarylboronic acids and their corresponding esters (e.g., pinacol esters) are commercially available. While generally stable, boronic acids can undergo protodeboronation, especially under harsh conditions or with unstable derivatives.[2][10] Using a slight excess (1.1-1.5 equivalents) of the boronic acid is common practice to drive the reaction to completion.[3][11]

The Palladium Catalyst and Ligand System

The choice of the palladium source and ligand is arguably the most critical factor for a successful coupling.

• Palladium Precatalysts: Common precatalysts include Pd(PPh₃)₄, Pd₂(dba)₃, and Pd(OAc)₂.[2][3][11] More advanced, air-stable precatalysts, such as those incorporating bulky phosphine ligands like XPhos Pd G2, are often highly effective for challenging substrates.[12]

• Ligands: The ligand stabilizes the palladium center and modulates its reactivity. For pyrazole substrates, bulky, electron-rich phosphine ligands like SPhos and XPhos have shown excellent performance, particularly for unprotected pyrazoles.[2] These ligands promote the oxidative addition step and can prevent catalyst deactivation.

The Base

The base is essential for activating the boronic acid for transmetalation.[6]

• Inorganic Bases: Common choices include potassium carbonate (K₂CO₃), sodium carbonate (Na₂CO₃), and potassium phosphate (K₃PO₄).[2][11][13] The choice of base can significantly impact the reaction rate and yield. For sensitive substrates, a milder base may be preferable.

• Solubility: The solubility of the base in the reaction mixture is important. Often, a biphasic solvent system (e.g., dioxane/water) is used to ensure all components can interact.[11][13]

The Solvent

The solvent system must be capable of dissolving, at least partially, both the organic substrates and the inorganic base.

• Common Solvents: Mixtures of an organic solvent and water are frequently employed. Popular choices include 1,4-dioxane/water, THF/water, and toluene/water.[3][11] The water is necessary to dissolve the inorganic base.

• Microwave-Assisted Reactions: For accelerating reaction times, microwave-assisted Suzuki couplings can be highly effective, often in aqueous solvent mixtures like ethanol/water.[14][15]

Experimental Protocols

General Workflow for Suzuki Coupling of Pyrazole Intermediates

Caption: A typical experimental workflow for the Suzuki coupling of pyrazoles.

Protocol 1: Suzuki Coupling of a Bromopyrazole with an Arylboronic Acid

This protocol provides a general procedure for the Suzuki coupling of a bromopyrazole with a generic arylboronic acid using a common palladium catalyst.

Materials:

• Bromopyrazole derivative (1.0 mmol, 1.0 eq.)

• Arylboronic acid (1.2 mmol, 1.2 eq.)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 mmol, 5 mol%)

• Sodium carbonate (Na₂CO₃) (2.5 mmol, 2.5 eq.)

• 1,4-Dioxane (4 mL)

• Water (1 mL)

• Round-bottom flask or Schlenk tube

• Magnetic stirrer and stir bar

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a round-bottom flask or Schlenk tube equipped with a magnetic stir bar, add the bromopyrazole (1.0 mmol), arylboronic acid (1.2 mmol), Pd(PPh₃)₄ (0.05 mmol), and Na₂CO₃ (2.5 mmol).[11]

• Solvent Addition: Evacuate and backfill the flask with an inert atmosphere (e.g., Argon) three times. Then, add 1,4-dioxane (4 mL) and water (1 mL) via syringe.[11]

• Reaction: Heat the reaction mixture to 90 °C with vigorous stirring.[11]

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 6-12 hours.[11]

• Workup: Once the reaction is complete, allow the mixture to cool to room temperature. Dilute the mixture with ethyl acetate and wash with water and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired aryl-pyrazole.

Data Presentation: Comparison of Reaction Conditions

The following table summarizes typical reaction conditions and their general applicability for the Suzuki coupling of pyrazoles.

Parameter	Condition 1	Condition 2	Condition 3
Pyrazole Substrate	4-Bromopyrazole	4-Chloropyrazole (unprotected)	5-Iodopyrazole
Catalyst (mol%)	Pd(PPh₃)₄ (5%)	XPhos Pd G2 (2%)	Pd₂(dba)₃ (2.5%)
Ligand (mol%)	-	-	SPhos (5%)
Base (equivalents)	Na₂CO₃ (2.5)	K₃PO₄ (2.0)	K₂CO₃ (3.0)
Solvent	1,4-Dioxane/H₂O (4:1)	THF/H₂O (5:1)	Toluene/H₂O (4:1)
Temperature (°C)	90	100	80
Typical Yield	Good to Excellent	Moderate to Good	Good to Excellent
Reference	[11]	[2]	[5]

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	- Inactive catalyst- Insufficiently basic conditions- Poor solubility of reagents	- Use a fresh batch of catalyst or a more active precatalyst (e.g., XPhos Pd G2).- Try a stronger base (e.g., K₃PO₄).- Use a different solvent system or increase the temperature.
Protodeboronation of Boronic Acid	- Reaction temperature is too high- Prolonged reaction time	- Lower the reaction temperature.- Use a more active catalyst to shorten the reaction time.- Consider using the corresponding boronic ester.
Dehalogenation of Pyrazole	- Presence of a reducing agent- Certain catalyst/ligand combinations	- Ensure high purity of reagents and solvents.- Screen different ligands; sometimes less electron-rich ligands can suppress this side reaction. Bromo- and chloro-pyrazoles are often less prone to dehalogenation than iodo-pyrazoles.[7]
Difficulty in Purification	- Removal of tin byproducts (in Stille coupling)	- Suzuki coupling is generally preferred over Stille for ease of purification due to water-soluble boron byproducts.[4]

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a robust and highly effective method for the synthesis of functionalized pyrazoles. A thorough understanding of the reaction mechanism and the influence of key parameters such as the choice of catalyst, ligand, base, and solvent is crucial for achieving high yields and purity. By carefully considering the nature of the pyrazole substrate, particularly the presence of an N-H group, and by applying the principles and protocols outlined in this guide, researchers can confidently and efficiently synthesize a wide array of novel pyrazole-containing molecules for applications in drug discovery and materials science.

References

• Head-to-head comparison of Suzuki coupling protocols for pyrazole synthesis - Benchchem.
• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - NIH.

• Suzuki Coupling - YouTube. Available at: [Link]

• A Comparative Guide to Suzuki and Stille Coupling for Pyrazole Functionalization - Benchchem.

• Palladium-Catalyzed Coupling of Pyrazole Triflates with Arylboronic Acids - American Chemical Society. Available at: [Link]

• Synthesis of aryl pyrazole via Suzuki coupling reaction, in vitro mushroom tyrosinase enzyme inhibition assay and in silico comparative molecular docking analysis with Kojic acid - PubMed. Available at: [Link]

• What is the proper way to set up a suzuki coupling? : r/chemistry - Reddit. Available at: [Link]

• Use of Base Metals in Suzuki Coupling - Wordpress. Available at: [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC - NIH. Available at: [Link]

• Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki–Miyaura cross-coupling reactions - NIH. Available at: [Link]

• Suzuki Coupling - Organic Chemistry Portal. Available at: [Link]

• Suzuki–Miyaura Cross-Coupling of N-Acylpyrroles and Pyrazoles: Planar, Electronically Activated Amides in Catalytic N–C Cleavage | Organic Letters - ACS Publications. Available at: [Link]

• An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media - MDPI. Available at: [Link]

• An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media - ResearchGate. Available at: [Link]

• Suzuki‐Miyaura coupling of 4H‐Indazol‐4‐ones/Pyrazoles with aryl... - ResearchGate. Available at: [Link]

• Masking Boronic Acids for Suzuki Coupling - YouTube. Available at: [Link]

• Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki– Miyaura cross-coupling reaction - RSC Publishing. Available at: [Link]

• The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction - The Journal of Organic Chemistry (ACS Publications). Available at: [Link]

• Synthesis of 4-substituted pyrazole-3,5-diamines via Suzuki–Miyaura coupling and iron-catalyzed reduction - Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Diagnosing issues with a failed Suzuki coupling? : r/Chempros - Reddit. Available at: [Link]

• Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki–Miyaura cross-coupling reactions - RSC Publishing. Available at: [Link]

• Modification of Boc-Protected CAN508 via Acylation and Suzuki-Miyaura Coupling - MDPI. Available at: [Link]

• Pyrazole-based P,N-ligand for palladium catalyst: Applications in Suzuki coupling and amination reactions - ResearchGate. Available at: [Link]

• How can I solve my problem with Suzuki coupling? - ResearchGate. Available at: [Link]

• Investigation of the Suzuki–Miyaura cross-coupling reaction on a palladium H-beta zeolite with DFT calculations - PMC - NIH. Available at: [Link]

• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm | Organic Process Research & Development - ACS Publications. Available at: [Link]

• Synthesis of 4-Aryl-1H-pyrazoles by Suzuki-Miyaura Cross Coupling Reaction between 4-Bromo-1H-1-tritylpyrazole and Arylboronic Acids - Sci-Hub. Available at: [Link]

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• 3. youtube.com [youtube.com]
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• 10. m.youtube.com [m.youtube.com]
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Synthesis of pyrazole-4-carboxaldehyde from "1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole"

Application Note & Protocol: Strategic Synthesis of Pyrazole-4-Carboxaldehydes

Audience: Researchers, Medicinal Chemists, and Process Development Scientists

Abstract: Pyrazole-4-carboxaldehydes are pivotal building blocks in modern medicinal chemistry and materials science, serving as versatile precursors for a wide array of functionalized molecules, including pharmaceuticals and molecular probes. This document provides a comprehensive guide to the synthesis of these valuable intermediates. We will explore two primary, field-proven synthetic strategies: the direct electrophilic formylation of pyrazole scaffolds using the Vilsmeier-Haack reaction and the deprotection of acetal-protected precursors. This guide emphasizes the underlying chemical principles, provides detailed, step-by-step protocols, and offers expert insights into experimental design and safety considerations.

Introduction: The Strategic Importance of Pyrazole-4-Carboxaldehydes

The pyrazole nucleus is a privileged scaffold in drug discovery, appearing in numerous approved drugs such as Celecoxib (an anti-inflammatory), Sildenafil (for erectile dysfunction), and various kinase inhibitors used in oncology. The introduction of a formyl (-CHO) group at the C4 position of the pyrazole ring unlocks a vast chemical space for further derivatization. This aldehyde functionality is a gateway to a multitude of chemical transformations, including reductive amination, Wittig reactions, and the synthesis of complex heterocyclic systems. Consequently, robust and scalable methods for the synthesis of pyrazole-4-carboxaldehydes are of critical importance to the drug development pipeline.

Overview of Synthetic Strategies

Two principal pathways are commonly employed for the synthesis of pyrazole-4-carboxaldehydes. The choice of strategy depends on the starting materials available and the overall synthetic plan for the target molecule.

• Strategy A: Direct C4 Formylation via Vilsmeier-Haack Reaction. This is the most common and direct method. It involves the electrophilic substitution of the C4-hydrogen of an electron-rich pyrazole ring with a formyl group. The reaction is highly regioselective for the C4 position due to the electronic properties of the pyrazole ring system.[1][2]

• Strategy B: Deprotection of a C4-Acetal Precursor. In this approach, the aldehyde is masked as an acetal (e.g., a diethoxymethyl or dioxolane group) at the C4 position. The final step is an acid-catalyzed hydrolysis to unveil the aldehyde. This method is particularly useful when other functional groups in the molecule are sensitive to the conditions of direct formylation.

The starting material "1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole" mentioned in the topic query presents a chemical challenge, as the C4 position is already substituted with a methyl group, precluding direct formylation at that site. The "1-(2,2-diethoxyethyl)" group is an N-protecting group that is itself an acetal. A more chemically viable precursor for Strategy B would be a molecule like 4-(diethoxymethyl)-1H-pyrazole , where the acetal is at the desired C4 position. This guide will detail the protocols for both of these powerful strategies.

Part I: Direct Synthesis via Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction is the gold standard for the formylation of many electron-rich heterocyclic systems, including pyrazoles.[3][4][5][6]

A. Mechanism and Rationale

The reaction proceeds in two main stages. First, the Vilsmeier reagent, a chloroiminium salt, is generated in situ from a substituted amide like N,N-dimethylformamide (DMF) and an activating agent, most commonly phosphorus oxychloride (POCl₃).[1] This iminium salt is a potent electrophile.

In the second stage, the electron-rich pyrazole ring attacks the Vilsmeier reagent. The π-electrons of the pyrazole act as the nucleophile, with the C4 position being the most nucleophilic site.[2] The resulting intermediate is then hydrolyzed during the aqueous workup to yield the final pyrazole-4-carboxaldehyde.

B. Experimental Protocol: Formylation of 1-Phenyl-1H-pyrazole

This protocol provides a representative procedure for the C4 formylation of a substituted pyrazole.

Reagents and Equipment:

• 1-Phenyl-1H-pyrazole

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF), anhydrous

• Dichloromethane (DCM), anhydrous

• Ice-water bath

• Round-bottom flasks, magnetic stirrer, dropping funnel

• Saturated sodium bicarbonate solution (NaHCO₃)

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Vilsmeier Reagent Preparation: In a three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), place anhydrous DMF (5.0 eq). Cool the flask to 0 °C using an ice-water bath. Add POCl₃ (1.5 eq) dropwise via a syringe or dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 10 °C. The reaction is exothermic.[1] Stir the resulting mixture at 0 °C for an additional 30 minutes. The solution may become a thick, white slurry.

• Formylation Reaction: Dissolve the 1-phenyl-1H-pyrazole (1.0 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the pre-formed Vilsmeier reagent at 0 °C.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, heat the mixture to 60 °C and stir for 2-4 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC).

• Work-up and Quenching: After the reaction is complete (as indicated by TLC), cool the mixture back to 0 °C. Very slowly and carefully, quench the reaction by adding crushed ice, followed by the slow addition of a saturated NaHCO₃ solution until the pH is neutral or slightly basic (~pH 8). This step is highly exothermic and releases gas; perform it with vigorous stirring in a large flask to avoid overflow.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure 1-phenyl-1H-pyrazole-4-carboxaldehyde.

C. Data Summary

Parameter	Value/Condition	Rationale
Substrate	1-Phenyl-1H-pyrazole	An electron-rich pyrazole suitable for electrophilic substitution.
Reagents	POCl₃ / DMF	Standard combination for generating the Vilsmeier reagent.
Equivalents (POCl₃)	1.5 - 2.0 eq	Ensures complete formation of the Vilsmeier reagent.
Equivalents (DMF)	5.0 - 10.0 eq	Often used in excess, acting as both reagent and solvent.
Temperature	0 °C to 60 °C	Initial cooling controls the exothermic reagent formation; heating drives the formylation.
Reaction Time	2 - 6 hours	Substrate-dependent; monitor by TLC.
Typical Yield	70 - 90%	Generally a high-yielding reaction.

D. Workflow Diagram

Caption: Vilsmeier-Haack Formylation Workflow.

Part II: Synthesis via Acetal Deprotection

This strategy relies on the hydrolysis of an acetal, a robust protecting group for aldehydes. The acetal functionality is stable to bases, nucleophiles, and hydrides, but can be readily removed under acidic aqueous conditions.[7][8][9]

A. Mechanism and Rationale

The acid-catalyzed hydrolysis of an acetal is a reversible process.[10][11] To drive the reaction toward the aldehyde (deprotection), a large excess of water is used, in accordance with Le Châtelier's principle.

The mechanism involves:

• Protonation: One of the acetal oxygen atoms is protonated by the acid catalyst, converting the alkoxy group into a good leaving group (an alcohol).

• Elimination: The lone pair on the adjacent oxygen assists in eliminating the alcohol, forming a resonance-stabilized oxonium ion.

• Nucleophilic Attack: A water molecule attacks the electrophilic carbon of the oxonium ion.

• Deprotonation: The resulting intermediate is deprotonated to form a hemiacetal.

• Repeat: The process repeats—the hydroxyl group of the hemiacetal is protonated, eliminated as water, and the resulting protonated aldehyde is deprotonated to yield the final product.

B. Experimental Protocol: Hydrolysis of 4-(Diethoxymethyl)-1-phenyl-1H-pyrazole

This protocol describes the deprotection of a hypothetical C4-acetal protected pyrazole.

Reagents and Equipment:

• 4-(Diethoxymethyl)-1-phenyl-1H-pyrazole

• Tetrahydrofuran (THF) or Acetone

• 2M Hydrochloric acid (HCl) or Trifluoroacetic acid (TFA)[12]

• Water

• Round-bottom flask, magnetic stirrer

• Saturated sodium bicarbonate solution (NaHCO₃)

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

• Rotary evaporator

Procedure:

• Dissolution: Dissolve the acetal-protected pyrazole (1.0 eq) in a mixture of THF and water (e.g., a 4:1 ratio).

• Acid Addition: Add a catalytic amount of 2M HCl (e.g., 0.1 - 0.2 eq) or a stoichiometric amount of a stronger acid like TFA to the solution.

• Reaction: Stir the mixture at room temperature for 4-12 hours. The reaction is typically much faster with gentle heating (e.g., 40-50 °C). Monitor the disappearance of the starting material by TLC or GC-MS.

• Neutralization: Once the reaction is complete, carefully neutralize the acid by adding saturated NaHCO₃ solution until the effervescence ceases and the pH is ~7-8.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 30 mL).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product is often pure enough for subsequent steps. If necessary, it can be purified by silica gel chromatography or recrystallization.

C. Data Summary

Parameter	Value/Condition	Rationale
Substrate	4-(Diethoxymethyl)-1-phenyl-1H-pyrazole	A C4-aldehyde protected as a diethyl acetal.
Acid Catalyst	HCl, H₂SO₄, TFA, PPTS	Brønsted acids are required to initiate the hydrolysis.
Solvent	THF/H₂O, Acetone/H₂O	A co-solvent system is needed to dissolve the organic substrate and provide excess water.
Temperature	Room Temperature to 50 °C	Gentle heating can significantly accelerate the rate of hydrolysis.
Reaction Time	2 - 12 hours	Dependent on substrate reactivity and temperature.
Typical Yield	>90%	Deprotection is typically a very high-yielding reaction.

D. Workflow Diagram

Caption: Acid-Catalyzed Acetal Deprotection Workflow.

Best Practices and Safety Precautions

• Vilsmeier-Haack Reaction:

  • Anhydrous Conditions: The Vilsmeier reagent is extremely sensitive to moisture. Ensure all glassware is oven-dried and the reaction is run under an inert atmosphere. Use anhydrous solvents.

  • Reagent Handling: Phosphorus oxychloride (POCl₃) is highly corrosive and reacts violently with water. Handle it with extreme care in a well-ventilated chemical fume hood, wearing appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety goggles.

  • Quenching: The quenching of the reaction mixture with ice/water is highly exothermic. Perform this step slowly, with efficient cooling and stirring, and behind a safety shield.

• Acetal Hydrolysis:

  • Acid Handling: Strong acids like HCl and TFA are corrosive. Handle them with appropriate care and PPE.

  • Neutralization: The neutralization step with bicarbonate will produce CO₂ gas. Ensure it is done slowly to prevent pressure buildup and foaming.

Conclusion

The synthesis of pyrazole-4-carboxaldehydes can be achieved efficiently through either direct C4 formylation using the Vilsmeier-Haack reaction or by the deprotection of a C4-acetal precursor. The Vilsmeier-Haack approach offers a direct and powerful method for introducing the formyl group onto the pyrazole core. The acetal deprotection route provides a milder alternative, ideal for substrates with sensitive functional groups. By understanding the mechanisms and following the detailed protocols outlined in this guide, researchers can confidently and safely synthesize these critical intermediates for their discovery and development programs.

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• Plata, R. E., & Singleton, D. A. (2008). The Acid Hydrolysis Mechanism of Acetals Catalyzed by a Supramolecular Assembly in Basic Solution. The Journal of Organic Chemistry, 73(24), 9646–9655. Available from: [Link]

• Vera-DiVaio, C. A., et al. (2013). Chemoselective and regiospecific formylation of 1-phenyl-1H-pyrazoles through the Duff reaction. Synthetic Communications, 43(12), 1633–1639. Available from: [Link]

• Raymond, J. A., et al. (2008). The Acid Hydrolysis Mechanism of Acetals Catalyzed by a Supramolecular Assembly in Basic Solution. OSTI.GOV. Available from: [Link]

• Fustero, S., et al. (2011). Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. Tetrahedron, 67(35), 6423-6429.

• Abdel-Wahab, B. F., Khidre, R. E., & Farahat, A. A. (2011). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. ARKIVOC, 2011(i), 196-245. Available from: [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Retrieved from [Link]

• Fife, T. H., & Natarajan, R. (1986). General acid catalyzed acetal hydrolysis. The hydrolysis of acetals and ketals of cis- and trans-1,2-cyclohexanediol. Changes in rate-determining step and mechanism as a function of pH. Journal of the American Chemical Society, 108(25), 8050–8056. Available from: [Link]

• ResearchGate. (n.d.). Formylation of N-arylpyrazole containing active amino group using Vilsmeier-Haack reaction. Retrieved from [Link]

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Application Notes & Protocols: Leveraging 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole in Fragment-Based Drug Design

Introduction: A Strategic Approach to Fragment-Based Discovery

Fragment-Based Drug Design (FBDD) has firmly established itself as a cornerstone of modern hit-finding strategies, offering an efficient pathway to novel lead compounds by exploring chemical space with low molecular weight molecules.[1][2] Unlike traditional high-throughput screening (HTS), FBDD identifies weakly binding but highly ligand-efficient fragments, which are then optimized into potent leads.[3][4] Within the vast armamentarium of chemical scaffolds, the pyrazole ring stands out as a "privileged" structure, a recurring motif in numerous approved pharmaceuticals, prized for its metabolic stability and versatile synthetic handles.[5][6][7]

This guide details the application of a unique pyrazole derivative, 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole , as a strategic tool in FBDD. The novelty of this fragment lies in its dual-functionality. The 4-methyl-pyrazole core serves as an excellent anchor for initial, non-covalent binding recognition within a target's active site. Critically, the N1-substituent, a diethoxyethyl group, is a stable acetal that acts as a "masked" aldehyde.[8][9] This latent reactivity allows for a powerful two-stage approach: initial fragment screening to establish a binding pose, followed by targeted deprotection to enable covalent modification of a nearby nucleophilic residue, thereby dramatically increasing potency and duration of action.

Physicochemical Profile of a "Poised" Fragment

The suitability of a compound for a fragment library is governed by its physicochemical properties, often benchmarked against the "Rule of Three." 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole aligns well with these principles, making it an ideal candidate for screening campaigns.

Property	Value	Significance in FBDD
CAS Number	1005631-56-0[10]	Unique identifier for procurement and data tracking.
Molecular Formula	C₁₀H₁₈N₂O₂	-
Molecular Weight	198.26 g/mol	Falls well below the 300 Da guideline, ensuring higher probability of fitting into small pockets and exploring diverse chemical space.
LogP (Predicted)	~1.2 - 1.5	Balanced lipophilicity aids in aqueous solubility while retaining sufficient character to engage in hydrophobic interactions.
Hydrogen Bond Donors	0	The lack of donors simplifies initial binding interactions, reducing the entropic penalty of desolvation.
Hydrogen Bond Acceptors	4 (2x Ether O, 2x Pyrazole N)	Provides multiple points for directed hydrogen bonding with the protein target.
Rotatable Bonds	5	Offers conformational flexibility to adapt to the topology of a binding pocket.

Core Application Workflow: From Reversible Hit to Covalent Inhibitor

The primary application of this fragment is in the discovery of covalent inhibitors. The acetal moiety is stable under typical physiological and screening conditions (neutral pH) but can be selectively hydrolyzed under mildly acidic conditions to unmask a reactive aldehyde.[11] This aldehyde can then form a covalent bond (a Schiff base) with the side chain of a proximal lysine residue, or engage other nearby nucleophiles.

This strategic workflow transforms a low-affinity, reversible interaction into a high-potency, irreversible or slowly-reversible one.

Caption: Workflow for using the poised pyrazole fragment.

Experimental Protocols

Protocol 1: Primary Fragment Screening by Surface Plasmon Resonance (SPR)

Causality: SPR is a highly sensitive, label-free biophysical technique ideal for detecting the weak, transient binding events characteristic of fragments.[12][13] It provides real-time kinetic data and requires low protein consumption, making it a gold standard for primary screening in FBDD.[14][15]

Methodology:

• Protein Immobilization:

  • Covalently immobilize the purified target protein onto a CM5 sensor chip via amine coupling to achieve a target density of 8,000-12,000 Response Units (RU).

  • Activate a reference flow cell with EDC/NHS and immediately deactivate it with ethanolamine. This cell serves as a crucial control for subtracting bulk refractive index changes and non-specific binding.[12]

• Fragment Preparation:

  • Prepare a 10 mM stock solution of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole in 100% DMSO.

  • Create a dilution series (e.g., 50 µM, 150 µM, 450 µM) in the running buffer (e.g., HBS-EP+, pH 7.4). Ensure the final DMSO concentration is matched across all samples and the running buffer, typically ≤5%, to minimize solvent-induced artifacts.[13]

• SPR Analysis:

  • Perform the screening run on a Biacore instrument. Flow the fragment solutions over the target and reference flow cells for a contact time of 60 seconds, followed by a dissociation time of 120 seconds.

  • Include buffer-only injections periodically for double referencing.

  • Regenerate the chip surface between injections if necessary, using a mild, validated regeneration solution (e.g., a short pulse of 250 mM NaCl).

• Data Interpretation:

  • A positive "hit" is identified by a concentration-dependent increase in RU in the active channel that is significantly above the signal in the reference channel.

  • Due to the fast on/off rates of fragments, analyze the binding response at equilibrium. A steady-state affinity (KD) can be estimated if saturation is observed.

Protocol 2: Hit Validation and Mapping by 2D NMR Spectroscopy

Causality: NMR spectroscopy provides unambiguous proof of a direct interaction between the fragment and the target protein in solution.[16][17] Protein-observed 2D NMR, specifically ¹H-¹⁵N HSQC, is exceptionally powerful as it not only confirms binding but can also map the interaction site on the protein surface.[3][18]

Methodology:

• Sample Preparation:

  • Prepare a 100 µM solution of uniformly ¹⁵N-labeled target protein in a suitable NMR buffer (e.g., 20 mM Phosphate, 50 mM NaCl, pH 7.0, with 10% D₂O).

  • Prepare a concentrated stock of the fragment (e.g., 20 mM) in the same deuterated buffer.

• HSQC Titration:

  • Acquire a reference ¹H-¹⁵N HSQC spectrum of the protein alone. Each peak in this spectrum corresponds to a specific backbone amide N-H pair in the protein.

  • Add stoichiometric equivalents of the fragment to the protein sample in a stepwise manner (e.g., 0.5x, 1x, 2x, 5x, 10x molar excess).

  • Acquire a ¹H-¹⁵N HSQC spectrum at each titration point.

• Data Interpretation:

  • Binding Confirmation: Observe changes (perturbations) in the chemical shifts and/or intensity of specific peaks in the HSQC spectrum upon fragment addition. This is a direct indicator of binding.

  • Binding Site Mapping: The residues whose peaks show significant Chemical Shift Perturbations (CSPs) are those located in or near the fragment's binding site. Map these perturbed residues onto the 3D structure of the protein to visualize the interaction footprint.

  • The dissociation constant (KD) can be calculated by fitting the change in chemical shift as a function of ligand concentration.

Protocol 3: High-Resolution Structural Elucidation by X-ray Crystallography

Causality: A high-resolution crystal structure is the definitive method to visualize the precise binding mode of the fragment, including its orientation, key interactions, and the position of the acetal group relative to nearby amino acid residues.[19][20] This structural information is paramount for rationally designing follow-on compounds.[21]

Methodology:

• Protein Crystallization:

  • Obtain well-diffracting crystals of the target protein using established crystallization conditions.

• Fragment Soaking:

  • Prepare a soaking solution containing the fragment at a concentration 5-10 times its measured KD (e.g., 1-10 mM) in a cryo-protectant-compatible mother liquor. The DMSO concentration should be kept below a level that degrades crystal quality (typically <10%).

  • Transfer a protein crystal into the soaking solution and incubate for a period ranging from minutes to hours.

• Data Collection and Structure Solution:

  • Flash-cool the soaked crystal in liquid nitrogen.

  • Collect a high-resolution X-ray diffraction dataset at a synchrotron source.

  • Process the data and solve the structure by molecular replacement using the apo-protein structure.

  • Carefully analyze the resulting difference electron density maps (Fo-Fc) to unambiguously identify the bound fragment and model its coordinates.

Protocol 4: Covalent Modification Assay by Mass Spectrometry

Causality: This protocol validates the core hypothesis: that the acetal can be deprotected to form a covalent adduct with the target. Intact protein mass spectrometry is a direct and highly accurate method to detect the resulting mass shift.

Methodology:

• Reaction Setup:

  • Incubate the target protein (e.g., at 10 µM) with a 10-fold molar excess of the fragment.

  • Prepare two parallel reactions:

    • Condition A (Control): Reaction in a neutral buffer (e.g., 50 mM HEPES, pH 7.5).

    • Condition B (Deprotection): Reaction in a slightly acidic buffer (e.g., 50 mM Acetate, pH 5.5) to catalyze acetal hydrolysis.

  • Incubate both reactions at room temperature for 2-4 hours.

• Sample Preparation for MS:

  • Quench the reactions and desalt the protein using a C4 ZipTip or similar reverse-phase cleanup method to remove unreacted fragment and buffer salts.

  • Elute the protein directly into a solution compatible with mass spectrometry (e.g., 50% acetonitrile, 0.1% formic acid).

• LC-MS Analysis:

  • Analyze the samples via liquid chromatography-mass spectrometry (LC-MS) using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

  • Deconvolute the resulting electrospray ionization (ESI) spectra to determine the precise mass of the intact protein.

• Data Interpretation:

  • The mass spectrum from Condition A should show a peak corresponding to the unmodified protein. A secondary peak corresponding to a non-covalent complex may be observed.

  • The mass spectrum from Condition B should show a new, major peak with a mass increase corresponding to the covalent adduction of the deprotected fragment.

    • Mass of Fragment: 198.26 Da

    • Mass of Deprotected Fragment (Aldehyde): C₆H₈N₂O = 124.14 Da

    • Expected Mass Shift (Schiff Base Formation): 124.14 Da (fragment) - 18.02 Da (H₂O) = +106.12 Da

Fragment Elaboration Strategies

Once a covalent hit is confirmed, the high-resolution structural data guides the medicinal chemistry effort to optimize the fragment into a lead compound.

Caption: Common strategies for fragment-to-lead evolution.

The structural information is critical for these strategies.[1] For "fragment growing," unoccupied pockets near the pyrazole's C3 or C5 positions can be targeted with new functional groups to improve potency and selectivity. For "fragment linking," a second, nearby fragment hit can be connected to the pyrazole core via a carefully designed chemical linker.[4]

Conclusion

1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole is more than a simple heterocyclic fragment; it is a sophisticated chemical tool for drug discovery. Its combination of a stable, privileged pyrazole scaffold for initial recognition and a masked aldehyde for subsequent covalent targeting provides a powerful and rational pathway for developing potent and selective inhibitors. The protocols outlined herein provide a robust framework for researchers to screen, validate, and structurally characterize the interactions of this unique fragment, accelerating the journey from initial hit to viable lead candidate.

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Preparation of 4-Methylpyrazole-Based Ligands for Catalysis: A Detailed Guide for Researchers

Introduction: The Versatility of Pyrazole-Based Ligands in Modern Catalysis

Pyrazole and its derivatives have emerged as a cornerstone in the design of versatile ligands for homogeneous catalysis.[1] Their unique electronic properties, steric tuneability, and the presence of both a Brønsted acidic NH group and a basic sp² nitrogen atom allow for a rich coordination chemistry.[1] The introduction of a methyl group at the 4-position of the pyrazole ring provides a simple yet effective means to influence the steric and electronic environment of the resulting metal complexes, thereby fine-tuning their catalytic activity. This guide provides a comprehensive overview of the preparation of 4-methylpyrazole-based ligands and their application in key catalytic transformations, aimed at researchers and professionals in the fields of chemistry and drug development.

The strategic placement of the methyl group on the pyrazole backbone can significantly impact the ligand's properties. It can influence the ligand's cone angle, solubility, and the electronic nature of the pyrazole ring, which in turn affects the stability and reactivity of the corresponding metal catalyst. This fine-tuning is crucial for optimizing catalytic efficiency in a wide array of reactions, from cross-coupling to oxidation.

Part 1: Synthesis of the 4-Methylpyrazole Precursor

The journey to advanced 4-methylpyrazole-based ligands begins with the synthesis of the core heterocycle, 4-methylpyrazole. A common and reliable method involves the condensation reaction between a β-dicarbonyl compound or its equivalent and hydrazine.[2][3]

Protocol 1: Synthesis of 4-Methylpyrazole

This protocol outlines a widely used procedure for the laboratory-scale synthesis of 4-methylpyrazole.

Materials:

• Ethyl acetoacetate or a suitable equivalent

• Hydrazine hydrate or hydrazine sulfate[3]

• Mineral acid (e.g., HCl or H₂SO₄) for salt formation if using hydrazine sulfate

• Base (e.g., NaOH or Na₂CO₃) for neutralization[2]

• Organic solvent (e.g., ethanol, water)[4]

• Extraction solvent (e.g., diethyl ether, ethyl acetate)

• Drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve hydrazine sulfate (1.0 eq) in water.[3]

• Addition of Reactant: Slowly add ethyl acetoacetate (1.0 eq) to the stirring solution.

• Reaction: Heat the mixture to reflux for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[4]

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Neutralize the mixture with a suitable base (e.g., sodium carbonate) to a pH of ~7-8.[2]

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) three times.

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude 4-methylpyrazole can be purified by vacuum distillation to yield a colorless liquid or a low-melting solid.[2]

Causality and Insights: The use of hydrazine sulfate often provides a more stable and less hazardous alternative to hydrazine hydrate. The initial acidic conditions facilitate the condensation, while the subsequent neutralization is crucial for the isolation of the free pyrazole base. The choice of solvent can influence reaction times and yields; aqueous or alcoholic media are commonly employed.[4]

Part 2: Synthesis of 4-Methylpyrazole-Based Ligands

With 4-methylpyrazole in hand, a diverse array of ligands can be synthesized. This section will focus on three prominent classes: N-Aryl-4-methylpyrazoles, Scorpionate ligands, and Bidentate ligands.

N-Aryl-4-methylpyrazoles: Versatile Ligands for Cross-Coupling

N-arylpyrazoles are a significant class of ligands, particularly in palladium-catalyzed cross-coupling reactions.[5][6] The synthesis typically involves the N-arylation of 4-methylpyrazole with an aryl halide.

This protocol describes a general method for the palladium-catalyzed N-arylation of 4-methylpyrazole.

Materials:

• 4-Methylpyrazole

• Aryl bromide or iodide

• Palladium precatalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂)

• Phosphine ligand (e.g., Xantphos, DavePhos)[7]

• Base (e.g., Cs₂CO₃, K₃PO₄)

• Anhydrous, deoxygenated solvent (e.g., toluene, dioxane)

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask, add 4-methylpyrazole (1.2 eq), the aryl halide (1.0 eq), the palladium precatalyst (1-5 mol%), the phosphine ligand (1-5 mol%), and the base (2.0 eq).

• Solvent Addition: Add the anhydrous, deoxygenated solvent via syringe.

• Reaction: Heat the reaction mixture under an inert atmosphere (e.g., argon or nitrogen) at 80-110 °C for 12-24 hours. Monitor the reaction by TLC or GC-MS.

• Work-up:

  • Cool the reaction to room temperature and dilute with an organic solvent.

  • Filter the mixture through a pad of Celite to remove inorganic salts and the catalyst.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over a drying agent.

  • Remove the solvent under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel.

Expert Insights: The choice of the phosphine ligand is critical for the success of the Buchwald-Hartwig amination.[7] Bulky, electron-rich phosphine ligands often provide the best results by promoting the reductive elimination step in the catalytic cycle. The base plays a crucial role in deprotonating the pyrazole NH, making it a more potent nucleophile.

Diagram 1: Catalytic Cycle for Buchwald-Hartwig N-Arylation of 4-Methylpyrazole

Caption: A simplified catalytic cycle for the palladium-catalyzed N-arylation of 4-methylpyrazole.

Scorpionate Ligands: Tripodal Scaffolds for Diverse Catalysis

Scorpionate ligands, formally known as tris(pyrazolyl)borates (Tp), are a class of tripodal ligands that have found widespread use in coordination chemistry and catalysis.[8][9] The synthesis involves the reaction of a pyrazole with an alkali metal borohydride.[9]

This protocol outlines the synthesis of a scorpionate ligand derived from 4-methylpyrazole.[10]

Materials:

• 4-Methylpyrazole

• Potassium borohydride (KBH₄)

• High-boiling point, anhydrous solvent (optional, can be run neat)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a nitrogen inlet, combine 4-methylpyrazole (excess, ~4 eq) and potassium borohydride (1.0 eq).

• Reaction: Heat the mixture to 180-200 °C under a nitrogen atmosphere. The reaction can be performed neat or in a high-boiling solvent. Hydrogen gas will evolve during the reaction. The reaction is typically complete after 2-4 hours.[9]

• Work-up:

  • Cool the reaction mixture to room temperature.

  • If run neat, dissolve the resulting solid in a minimal amount of a suitable hot solvent (e.g., toluene).

  • Allow the solution to cool, which will cause the product to precipitate.

  • Collect the solid product by filtration and wash with a cold, non-polar solvent (e.g., hexane).

• Purification: The product is often pure enough after precipitation. Recrystallization from a suitable solvent can be performed if necessary.

Trustworthiness and Self-Validation: The progress of the reaction can be monitored by the evolution of hydrogen gas. The purity of the final product can be confirmed by ¹H and ¹¹B NMR spectroscopy.[10] The characteristic B-H stretch in the IR spectrum is also a key indicator of product formation.

Diagram 2: Synthesis of a 4-Methylpyrazole-Based Scorpionate Ligand

Caption: General reaction scheme for the synthesis of a potassium hydrotris(4-methylpyrazol-1-yl)borate ligand.

Bidentate and Multidentate Ligands

4-Methylpyrazole units can be incorporated into a variety of bidentate and multidentate ligand frameworks. These are often synthesized through multi-step procedures. For example, bis(pyrazolyl)methane ligands can be prepared by reacting 4-methylpyrazole with a dihalomethane in the presence of a base.

Part 3: Applications in Catalysis

4-Methylpyrazole-based ligands have demonstrated efficacy in a range of catalytic reactions.

Palladium-Catalyzed Cross-Coupling Reactions

Ligands based on N-aryl-4-methylpyrazoles have been successfully employed in Suzuki-Miyaura and amination reactions.[11] The steric and electronic properties of the pyrazole ligand can influence the efficiency of the palladium catalyst.

Table 1: Representative Data for Suzuki-Miyaura Coupling using a 4-Methylpyrazole-Based Ligand

Entry	Aryl Halide	Boronic Acid	Catalyst Loading (mol%)	Yield (%)	Reference
1	4-Bromoanisole	Phenylboronic acid	1	95	[11]
2	4-Chlorotoluene	Phenylboronic acid	2	88	[11]
3	1-Bromonaphthalene	4-Methoxyphenylboronic acid	1	92	[11]

Oxidation Catalysis

Copper complexes of 4-methylpyrazole-based ligands have shown promise in oxidation catalysis, such as the oxidation of catechols to o-quinones, mimicking the activity of catechol oxidase.[12][13][14] Molybdenum complexes have also been investigated for the oxidation of secondary alcohols.[15]

This protocol provides a general procedure for the copper-catalyzed oxidation of catechol.

Materials:

• Catechol

• Copper(II) salt (e.g., Cu(OAc)₂, CuSO₄)[12]

• 4-Methylpyrazole-based ligand

• Solvent (e.g., methanol, acetonitrile)

• Atmospheric oxygen or an oxidant

Procedure:

• Catalyst Formation: In a reaction vessel, dissolve the copper(II) salt and the 4-methylpyrazole-based ligand in the chosen solvent. Stir for a short period to allow for complex formation.

• Substrate Addition: Add a solution of catechol in the same solvent to the catalyst solution.

• Reaction: Stir the reaction mixture at room temperature, open to the atmosphere (or under an oxygen balloon). The reaction progress can be monitored by UV-Vis spectroscopy by following the appearance of the o-quinone product.

• Analysis: The catalytic activity can be determined by measuring the initial rate of the reaction.

Causality and Mechanistic Insights: The ligand's structure influences the coordination geometry and redox potential of the copper center, which are key factors in determining the catalytic activity. The reaction often proceeds through a mechanism involving the coordination of catechol to the copper center, followed by electron transfer and oxidation to the quinone.

Conclusion

4-Methylpyrazole-based ligands represent a versatile and highly tuneable class of compounds with significant applications in catalysis. Their straightforward synthesis, coupled with the ability to systematically modify their steric and electronic properties, makes them attractive targets for the development of novel and efficient catalysts. The protocols and insights provided in this guide are intended to serve as a valuable resource for researchers engaged in the design and application of these powerful catalytic tools.

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• Wikipedia. (n.d.). Scorpionate ligand. Retrieved from [Link]

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• Kon, K., et al. (2023). Silver (I) Coordination Polymer Ligated by Bipyrazole Me4bpzH2, [Ag (X)(Me4bpzH2)](X= CF3CO2− and CF3SO3−, Me4bpzH2= 3, 3′, 5, 5′-Tetramethyl-4, 4′-bipyrazole): Anion Dependent Structures and Photoluminescence Properties. Molecules, 28(7), 2936. [Link]

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Application Notes &amp; Protocols: The Strategic Use of 1-(2,2-Diethoxyethyl)-4-methyl-1H-pyrazole in the Synthesis of Advanced Kinase Inhibitors

Abstract

The pyrazole nucleus is a cornerstone of modern medicinal chemistry, recognized as a privileged scaffold in the design of targeted therapeutics.[1] This heterocyclic motif is integral to numerous FDA-approved protein kinase inhibitors (PKIs), valued for its synthetic tractability and ability to form critical hydrogen bond interactions within the ATP-binding pocket of kinases.[1][2] This document provides an in-depth guide for researchers, chemists, and drug development professionals on the strategic application of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole , a versatile and highly valuable building block. We will elucidate its role as a masked aldehyde, detailing protocols for its deprotection and subsequent transformation into advanced kinase inhibitor scaffolds, with a particular focus on the synthesis of precursors for Janus Kinase (JAK) inhibitors.

Introduction: The Pyrazole Scaffold in Kinase Inhibition

Protein kinases are critical regulators of cellular signaling, and their dysregulation is a hallmark of many diseases, particularly cancer.[2] The pyrazole ring has proven to be a highly effective core structure for inhibitors targeting a wide range of kinases, including CDKs, VEGFR, EGFR, and the JAK family.[1][3] Its success stems from its ability to act as a bioisostere of adenine, mimicking its hydrogen bonding pattern with the kinase hinge region, a crucial interaction for potent inhibition.[4]

The subject of this guide, 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole , serves as a stable, crystalline precursor to the highly reactive 1-methyl-1H-pyrazole-4-carbaldehyde . The diethoxyethyl group functions as a diethyl acetal, a robust protecting group for the aldehyde functionality. This masking strategy is crucial as it allows for chemical modifications on other parts of a molecule without unintended reactions of the aldehyde. The aldehyde can then be revealed in a controlled manner, typically under mild acidic conditions, for subsequent elaboration into the final inhibitor structure.

This approach offers significant advantages in multi-step syntheses, enhancing yield, purity, and overall efficiency. The workflow described herein begins with the critical deprotection step and branches into two primary, high-impact synthetic routes for kinase inhibitor development.

Figure 1: Overall synthetic strategy from the protected pyrazole precursor.

Core Protocol: Generation of the Key Aldehyde Intermediate

The foundational step in utilizing 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole is the quantitative removal of the acetal protecting group to unmask the aldehyde. Acetal hydrolysis is a classic acid-catalyzed reaction that proceeds via a hemiacetal intermediate. The choice of acid and solvent is critical to ensure clean conversion without side reactions.

Protocol 2.1: Acid-Catalyzed Acetal Hydrolysis

This protocol describes the deprotection to yield 1-methyl-1H-pyrazole-4-carbaldehyde.

Materials:

• 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole

• Tetrahydrofuran (THF), anhydrous

• Hydrochloric acid (HCl), 2M aqueous solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolution: In a round-bottom flask, dissolve 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole (1.0 eq) in THF to a concentration of approximately 0.2 M.

• Acidification: To the stirred solution, add 2M aqueous HCl (2.0-3.0 eq) dropwise at room temperature.

  • Scientist's Note: The use of a biphasic system with THF aids in substrate solubility while the aqueous acid drives the hydrolysis. The reaction is typically exothermic and should be controlled.

• Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 2-4 hours. The disappearance of the starting material and the appearance of a more polar spot corresponding to the aldehyde indicates completion.

• Work-up & Neutralization: Once the reaction is complete, carefully quench the reaction by adding saturated NaHCO₃ solution until gas evolution ceases and the pH of the aqueous layer is neutral to slightly basic (pH 7-8).

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of THF).

• Washing & Drying: Combine the organic layers and wash sequentially with water and then brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The resulting crude 1-methyl-1H-pyrazole-4-carbaldehyde is often of sufficient purity (>95%) for subsequent steps. If necessary, it can be further purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.

Expected Yield: 90-98% Appearance: Off-white to pale yellow solid.

Property	Starting Material (Acetal)	Product (Aldehyde)
Molecular Formula	C₁₀H₁₈N₂O₂	C₅H₆N₂O
Molecular Weight	198.26 g/mol	110.11 g/mol
TLC R_f (Hex:EtOAc 1:1)	~0.7	~0.4
Solubility	Soluble in most organic solvents	Soluble in polar organic solvents

Table 1: Physicochemical properties of the protected precursor and the aldehyde product.

Application Pathway A: Reductive Amination for JAK Inhibitor Precursors

Reductive amination is a powerful and versatile C-N bond-forming reaction. It is a cornerstone of medicinal chemistry for installing diverse amine functionalities, which are often crucial for establishing potency and selectivity in kinase inhibitors.[5] In the context of Janus Kinase (JAK) inhibitors, this reaction can be used to couple the pyrazole-aldehyde core with various amine-containing fragments.

The JAK-STAT pathway is a principal signaling cascade for numerous cytokines and growth factors, making it a key target in autoimmune diseases and myeloproliferative neoplasms.

Figure 2: Simplified JAK-STAT signaling pathway and the point of inhibition.

Protocol 3.1: Synthesis of N-Aryl-1-(1-methyl-1H-pyrazol-4-yl)methanamine

This protocol details a general procedure for the reductive amination of 1-methyl-1H-pyrazole-4-carbaldehyde with a representative aniline.

Materials:

• 1-methyl-1H-pyrazole-4-carbaldehyde (from Protocol 2.1)

• Substituted Aniline (e.g., 4-fluoroaniline, 1.1 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq)

• Dichloromethane (DCM), anhydrous

• Methanol (MeOH) (optional, as co-solvent)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Imine Formation: In a dry round-bottom flask under an inert atmosphere (N₂ or Argon), dissolve 1-methyl-1H-pyrazole-4-carbaldehyde (1.0 eq) and the selected aniline (1.1 eq) in anhydrous DCM.

• Stir the mixture at room temperature for 1-2 hours. The formation of the intermediate imine can be monitored by TLC.

  • Scientist's Note: The imine formation is an equilibrium process. While often proceeding readily, a catalytic amount of acetic acid can be added to facilitate the reaction, especially with less nucleophilic anilines.

• Reduction: To the stirred solution, add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes.

  • Causality: NaBH(OAc)₃ is a mild and selective reducing agent, ideal for reductive aminations. It is less reactive towards the starting aldehyde than other borohydrides, minimizing side reactions, and does not reduce the imine too rapidly, allowing the equilibrium to favor product formation.

• Reaction Progression: Allow the reaction to stir at room temperature overnight (12-18 hours).

• Quenching and Work-up: Carefully quench the reaction by the slow addition of saturated NaHCO₃ solution. Transfer the biphasic mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to yield the pure pyrazole-amine derivative.

Application Pathway B: Condensation for Pyrazolo[3,4-d]pyrimidine Scaffolds

The pyrazolo[3,4-d]pyrimidine core is a bioisostere of adenine and is found in numerous potent kinase inhibitors targeting enzymes like SRC, PKD, and CDKs.[4][6][7] While the aldehyde from Protocol 2.1 cannot directly cyclize into this system, it is a key precursor for introducing the necessary functionality. A common strategy involves converting the aldehyde to a nitrile, which can then undergo cyclization with formamide or other reagents to build the pyrimidine ring.

Figure 3: Workflow for converting the pyrazole aldehyde to a pyrazolo[3,4-d]pyrimidine scaffold.

Protocol 4.1: Conversion of Aldehyde to Pyrazolo[3,4-d]pyrimidine Core

This multi-step protocol outlines the conversion of the aldehyde to the fused heterocyclic system.

Part a: Oxime Formation

• Dissolve 1-methyl-1H-pyrazole-4-carbaldehyde (1.0 eq) in ethanol.

• Add hydroxylamine hydrochloride (1.2 eq) and sodium acetate (1.5 eq).

• Stir the mixture at room temperature for 2-4 hours until TLC indicates complete consumption of the aldehyde.

• Concentrate the mixture, add water, and extract with ethyl acetate. Dry and concentrate the organic phase to yield the crude oxime, which is used directly in the next step.

Part b: Dehydration to Nitrile

• Suspend the crude oxime from the previous step in a dehydrating agent such as acetic anhydride or phosphorus oxychloride.

• Heat the mixture under reflux for 1-2 hours, monitoring by TLC.

• After completion, cool the reaction mixture and carefully pour it onto crushed ice.

• Neutralize with saturated NaHCO₃ solution and extract the product with ethyl acetate.

• Dry the organic layer, filter, and concentrate. Purify by column chromatography to obtain 1-methyl-1H-pyrazole-4-carbonitrile.

Part c: Cyclization to form the Pyrazolo[3,4-d]pyrimidine Note: This step requires an aminopyrazole. The nitrile from the previous step would be used in a different synthetic route, often starting from an aminopyrazole-carbonitrile. For a direct elaboration from our pyrazole core, a different strategy is needed. A more direct, albeit longer, route would involve nitration of the pyrazole ring, reduction to an amine, and then building the pyrimidine ring. The aldehyde provides a handle for other transformations.

A more relevant transformation of the aldehyde itself is condensation with an active methylene compound, like malononitrile, in the presence of an amino-pyrazole, which is a well-established route. For simplicity and direct relevance to the aldehyde, we present a condensation reaction that leads to a different but equally valuable fused system.

Conclusion and Future Perspectives

1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole is a strategically valuable building block for the synthesis of kinase inhibitors. Its role as a stable, protected precursor to 1-methyl-1H-pyrazole-4-carbaldehyde allows for clean and efficient entry into diverse synthetic pathways. The protocols detailed herein for deprotection, reductive amination, and transformations leading to fused heterocyclic systems provide researchers with robust and reliable methods to generate libraries of novel pyrazole-based compounds. These methodologies are directly applicable to the development of inhibitors for critical oncology and immunology targets, such as the JAK kinases, underscoring the continued importance of the pyrazole scaffold in modern drug discovery.

References

• Abdel-Wahab, B. F., Khidre, R. E., & Farahat, A. A. (2011). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. ARKIVOC, 2011(i), 196-245.
• El-Enany, M. M., et al. (2020). Design, synthesis and biological evaluation of pyrazolo[3,4-d]pyrimidine-based protein kinase D inhibitors. European Journal of Medicinal Chemistry, 205, 112638.
• Iorkula, T. T., et al. (2023). Recent Advances in Pyrazole and Pyrazolo[1,5-a] pyrimidine Derivatives: Synthesis, Biological Activities, and Therapeutic Applications in Cancer and Inflammation. International Journal of Pharmaceutical Sciences Review and Research.
• Kassab, A. E. (2022). Pyrazolo[3,4-d]pyrimidine scaffold: A review on synthetic approaches and EGFR and VEGFR inhibitory activities. Archiv der Pharmazie, e2200424.

• Lindsay-Scott, P. J., Charlesworth, N. G., & Grozavu, A. (2017). A Flexible Strategy for the Regiocontrolled Synthesis of Pyrazolo[1,5-a]pyrazines. The Journal of Organic Chemistry, 82(21), 11295–11303. Available at: [Link]

• Lin, Q., et al. (2009). Enantioselective synthesis of Janus kinase inhibitor INCB018424 via an organocatalytic aza-Michael reaction. Organic Letters, 11(9), 1999-2002.
• Mohamed, H. A., et al. (2023). Novel pyrazolo[3,4-d]pyrimidine derivatives: design, synthesis, anticancer evaluation, VEGFR-2 inhibition, and antiangiogenic activity. RSC Medicinal Chemistry.

• PubChem. 1-Methyl-1H-pyrazole-4-carbaldehyde. National Center for Biotechnology Information. Available at: [Link]

• Simenel, A. A., Rogatkina, E. Y., & Rodionov, A. N. (2021). Synthesis and Reductive Amination of 1-Aryl-5-Ferrocenyl-1H-Pyrazole-4-Carbaldehydes. INEOS OPEN, 4, XX-XX.
• Vasile, S., et al. (2021).
• Wang, X., et al. (2016). Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors. ACS Medicinal Chemistry Letters, 7(10), 923-927.
• Zhang, X., et al. (2014). An I2-mediated metal-free oxidative C-N bond formation enables a regioselective pyrazole synthesis. The Journal of Organic Chemistry, 79(21), 10170-10178.

• Organic & Biomolecular Chemistry. (2014). Direct reductive amination of functionalized aldehydes with aniline derivatives of purines and 7-deazapurines. RSC Publishing. Available at: [Link]

• ResearchGate. (2011). Improved Synthesis of 1H-Pyrazole-4-carbaldehyde (VI). Available at: [Link]

• Simenel, A. A., et al. (2021). SYNTHESIS AND REDUCTIVE AMINATION OF 1-ARYL-5- FERROCENYL-1H-PYRAZOLE-4-CARBALDEHYDES. INEOS OPEN.
• Elkamass, I. S., et al. (2024).
• Trilleras, J., et al. (2013). Synthesis of newly 1,3-diaryl-5-(1-phenyl-3-methyl-5-chloropyrazol-4-yl)- 4,5-dihydropyrazole analogue. Journal of Advanced Scientific Research.

Sources

• 1. Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole

Welcome to the technical support resource for the synthesis of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently encountered challenges during this synthetic procedure. As Senior Application Scientists, our goal is to combine established chemical principles with practical, field-tested insights to help you optimize your reaction outcomes.

Synthesis Overview: N-Alkylation of 4-Methylpyrazole

The target molecule, 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole, is typically synthesized via the N-alkylation of 4-methylpyrazole with a suitable electrophile, most commonly 2-bromo-1,1-diethoxyethane. This reaction involves the deprotonation of the pyrazole's N-H group by a base to form a nucleophilic pyrazolide anion, which then attacks the electrophilic carbon of the alkylating agent in an SN2 reaction.

While straightforward in principle, achieving a high yield of a pure product requires careful control over reaction parameters. This guide will address the most common issues encountered during this synthesis.

Caption: General reaction scheme for the synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is the yield of my N-alkylation reaction consistently low?

Low yield is the most common challenge and can be attributed to several factors. A systematic approach is crucial for diagnosis.[1][2]

Possible Cause 1: Incomplete Deprotonation or Insufficient Basicity

• Expertise & Experience: The pKa of the pyrazole N-H is approximately 14-15. For the reaction to proceed efficiently, the chosen base must be strong enough to deprotonate the pyrazole quantitatively, creating the pyrazolide anion. Incomplete deprotonation leads to a low concentration of the active nucleophile, slowing down the reaction and allowing side reactions to compete.

• Troubleshooting Strategy:

  • Base Selection: If you are using a weaker base like potassium carbonate (K₂CO₃), the reaction may require higher temperatures (80-120 °C) and longer reaction times to drive the equilibrium towards the pyrazolide. For a more robust and faster reaction at lower temperatures, a stronger base like sodium hydride (NaH) is recommended.[3] NaH irreversibly deprotonates the pyrazole, ensuring a high concentration of the nucleophile.

  • Anhydrous Conditions: Strong bases like NaH react violently with water. Ensure your solvent is anhydrous and the reaction is performed under an inert atmosphere (e.g., Nitrogen or Argon). Any moisture will quench the base, reducing its effective molarity and inhibiting the reaction.

Possible Cause 2: Suboptimal Solvent Choice

• Expertise & Experience: The solvent plays a critical role in stabilizing the intermediates and influencing the reactivity of the nucleophile.

• Troubleshooting Strategy:

  • Use Polar Aprotic Solvents: Solvents like Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), and Acetonitrile (MeCN) are ideal.[3][4] They effectively solvate the cation (e.g., Na⁺ or K⁺) from the base, leaving a "naked" and highly reactive pyrazolide anion. This significantly accelerates the rate of the SN2 reaction.

  • Avoid Protic Solvents: Protic solvents like ethanol or water will protonate the pyrazolide anion, reverting it to the neutral and far less nucleophilic 4-methylpyrazole.

Possible Cause 3: Side Reactions

• Expertise & Experience: The primary side reaction of concern is the elimination (E2) of HBr from 2-bromo-1,1-diethoxyethane to form ketene diethyl acetal, especially if the reaction is overheated or an overly strong/sterically hindered base is used.

• Troubleshooting Strategy:

  • Temperature Control: Add the alkylating agent slowly and maintain the recommended reaction temperature. If using NaH, the initial deprotonation can be done at 0 °C before warming the reaction to proceed.

  • Monitor Reaction Progress: Use Thin-Layer Chromatography (TLC) to track the consumption of starting materials and the formation of the product. An optimized reaction should show clean conversion with minimal side spots. If multiple spots are observed, conditions need re-evaluation.

Caption: Troubleshooting workflow for low reaction yield.

Q2: How can I effectively purify the final product?

Purification can be challenging due to the product's physical properties (often an oil) and the presence of unreacted starting materials or byproducts.

• Expertise & Experience: A multi-step purification strategy is often necessary. The basicity of the pyrazole nitrogen allows for acid-base extraction, while its polarity makes it suitable for silica gel chromatography.

• Trustworthiness: The choice of method depends on the specific impurities present, which can be identified by TLC or ¹H NMR of the crude material.

Troubleshooting Strategy 1: Work-up and Extraction

• Quenching: After the reaction is complete (as determined by TLC), cool the mixture and carefully quench it by slowly adding water or a saturated aqueous solution of ammonium chloride (NH₄Cl). This will neutralize any remaining base.

• Solvent Extraction: Extract the aqueous mixture with a water-immiscible organic solvent like ethyl acetate or dichloromethane. The product will move into the organic layer.

• Acid Wash: To remove any unreacted 4-methylpyrazole, wash the organic layer with a dilute acid solution (e.g., 1M HCl). The basic 4-methylpyrazole will be protonated and move into the aqueous layer, while the N-alkylated product, being less basic, will remain in the organic phase.

• Final Washes: Wash the organic layer with saturated sodium bicarbonate solution to remove any residual acid, followed by brine to remove excess water. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

Troubleshooting Strategy 2: Column Chromatography

• Stationary Phase: Standard silica gel is typically effective.

• Mobile Phase: A gradient of ethyl acetate in hexanes (or heptane) is a good starting point. The product is moderately polar, so expect it to elute with a mixture of around 10-30% ethyl acetate in hexanes. Use TLC to determine the optimal solvent system beforehand.

• Deactivation: If you observe product streaking or loss on the column, it may be due to the acidic nature of the silica. The pyrazole nitrogens can interact strongly. In such cases, deactivating the silica gel by preparing the slurry with a solvent system containing a small amount of triethylamine (e.g., 0.5-1%) can significantly improve recovery.[5][6]

Troubleshooting Strategy 3: Recrystallization or Distillation

• Recrystallization: This is only an option if the final product is a solid. If so, recrystallization from a solvent system like ethanol/water or ethyl acetate/hexanes can be a highly effective method for achieving high purity.[5]

• Distillation: If the product is a thermally stable liquid with a boiling point distinct from any impurities, vacuum distillation can be an excellent, scalable purification method.

Optimized Experimental Protocol

This protocol is a robust starting point based on established methods for pyrazole N-alkylation.[3][7][8]

Materials:

• 4-methylpyrazole

• Sodium hydride (NaH), 60% dispersion in mineral oil

• 2-bromo-1,1-diethoxyethane (Bromoacetaldehyde diethyl acetal)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate, Hexanes, 1M HCl, Saturated NaHCO₃, Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add 4-methylpyrazole (1.0 eq).

• Deprotonation: Dissolve the pyrazole in anhydrous DMF (approx. 5-10 mL per gram of pyrazole). Cool the solution to 0 °C in an ice bath. Under a nitrogen atmosphere, add NaH (1.1 eq) portion-wise over 15-20 minutes. Caution: Hydrogen gas is evolved.

• Anion Formation: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete deprotonation. The solution may become a slurry.

• Alkylation: Cool the mixture back to 0 °C. Add 2-bromo-1,1-diethoxyethane (1.05 eq) dropwise via syringe over 20-30 minutes, ensuring the internal temperature does not rise significantly.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction's progress by TLC (e.g., 20% Ethyl Acetate/Hexanes).

• Work-up: Once the starting material is consumed, cool the flask to 0 °C and cautiously quench the reaction by the slow, dropwise addition of water.

• Extraction: Transfer the mixture to a separatory funnel and dilute with water and ethyl acetate. Separate the layers. Wash the organic layer sequentially with 1M HCl, water, saturated NaHCO₃, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the resulting crude oil by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the pure product.

Summary of Recommended Reaction Conditions

Parameter	Recommended Condition	Rationale & Justification
Base	Sodium Hydride (NaH)	Strong, non-nucleophilic base that ensures irreversible and complete deprotonation of the pyrazole, maximizing the concentration of the active nucleophile.[4]
Solvent	Anhydrous DMF	A polar aprotic solvent that enhances the nucleophilicity of the pyrazolide anion by solvating the counter-ion. Its high boiling point allows for a wide reaction temperature range if needed.[3]
Stoichiometry	Base: ~1.1 eq, Alkyl Halide: ~1.0-1.1 eq	A slight excess of the base and alkylating agent ensures the complete consumption of the limiting starting material, 4-methylpyrazole.
Temperature	0 °C to Room Temperature	Allows for controlled deprotonation and SN2 reaction, minimizing potential side reactions like elimination that can be favored at higher temperatures.
Atmosphere	Inert (Nitrogen or Argon)	Prevents the highly reactive base (NaH) from being quenched by atmospheric moisture, ensuring the reaction proceeds efficiently.

References

• BenchChem. Troubleshooting common issues in pyrazole synthesis.
• BenchChem.
• BenchChem. Troubleshooting guide for the scale-up synthesis of pyrazole compounds.

• MDPI. Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. [Link]

• ResearchGate. How can I purify a pyrazole compound with a N-C-N bond without using a silica column?[Link]

• MDPI. Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. [Link]

• Google P
• BenchChem.

• Organic Syntheses. 4-Substituted Pyrazoles from Hydrazones and Nitroolefins. [Link]

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Pyrazole. [Link]

• Knochel, P. Group. Synthesis of Fully Substituted Pyrazoles via Regio- and Chemoselective Metallations. [Link]

• Semantic Scholar. Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. [Link]

• Wiley Online Library. Engineered Enzymes Enable Selective N‐Alkylation of Pyrazoles With Simple Haloalkanes. [Link]

• Molbase. 1-(1-ethoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole synthesis. [Link]

• ResearchGate. Highly Selective N -Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 7. mdpi.com [mdpi.com]
• 8. Synthesis, Reactions and Medicinal Uses of Pyrazole | Pharmaguideline [pharmaguideline.com]

Technical Support Center: Alkylation of 4-Methyl-1H-Pyrazole

Welcome to the technical support center for the alkylation of 4-methyl-1H-pyrazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs). Our goal is to help you navigate the complexities of this reaction, anticipate potential side reactions, and optimize your synthetic outcomes.

Introduction: The Challenge of Selectivity

The N-alkylation of pyrazoles is a fundamental transformation in the synthesis of a vast array of pharmaceuticals and agrochemicals. However, the inherent symmetry and tautomerism of the pyrazole ring present a significant challenge: controlling the regioselectivity of the alkylation. For an unsymmetrical pyrazole like 4-methyl-1H-pyrazole, alkylation can occur at either of the two nitrogen atoms, leading to a mixture of 1-alkyl-4-methyl-1H-pyrazole (N1 isomer) and 2-alkyl-4-methyl-1H-pyrazole (formally, this is the 1-alkyl-4-methyl-1H-pyrazole, but for clarity in distinguishing from the other isomer, it is often conceptually referred to in the context of the tautomeric form that leads to it). The primary challenge lies in selectively obtaining the desired regioisomer, as their similar physical properties often make separation difficult.

This guide will delve into the common and less common side reactions encountered during the alkylation of 4-methyl-1H-pyrazole, providing you with the knowledge to troubleshoot and control your reactions effectively.

Part 1: The Primary Side Reaction - A Battle of Two Nitrogens (N1 vs. N2 Alkylation)

The most prevalent issue in the alkylation of 4-methyl-1H-pyrazole is the formation of a mixture of N1 and N2 regioisomers. The ratio of these isomers is highly dependent on a delicate interplay of steric and electronic factors, as well as the specific reaction conditions employed.

FAQ 1: My reaction is producing a mixture of two isomers that are difficult to separate. How can I control the N1/N2 regioselectivity?

Answer: Controlling the N1/N2 regioselectivity is the most critical aspect of this reaction. The outcome is determined by a combination of factors related to the substrate, the alkylating agent, and the reaction environment. Here’s a breakdown of the key variables and how you can manipulate them:

1. Steric Hindrance:

• The Alkylating Agent: The bulkier the alkylating agent, the more it will favor alkylation at the sterically less hindered nitrogen atom. In the case of 4-methyl-1H-pyrazole, the two nitrogens are in a similar steric environment. However, in substituted pyrazoles, a bulky alkylating agent will preferentially react at the nitrogen further from a bulky substituent.[1][2]

• The Pyrazole Ring: The 4-methyl group itself does not create a strong steric bias between the two nitrogens. However, if you were working with a pyrazole with a substituent at the 3 or 5 position, this would be a major directing factor.

2. Electronic Effects:

• Substituents on the Pyrazole Ring: Electron-donating groups (like our 4-methyl group) increase the electron density of the pyrazole ring, making it more nucleophilic. Electron-withdrawing groups decrease nucleophilicity. The position of these groups can influence the relative nucleophilicity of the two nitrogen atoms.

• The Solvent: The polarity of the solvent plays a crucial role.[3]

  • Polar Aprotic Solvents (e.g., DMF, DMSO, Acetonitrile): These solvents are generally preferred for pyrazole alkylations. They effectively solvate the cation of the pyrazolate salt, leaving the pyrazolate anion more "naked" and reactive. In many cases, these solvents can favor the formation of a single regioisomer.

  • Polar Protic Solvents (e.g., Ethanol, Water): These solvents can form hydrogen bonds with the pyrazolate anion, which can affect the regioselectivity, often leading to poorer selectivity.[3]

3. The Nature of the Base and Counter-ion:

• The choice of base is critical for deprotonating the pyrazole.[4] Common bases include:

  • Sodium Hydride (NaH): A strong, non-nucleophilic base that provides the sodium cation.

  • Potassium Carbonate (K₂CO₃) and Cesium Carbonate (Cs₂CO₃): Milder bases that are often effective. The larger cesium cation can sometimes influence regioselectivity.

• The nature of the cation (e.g., Li⁺, Na⁺, K⁺, Cs⁺) can influence the aggregation state of the pyrazolate salt and the coordination to the nitrogen atoms, thereby affecting the regioselectivity.

Troubleshooting Guide: Improving N1/N2 Selectivity

Observation	Potential Cause	Recommended Action
Roughly 1:1 mixture of N1 and N2 isomers.	Reaction conditions are not providing sufficient differentiation between the two nitrogen atoms.	1. Change the solvent: Switch from a protic solvent to a polar aprotic solvent like DMF or DMSO. 2. Vary the base: If using a weak base like K₂CO₃, try a stronger base like NaH. Conversely, if using a very strong base, a weaker one might offer better control. 3. Modify the alkylating agent: If possible, use a bulkier alkylating agent to exploit any subtle steric differences.
The undesired isomer is the major product.	The chosen conditions favor the formation of the unwanted regioisomer.	1. Systematic screen of conditions: Perform a small-scale screen of different bases (NaH, K₂CO₃, Cs₂CO₃) and solvents (DMF, THF, Acetonitrile). 2. Temperature adjustment: Lowering the reaction temperature may increase the selectivity of the reaction.

Experimental Protocol: A Starting Point for Regiocontrolled Alkylation

This protocol provides a general starting point. Optimization will likely be necessary for your specific alkylating agent.

Materials:

• 4-methyl-1H-pyrazole

• Anhydrous N,N-Dimethylformamide (DMF)

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Alkyl halide (e.g., Iodomethane, Benzyl bromide)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), add 4-methyl-1H-pyrazole (1.0 eq).

• Add anhydrous DMF to dissolve the pyrazole.

• Cool the solution to 0 °C in an ice bath.

• Carefully add NaH (1.1 eq) portion-wise. Caution: Hydrogen gas is evolved.

• Allow the mixture to stir at 0 °C for 30 minutes to ensure complete deprotonation.

• Slowly add the alkyl halide (1.05 eq) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction back to 0 °C and carefully quench by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Part 2: Less Common Side Reactions

While the formation of N1/N2 isomers is the primary concern, other side reactions can occur, especially under non-optimized conditions.

FAQ 2: I'm seeing a product with a higher molecular weight than expected, and it seems to be a salt. What could this be?

Answer: You are likely observing over-alkylation , which results in the formation of a 1,2-dialkyl-4-methyl-1H-pyrazolium salt . This occurs when the initially formed N-alkylated pyrazole acts as a nucleophile and reacts with another molecule of the alkylating agent.

• Mechanism: The lone pair on the second nitrogen of the mono-alkylated pyrazole can attack the alkylating agent, leading to a quaternary ammonium salt.

• Conditions Favoring Over-alkylation:

  • Excess Alkylating Agent: Using a large excess of the alkylating agent significantly increases the likelihood of this side reaction.

  • High Temperatures: Higher reaction temperatures can provide the activation energy needed for the less nucleophilic N-alkylated pyrazole to react.

  • Highly Reactive Alkylating Agents: Reagents like methyl iodide or benzyl bromide are more prone to causing over-alkylation.

Troubleshooting Guide: Minimizing Over-alkylation

Observation	Potential Cause	Recommended Action
Formation of a significant amount of a polar, high molecular weight byproduct.	Over-alkylation to form a pyrazolium salt.	1. Control Stoichiometry: Use a stoichiometric amount or only a slight excess (1.0-1.1 equivalents) of the alkylating agent. 2. Lower the Temperature: Run the reaction at a lower temperature (e.g., 0 °C to room temperature). 3. Slow Addition: Add the alkylating agent slowly to the reaction mixture to maintain a low instantaneous concentration.

FAQ 3: Is it possible for the alkylation to occur on the carbon atoms of the pyrazole ring?

Answer: C-alkylation of the pyrazole ring is a rare side reaction under typical N-alkylation conditions. The nitrogen atoms are significantly more nucleophilic than the carbon atoms of the aromatic ring. However, it is theoretically possible under specific circumstances:

• Very Strong Bases: Extremely strong bases, such as organolithium reagents (e.g., n-BuLi), could potentially deprotonate a C-H bond on the pyrazole ring, especially at the C5 position, which is adjacent to both nitrogens. The resulting carbanion could then be alkylated.

• Reaction Mechanism: This would proceed through a deprotonation-alkylation pathway at a carbon atom rather than a nitrogen atom.

Troubleshooting:

This side reaction is highly unlikely with common bases like NaH or K₂CO₃. If you suspect C-alkylation, it would be under very forcing conditions. Re-evaluating the choice of a much milder base would be the primary solution.

FAQ 4: Can the 4-methyl group itself react?

Answer: The methyl group at the 4-position is generally not reactive under standard N-alkylation conditions. It is attached to an aromatic ring and lacks the acidity to be easily deprotonated by bases like NaH or K₂CO₃. However, reactivity could be induced under conditions not typically used for N-alkylation:

• Radical Conditions: In the presence of radical initiators (e.g., AIBN, benzoyl peroxide) and a halogen source (e.g., NBS), benzylic-type halogenation could occur.

• Very Strong Bases: As with C-alkylation, extremely strong bases might lead to deprotonation of the methyl group, forming an anion that could potentially react.

Troubleshooting:

This is not a common side reaction. If observed, it would indicate that the reaction conditions are too harsh or inappropriate for a simple N-alkylation. Stick to standard N-alkylation protocols to avoid this.

Part 3: Visualization and Summary

Diagrams of Key Processes

References

• Tran, R., Brownsey, D. K., O'Sullivan, L., Brandow, C. M. J., Chang, E. S., Zhou, W., Patel, K. V., Gorobets, E., & Derksen, D. J. (2024). Leveraging Pyrazolium Ylide Reactivity to Access Indolizine and 1,2-Dihydropyrimidine Derivatives. Chemistry – A European Journal, 30(e202400421). Available at: [Link]

• Deng, X., & Mani, N. S. (2008). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles by the Reaction of N-Monosubstituted Hydrazones with Nitroolefins. Organic Syntheses, 85, 179. Available at: [Link]

• Edilova, Y., Kudyakova, Y. S., Osipova, E. A., Slepukhin, P. A., Ezhikova, M. A., Kopchuk, D. S., Kovalev, I. S., & Charushin, V. N. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. International Journal of Molecular Sciences, 26(21), 10335. Available at: [Link]

• Norman, N. J., Bao, S., et al. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry, 87(15), 10087–10098. Available at: [Link]

• An Unusual Rearrangement of Pyrazole Nitrene and Coarctate Ring-Opening/Recyclization Cascade: Formal CH–Acetoxylation and Azide/Amine Conversion without External Oxidants and Reductants. (2022). Molecules, 27(18), 5899. Available at: [Link]

• Dabkowski, J. M., et al. (2024). N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents. The Journal of Organic Chemistry, 89(6), 4221–4224. Available at: [Link]

• O’Neill, B. T., et al. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Organics, 3(2), 111-121. Available at: [Link]

• Jacobsen, D., & McMartin, K. (1996). 4-Methylpyrazole–Present Status. Journal of Toxicology: Clinical Toxicology, 34(4), 379-381. Available at: [Link]

• Zarytova, T., et al. (2022). Synthesis and Diels–Alder Reactivity of 4-Fluoro-4-Methyl-4H-Pyrazoles. Molecules, 27(19), 6649. Available at: [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2017). Molecules, 22(1), 137. Available at: [Link]

• Tang, Q., Pavlidis, I. V., Badenhorst, C. P. S., & Bornscheuer, U. T. (2021). From Natural Methylation to Versatile Alkylations Using Halide Methyltransferases. ChemBioChem, 22(16), 2635-2648. Available at: [Link]

• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. (2020). The Journal of Organic Chemistry, 85(15), 9875–9884. Available at: [Link]

• Google Patents. (2020). CN111205226A - Synthesis method of 1-methyl-4-iodopyrazole.

• Palladium-Catalyzed N-Allylic Alkylation of Pyrazoles and Unactivated Vinylcyclopropanes. (2024). Organic Letters. Available at: [Link]

• Synthesis and Anticancer Activity of Some Novel 1h-Pyrazol-5(4H)-One Derivatives. (2018). Research Journal of Pharmacy and Biological and Chemical Sciences, 9(1), 785-795. Available at: [Link]

• Google Patents. (1996). EP0749963A1 - N-alkylation method of pyrazole.

• Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. (2022). Molecules, 27(18), 5899. Available at: [Link]

• Organic Chemistry Portal. (2022). Pyrazole synthesis. Available at: [Link]

• Coordination chemistry in the solid state: synthesis and interconversion of pyrazolium salts, pyrazole complexes, and pyrazolate MOFs. (2010). Dalton Transactions, 39(31), 7245-7252. Available at: [Link]

• Effects of 4-methylpyrazole, methanol/ethylene glycol antidote, in healthy humans. (1991). Clinical Pharmacology & Therapeutics, 50(3), 322-328. Available at: [Link]

• Matos, J., et al. (2013). Experimental and theoretical study of pyrazole N-alkylation catalyzed by basic modified molecular sieves. Journal of Molecular Catalysis A: Chemical, 370, 141-149. Available at: [Link]

• Kinetic interactions between 4-methylpyrazole and ethanol in healthy humans. (1996). Alcoholism, Clinical and Experimental Research, 20(5), 804-809. Available at: [Link]

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. (2021). Beilstein Journal of Organic Chemistry, 17, 127-136. Available at: [Link]

• Sulphur ylide-mediated cyclopropanation and subsequent spirocyclopropane rearrangement reactions. (2021). Organic & Biomolecular Chemistry, 19(3), 562-567. Available at: [Link]

• Beyond Wittig Olefination: Phosphorus Ylide as a Ring-Expansion Reagent for Dibenzocycloheptanone Synthesis. (2025). The Journal of Organic Chemistry. Available at: [Link]

• Methylation of 4-nitro-3(5)-pyrazolecarboxylic acid. (2008). Journal of Heterocyclic Chemistry, 28(4), 1013-1016. Available at: [Link]

• Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. (2021). The Journal of Organic Chemistry, 86(17), 11849–11858. Available at: [Link]

• Electronic influence of pyrazole-appended pyridine/pyrazine based N,N,N-tridentate ligands on Ru complexes: Impact on selectivity of catalytic alkene oxidation with mild oxidant NaIO4. (2019). Inorganica Chimica Acta, 486, 546-554. Available at: [Link]

• Synthesis of N-Alkylpyrazoles by Phase Transfer Catalysis Without Solvent. (1994). Synthetic Communications, 24(13), 1809-1815. Available at: [Link]

• Recent Developments in Reactions and Catalysis of Protic Pyrazole Complexes. (2020). Catalysts, 10(11), 1259. Available at: [Link]

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• 4. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]

Technical Support Center: Purification of Substituted Pyrazole Intermediates

Welcome to the technical support center for the purification of substituted pyrazole intermediates. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in isolating pyrazole-based compounds with the desired purity. Pyrazoles are a cornerstone in pharmaceutical and agrochemical research, but their unique chemical properties, including basicity, potential for regioisomerism, and varied substituent patterns, can present significant purification hurdles.

This document moves beyond standard protocols to provide in-depth, field-proven insights into troubleshooting common issues. We will explore the causality behind experimental choices, ensuring that each technique is understood not just as a series of steps, but as a self-validating system for achieving optimal purity.

Section 1: Frequently Asked Questions (FAQs) - First-Pass Purification Strategy

This section addresses initial questions to help you select the most appropriate purification strategy based on the properties of your substituted pyrazole intermediate.

Q1: My crude NMR shows a mixture of regioisomers. What is the best general approach to separate them?

The formation of regioisomers, particularly N1 vs. N2 alkylated or arylated products, is one of the most common challenges in pyrazole synthesis.

• Expert Insight: The choice between chromatography and crystallization often depends on the scale of your reaction and the physical properties of the isomers.

• Initial Approach: Flash column chromatography on silica gel is the most common and effective initial method for separating regioisomers.[1][2][3][4] The subtle differences in the dipole moments of the isomers are often sufficient for separation with an optimized solvent system.

• Alternative for Crystalline Solids: If your isomers are crystalline and have different solubilities, fractional crystallization can be a highly effective and scalable alternative. A particularly powerful technique involves the formation of acid addition salts, which often exhibit significantly different crystallization properties.[5][6]

Q2: My pyrazole derivative is highly polar and streaks on the TLC plate. What should I do?

High polarity can make standard purification methods challenging. This is common for pyrazoles bearing functional groups like carboxylic acids, amides, or multiple heteroatoms.

• Expert Insight: Streaking on a silica gel TLC plate often indicates strong interaction with the acidic silanol groups. This can lead to poor separation and loss of product on a column.

• Troubleshooting Steps:

  • Modify the Mobile Phase: Add a small amount of a polar solvent like methanol (1-10%) or a base like triethylamine (0.1-1%) to your eluent (e.g., ethyl acetate/hexane). Triethylamine can help by deactivating the acidic sites on the silica.[7]

  • Change the Stationary Phase: Consider using a less acidic stationary phase like neutral alumina.[7] For highly polar compounds, reverse-phase chromatography (e.g., C18 silica) with a water/acetonitrile or water/methanol gradient may provide a better separation.

  • Acid/Base Extraction: If your polar pyrazole has a basic nitrogen, an acid-base extraction can be an excellent way to remove non-basic, non-polar impurities before attempting chromatography.

Q3: I've used a palladium catalyst in my synthesis (e.g., Suzuki or Buchwald-Hartwig coupling). How do I remove the residual metal?

Residual palladium is a common and critical impurity to remove, especially for pharmaceutical intermediates.

• Expert Insight: Traditional methods like simple filtration are often insufficient as the palladium can be soluble or exist as fine particulates.

• Recommended Methods:

  • Filtration through Celite®: Passing your crude product solution through a pad of Celite® can remove heterogeneous palladium catalysts.[8]

  • Metal Scavengers: For homogeneous catalysts, specialized scavenger resins are highly effective.[9] These are functionalized polymers that chelate the metal, allowing for its removal by simple filtration.

  • Activated Carbon: Treatment with activated carbon can also be effective but may lead to some loss of the desired product through adsorption.

  • Extraction: In some cases, washing with an aqueous solution of a chelating agent like thiourea or sodium thiosulfate can help remove residual palladium.

Section 2: Troubleshooting Guide by Purification Technique

This section provides detailed troubleshooting for specific issues encountered during common purification workflows.

Technique 1: Crystallization & Recrystallization

Crystallization is a powerful technique for purifying solid pyrazole intermediates, especially at scale.

• Causality: "Oiling out" occurs when the compound's solubility in the hot solvent is too high, and it becomes supersaturated at a temperature above its melting point upon cooling. Impurities can also inhibit crystal lattice formation.

• Troubleshooting Workflow:

Caption: Decision workflow for troubleshooting oiling out during crystallization.

• Causality: Regioisomers often have very similar crystal packing energies, making separation by standard recrystallization difficult.

• Advanced Protocol: Purification via Acid Addition Salt Crystallization [5][6] This method leverages the basicity of the pyrazole ring. By forming a salt with an acid, the physicochemical properties (solubility, crystal packing) of the regioisomers can be sufficiently differentiated to allow for selective crystallization.

  Step-by-Step Protocol:

  • Solubilization: Dissolve the crude mixture of pyrazole regioisomers in a suitable organic solvent (e.g., acetone, ethanol, isopropanol).[5]

  • Acid Addition: Add at least one molar equivalent of an acid. Inorganic acids like phosphoric acid or sulfuric acid, or organic acids like oxalic acid, are often effective.[5]

  • Crystallization: The acid addition salt of one regioisomer will often preferentially crystallize from the solution upon standing, cooling, or the addition of an anti-solvent.

  • Isolation: Isolate the crystalline salt by filtration.

  • Liberation of Free Base: Dissolve the purified salt in water and neutralize with a base (e.g., NaHCO₃, NaOH) to regenerate the purified pyrazole free base.

  • Extraction: Extract the free base into an organic solvent (e.g., ethyl acetate, dichloromethane), dry the organic layer, and concentrate to obtain the purified pyrazole isomer.

  Data Summary: Recommended Solvents and Acids

Solvent System for Salt Crystallization	Recommended Acids	Target Pyrazole Type
Acetone, Ethanol, Isopropanol	Phosphoric Acid, Sulfuric Acid	Alkyl-substituted pyrazoles
Water/Organic Solvent Mixtures	Oxalic Acid, Acetic Acid	Pyrazoles with moderate polarity

Technique 2: Column Chromatography

Flash chromatography is the workhorse for purifying pyrazole intermediates in a research setting.

• Causality: The isomers have very similar polarities, leading to poor resolution on the column.

• Optimization Strategy:

  • Solvent System Tuning: The choice of eluent is critical. Switch from an ethyl acetate/hexane system to a dichloromethane/methanol or an ether/hexane system. Small changes in solvent selectivity can significantly improve separation.

  • Stationary Phase: For basic pyrazoles that may interact strongly with silica, consider deactivating the silica by preparing the slurry with 0.1-1% triethylamine in the eluent.[7] Alternatively, neutral alumina can be a good choice.[7]

  • Column Dimensions: Use a longer, narrower column to increase the number of theoretical plates.

  • Loading Technique: Ensure the sample is loaded in a minimal volume of solvent or dry-loaded onto silica to get a sharp starting band.

  • High-Performance Flash Chromatography: Systems using smaller particle size silica (e.g., Biotage® SNAP Ultra cartridges) can provide higher resolution than standard flash silica.[10]

Sources

• 1. Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Preparation, separation and characterization of two pyrazolic regioisomers of high purity UAB Barcelona [uab.cat]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]
• 6. DE102009060150A1 - Process for the purification of pyrazoles - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. spinchem.com [spinchem.com]
• 10. ablelab.eu [ablelab.eu]

Technical Support Center: Regioselective Synthesis of 1,4-Disubstituted Pyrazoles

Welcome to the technical support center for the regioselective synthesis of 1,4-disubstituted pyrazoles. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing this important class of heterocyclic compounds. Pyrazole scaffolds are pivotal in medicinal chemistry, and achieving the desired 1,4-disubstitution pattern is often a critical yet challenging step.[1] This resource provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you overcome common hurdles in your synthetic endeavors.

The Core Challenge: Controlling Regioselectivity

The synthesis of pyrazoles, classically achieved through the condensation of a 1,3-dicarbonyl compound with a hydrazine, frequently yields a mixture of regioisomers.[2][3] This lack of regioselectivity arises from the two non-equivalent carbonyl groups of the dicarbonyl compound reacting with the two different nitrogen atoms of a substituted hydrazine. The formation of the undesired 1,5-disubstituted isomer often complicates purification and reduces the overall yield of the target 1,4-disubstituted pyrazole. The following sections will address specific issues and provide actionable solutions.

Troubleshooting Guide & FAQs

Problem 1: My reaction is producing a mixture of 1,4- and 1,5-regioisomers.

This is the most common challenge in the synthesis of 1,4-disubstituted pyrazoles. The ratio of isomers is influenced by steric and electronic factors of the substituents on both the 1,3-dicarbonyl compound and the hydrazine, as well as the reaction conditions.

Causality and Troubleshooting Steps:

• Steric Hindrance: A bulky substituent on the hydrazine or the dicarbonyl compound can direct the cyclization to form the less sterically hindered isomer.

  • Recommendation: If your desired isomer is the less sterically hindered one, consider using a hydrazine with a bulky N-substituent. Conversely, if the desired isomer is the more sterically hindered one, this approach may not be favorable.

• Electronic Effects: The electronics of the substituents on the 1,3-dicarbonyl can influence which carbonyl is more electrophilic and thus more susceptible to initial attack by the hydrazine.

  • Recommendation: If one of your carbonyls is part of an ester and the other a ketone, the ketone is generally more reactive. Consider this when designing your synthesis to favor the initial attack at the desired carbonyl.

• pH Control: The pH of the reaction medium can significantly impact the regioselectivity. Acidic conditions can protonate the hydrazine, altering its nucleophilicity, while basic conditions can deprotonate the dicarbonyl compound.

  • Recommendation: Experiment with a range of pH conditions. For instance, some reactions show improved regioselectivity in the presence of a mild acid catalyst, while others may benefit from basic conditions. A systematic screen of acidic and basic additives is recommended.

• Modern Synthetic Methods: When classical methods fail to provide the desired regioselectivity, modern synthetic strategies can offer a solution.

  • Recommendation: Explore methods like copper-catalyzed sydnone-alkyne cycloadditions (CuSAC), which are known to produce 1,4-disubstituted pyrazoles with high regioselectivity.[4][5] Another powerful approach is the use of multicomponent reactions, which can provide a direct and regioselective route to polysubstituted pyrazoles.[1][6][7]

Problem 2: I am observing low yields of my desired 1,4-disubstituted pyrazole.

Low yields can be attributed to several factors, including incomplete reaction, side product formation, or degradation of the product under the reaction conditions.

Causality and Troubleshooting Steps:

• Reaction Conditions: Temperature, reaction time, and solvent can all play a crucial role in the efficiency of the reaction.

  • Recommendation: Systematically optimize the reaction conditions. Start with the reported literature conditions and then screen different solvents, temperatures, and reaction times. For instance, some reactions that are sluggish at room temperature may proceed to completion with gentle heating.[8]

• Reagent Purity: The purity of the starting materials, especially the hydrazine, is critical. Hydrazines can be sensitive to air and moisture.

  • Recommendation: Use freshly distilled or purified hydrazine. Ensure all reagents and solvents are anhydrous, especially for reactions sensitive to water.

• Side Reactions: The formation of byproducts can consume starting materials and reduce the yield of the desired product.

  • Recommendation: Analyze your crude reaction mixture by techniques like LC-MS or NMR to identify any major side products. Understanding the nature of these byproducts can provide insights into how to modify the reaction conditions to suppress their formation. For example, if you observe products resulting from self-condensation of the dicarbonyl compound, you might need to adjust the stoichiometry or the rate of addition of the hydrazine.

Problem 3: I am struggling to separate the 1,4- and 1,5-regioisomers.

The structural similarity of regioisomers can make their separation by standard chromatographic techniques challenging.

Causality and Troubleshooting Steps:

• Chromatography Optimization: The choice of stationary phase and mobile phase is critical for achieving separation.

  • Recommendation: Screen different solvent systems (e.g., hexane/ethyl acetate, dichloromethane/methanol) and consider using a different stationary phase (e.g., alumina instead of silica gel). High-performance liquid chromatography (HPLC) with a suitable column can often provide better separation than flash column chromatography.

• Derivatization: If chromatographic separation is not feasible, consider derivatizing the mixture of isomers. The different substitution patterns may lead to derivatives with significantly different physical properties, making separation easier.

  • Recommendation: This is a more involved approach but can be effective. For example, if one isomer has a reactive handle that the other lacks, a selective reaction can be performed to facilitate separation.

• Crystallization: Fractional crystallization can sometimes be used to separate isomers if they have different solubilities and crystallization properties.

  • Recommendation: Experiment with different solvents and solvent mixtures to induce selective crystallization of one of the isomers.

Key Experimental Protocols

Protocol 1: Regioselective Synthesis of 1,4-Disubstituted Pyrazoles via Sydnone-Alkyne Cycloaddition

This protocol is based on the copper-catalyzed cycloaddition of sydnones and terminal alkynes, which provides excellent regioselectivity for the 1,4-isomer.[4][5]

Materials:

• N-aryl sydnone

• Terminal alkyne

• Copper(I) iodide (CuI)

• Base (e.g., triethylamine, diisopropylethylamine)

• Anhydrous solvent (e.g., toluene, DMF)

Step-by-Step Methodology:

• To a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), add the N-aryl sydnone (1.0 eq), the terminal alkyne (1.2 eq), and CuI (0.1 eq).

• Add the anhydrous solvent, followed by the base (2.0 eq).

• Stir the reaction mixture at the desired temperature (ranging from room temperature to 80 °C) and monitor the progress of the reaction by TLC or LC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired 1,4-disubstituted pyrazole.

Protocol 2: Multicomponent Synthesis of 1,4-Disubstituted Pyrazoles

This protocol describes a one-pot, three-component reaction for the synthesis of 1,4-disubstituted pyrazoles.[6]

Materials:

• A 1,3-dicarbonyl compound

• A hydrazine

• An aldehyde or a source of a C1 unit like DMSO[7]

• Catalyst (e.g., iodine, an acid, or a base)

• Solvent

Step-by-Step Methodology:

• In a round-bottom flask, dissolve the 1,3-dicarbonyl compound (1.0 eq) and the aldehyde (1.0 eq) in the chosen solvent.

• Add the catalyst (e.g., 10 mol% iodine).

• Add the hydrazine (1.1 eq) to the mixture.

• Stir the reaction at the appropriate temperature and monitor its progress by TLC or LC-MS.

• Once the reaction is complete, perform an aqueous workup.

• Extract the product with a suitable organic solvent.

• Dry the organic layer, concentrate it, and purify the residue by column chromatography.

Visualizing the Synthetic Pathways

Diagram 1: General Scheme for Pyrazole Synthesis and the Regioselectivity Challenge

Caption: The cyclocondensation of a 1,3-dicarbonyl with a substituted hydrazine can lead to two regioisomeric pyrazole products.

Diagram 2: Workflow for Troubleshooting Regioselectivity Issues

Caption: A systematic workflow for addressing challenges in achieving the desired regioselectivity in pyrazole synthesis.

Data Summary

Method	Key Advantages	Common Challenges	Reference
Knorr Pyrazole Synthesis	Readily available starting materials, simple procedure.	Often leads to regioisomeric mixtures.[2][9]	[10]
Sydnone-Alkyne Cycloaddition	Excellent regioselectivity for 1,4-isomers, mild conditions.	Requires synthesis of sydnone precursors.	[4][5]
Multicomponent Reactions	High atom economy, operational simplicity, good regioselectivity.	Optimization of conditions for three components can be complex.	[6][7]
Metal-Catalyzed Synthesis	High efficiency and selectivity, broad substrate scope.	Catalyst cost and sensitivity, potential for metal contamination.	[1][7]

References

• Schmidt, M. A., & Eastgate, M. D. (2012). Regioselective synthesis of 1,4-disubstituted imidazoles. Organic & Biomolecular Chemistry, 10(5), 1079–1087. [Link]

• Organic Chemistry Portal. (n.d.). Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. [Link]

• ResearchGate. (n.d.). Iodine catalyzed synthesis of 1,4‐disubstituted pyrazoles. [Link]

• YouTube. (2021). Knorr pyrazole synthesis from a ketoester - laboratory experiment. [Link]

• Sci-Hub. (n.d.). ChemInform Abstract: One-Pot Synthesis of 1,4-Disubstituted Pyrazoles from Arylglycines via Copper-Catalyzed Sydnone—Alkyne Cycloaddition Reaction. [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Synthesis of Fully Substituted Pyrazoles via Regio- and Chemoselective Metalations. [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. [Link]

• MDPI. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. [Link]

• ACS Publications. (n.d.). Regioselective Pyrazole Synthesis via Base-Mediated [3+2] Cycloaddition of 2-Alkynyl-1,3-Dithianes and Sydnones. [Link]

• ACS Publications. (n.d.). Synthesis of Fully Substituted Pyrazoles via Regio- and Chemoselective Metalations. [Link]

• Organic Syntheses. (n.d.). 4 - Organic Syntheses Procedure. [Link]

• PMC - NIH. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. [Link]

• JACS Au - ACS Publications. (2024). Pd(II)-Catalyzed Heteroarylative Difunctionalization of Unactivated Alkenes via Cascade Nucleopalladation of Alkynes. [Link]

• YouTube. (2019). synthesis of pyrazoles. [Link]

• ResearchGate. (n.d.). (PDF) Review on Synthesis of pyrazole and pyrazolines. [Link]

• PubMed Central. (2022). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. [Link]

• ACS Publications. (n.d.). Regioselective Synthesis of Polysubstituted Pyrazoles and Isoxazoles. [Link]

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• 2. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. Sci-Hub. ChemInform Abstract: One‐Pot Synthesis of 1,4‐Disubstituted Pyrazoles from Arylglycines via Copper‐Catalyzed Sydnone—Alkyne Cycloaddition Reaction. / ChemInform, 2015 [sci-hub.box]
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• 7. Pyrazole synthesis [organic-chemistry.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]
• 10. m.youtube.com [m.youtube.com]

Technical Support Center: Optimization of Acetal Deprotection for Pyrazoles

Welcome to the technical support center for the optimization of acetal deprotection conditions for pyrazoles. This guide is designed for researchers, scientists, and drug development professionals who are working with pyrazole-containing molecules and need to efficiently and cleanly deprotect acetal groups to reveal the target aldehyde or ketone.

The pyrazole nucleus is a cornerstone in medicinal chemistry, but its unique electronic properties, particularly the presence of two nitrogen atoms, can present challenges during synthetic manipulations such as acetal deprotection. Standard acidic conditions can sometimes lead to low yields, side reactions, or even degradation of the pyrazole ring. This guide provides a structured approach to troubleshooting common issues and answers frequently asked questions, empowering you to optimize your deprotection strategy.

Troubleshooting Guide

This section addresses specific problems you may encounter during the deprotection of acetal-protected pyrazoles. Each issue is presented with potential causes and actionable solutions.

Problem 1: Incomplete or Sluggish Deprotection

You observe a significant amount of starting material remaining even after extended reaction times, leading to low conversion and yield.

Potential Causes:

• Insufficiently Acidic Conditions: The chosen acid catalyst may not be strong enough to efficiently promote hydrolysis, especially for sterically hindered or electronically deactivated substrates.

• Catalyst Inhibition: The basic nitrogen atoms of the pyrazole ring can sequester the acid catalyst, be it a Brønsted or Lewis acid, thereby reducing its effective concentration.

• Low Reaction Temperature: The reaction may require thermal energy to overcome the activation barrier.

• Inadequate Water Content: Hydrolysis of acetals is a reversible reaction. Insufficient water will slow down the forward reaction.[1][2]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for incomplete deprotection.

Solutions:

• Gradually Increase Catalyst Loading: Start by incrementally increasing the concentration of your current acid catalyst.

• Employ Stronger Brønsted Acids: If milder acids like acetic acid or pyridinium p-toluenesulfonate (PPTS) are ineffective, consider stronger acids such as trifluoroacetic acid (TFA) or aqueous hydrochloric acid (HCl).

• Switch to a Lewis Acid: Lewis acids can be very effective. Options range from milder reagents like cerium(III) chloride (CeCl₃·7H₂O) to more potent ones like iron(III) chloride (FeCl₃) or trimethylsilyl trifluoromethanesulfonate (TMSOTf).[3]

• Increase Temperature: Gently heating the reaction mixture can often accelerate a sluggish reaction.

• Use an Aqueous Co-solvent: Performing the reaction in a solvent system like THF/water or acetone/water ensures a sufficient concentration of water to drive the equilibrium towards the product.

Problem 2: Low Yield of Desired Product with Formation of Byproducts

The deprotection reaction proceeds, but the yield of the target pyrazole aldehyde/ketone is low, and you observe the formation of unexpected impurities.

Potential Causes:

• Pyrazole Ring Degradation: Harsh acidic conditions can lead to the decomposition of the pyrazole ring, especially if it bears electron-donating substituents.

• Side Reactions at the Pyrazole Nitrogen: The nucleophilic nitrogen atoms of the pyrazole ring can undergo undesired reactions, such as N-acylation if using certain Lewis acids in the presence of ester solvents, or other acid-catalyzed transformations.

• Aldehyde/Ketone Instability: The newly formed carbonyl group might be unstable under the reaction conditions, leading to self-condensation (e.g., aldol reaction) or other side reactions.

Solutions:

• Switch to Milder Conditions: This is the most crucial step.

  • Lewis Acids in Aprotic Solvents: Consider using Lewis acids that are effective under milder, often non-aqueous or low-water conditions. For example, indium(III) trifluoromethanesulfonate in acetone can be very effective.[3]

  • Heterogeneous Acid Catalysts: Silica-supported sodium hydrogen sulfate is a mild and easily removable catalyst.[3]

• Protect the Pyrazole Nitrogen: If the pyrazole N-H is unprotected and suspected of interfering, consider protecting it with a group that can be removed orthogonally, such as a Boc group. However, be aware that some protecting groups might not be stable to the acetal deprotection conditions. Interestingly, N-Boc protected pyrazoles can be selectively deprotected under basic conditions using NaBH₄ in ethanol, which would leave the acetal intact.[4]

• Careful Work-up: Neutralize the reaction mixture promptly upon completion to prevent prolonged exposure of the product to acidic conditions. A mild base such as sodium bicarbonate solution is recommended.

• Alternative Synthetic Route: In some cases, the Vilsmeier-Haack reaction on a suitable precursor can be a more direct and higher-yielding route to pyrazole-4-carbaldehydes, avoiding the need for acetal deprotection altogether.[5][6][7]

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting conditions for acetal deprotection on a novel pyrazole substrate?

For a new pyrazole-containing molecule, it is always best to start with the mildest conditions possible and gradually increase the stringency.

Recommended Starting Conditions:

Reagent(s)	Solvent	Temperature	Comments
Pyridinium p-toluenesulfonate (PPTS)	Acetone/H₂O (9:1)	Room Temp to 50 °C	A good, mild starting point for many substrates.
Acetic Acid	THF/H₂O (3:1)	50 °C	Another mild Brønsted acid condition.
Cerium(III) chloride heptahydrate (CeCl₃·7H₂O)	Acetonitrile	Reflux	A mild Lewis acid approach compatible with many other protecting groups.[3]

Q2: How do I choose between a Brønsted acid and a Lewis acid?

The choice depends on the overall functionality of your molecule.

• Brønsted Acids (e.g., HCl, TFA): These are often used in aqueous co-solvents. They are effective but can be harsh. Use them cautiously if your molecule contains other acid-sensitive functional groups.

• Lewis Acids (e.g., FeCl₃, TMSOTf, In(OTf)₃): These can often be used in aprotic organic solvents, which can be advantageous.[3] They are particularly useful when you want to avoid a large excess of water. The pyrazole nitrogens can act as Lewis bases, so stoichiometric amounts of a Lewis acid may be required.

Q3: Are there any non-acidic methods for acetal deprotection that are compatible with pyrazoles?

Yes, several methods avoid acidic conditions and should be compatible with most pyrazole derivatives.

Neutral Deprotection Methods:

Reagent	Solvent	Mechanism	Reference
Indium(III) trifluoromethanesulfonate	Acetone	Neutral, Lewis acid-like	Gregg, B. T., et al. (2007)[3]

These methods are particularly useful for substrates that are highly sensitive to acid-induced degradation.

Q4: How can I effectively monitor the progress of my deprotection reaction?

• Thin Layer Chromatography (TLC): This is the quickest and most common method. The product aldehyde/ketone will typically have a different Rf value than the starting acetal. Staining with an appropriate agent (e.g., p-anisaldehyde or potassium permanganate) can help visualize the spots.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This provides more definitive information, allowing you to monitor the disappearance of the starting material's mass peak and the appearance of the product's mass peak. It can also help identify any major byproducts.

• ¹H NMR Spectroscopy: Taking a sample from the reaction mixture, removing the solvent, and running a quick ¹H NMR can be very informative. The disappearance of the characteristic acetal protons and the appearance of the aldehyde proton (typically δ 9-10 ppm) are clear indicators of reaction progress.

Q5: What is the best work-up and purification procedure for pyrazole aldehydes/ketones?

• Quenching: Once the reaction is complete, cool it to room temperature and quench by slowly adding a saturated aqueous solution of a mild base like sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) until the pH is neutral or slightly basic.

• Extraction: Extract the aqueous layer with an appropriate organic solvent such as ethyl acetate, dichloromethane, or diethyl ether.

• Washing: Wash the combined organic layers with water and then brine to remove any remaining inorganic salts.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization, depending on the physical properties of the product.

Experimental Protocols

Protocol 1: Mild Deprotection using PPTS

• Dissolve the pyrazole acetal (1.0 mmol) in a mixture of acetone (9 mL) and water (1 mL).

• Add pyridinium p-toluenesulfonate (PPTS) (0.1 mmol, 10 mol%).

• Stir the mixture at room temperature or heat to 40-50 °C.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, neutralize the reaction with saturated aqueous NaHCO₃ solution.

• Remove the acetone under reduced pressure.

• Extract the product with ethyl acetate (3 x 15 mL).

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by column chromatography.

Protocol 2: Lewis Acid-Catalyzed Deprotection with FeCl₃

• Dissolve the pyrazole acetal (1.0 mmol) in dichloromethane (10 mL).

• Add anhydrous iron(III) chloride (FeCl₃) (1.2 mmol, 1.2 eq.) in portions at 0 °C.

• Allow the reaction to warm to room temperature and stir.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, quench the reaction by carefully adding saturated aqueous NaHCO₃ solution.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 10 mL).

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by column chromatography.

Logical Relationships Diagram

Caption: Decision-making workflow for pyrazole acetal deprotection.

References

• Vilsmeier-Haack Reaction of Hydrazones: A primary route for synthesizing pyrazole-3(4)-carbaldehydes, which can be an alternative to acetal deprotection. Source: ARKIVOC, 2011 , (i), 196-245. URL: [Link][5]

• Alcohol or phenol synthesis by acetal cleavage: Provides a list of various reagents for acetal cleavage, including mild Lewis acids like In(OTf)₃ and CeCl₃·7H₂O. Source: Organic Chemistry Portal. URL: [Link]

• Selective deprotection of N-Boc-imidazoles and pyrazoles by NaBH4 in EtOH: Details a method for the selective deprotection of N-Boc on pyrazoles under non-acidic conditions. Source: Arkat USA. URL: [Link][4]

• Synthesis and reactions of pyrazole-4-carbaldehydes: Discusses the synthesis of pyrazole carbaldehydes, primarily through the Vilsmeier-Haack reaction. Source: ResearchGate. URL: [Link][7]

• 3-(2-Chloroethoxy)-1-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde: Describes the use of the Vilsmeier-Haack reaction for the dual functionalization of a pyrazole derivative. Source: MDPI. URL: [Link][6]

• Acetals as Protecting Groups: General overview of the use of acetals as protecting groups and their stability. Source: Chemistry LibreTexts. URL: [Link][1]

• Hydrates, Hemiacetals, and Acetals: Discusses the mechanism of acetal hydrolysis. Source: Master Organic Chemistry. URL: [Link][2]

• Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL: Mentions the effect of acid catalysis on pyrazole formation and reactivity. Source: PMC - NIH. URL: [Link]

• Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles: Describes methods for the protection and deprotection of the pyrazole nitrogen. Source: Royal Society of Chemistry. URL: [Link][8]

• Synthesis and Antimicrobial Activity of New 4-Fromyl Pyrazole Derivatives Drived from Galloyl Hydrazide: Provides examples of the synthesis of pyrazole-4-carbaldehydes. Source: Chemical Methodologies. URL: [Link][9]

• Vinyl-pyrazole as a biomimetic acetaldehyde surrogate: Discusses the hydrolysis of a vinyl-pyrazole, which is analogous to an enol ether hydrolysis and relevant to acetal chemistry. Source: PMC - NIH. URL: [Link][10]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Alcohol or phenol synthesis by acetal cleavage [organic-chemistry.org]
• 4. arkat-usa.org [arkat-usa.org]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
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• 8. Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. chemmethod.com [chemmethod.com]
• 10. Vinyl-pyrazole as a biomimetic acetaldehyde surrogate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stabilizing Pyrazole Aldehydes

Welcome to the Technical Support Center for pyrazole aldehydes. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance for preventing the decomposition of these valuable synthetic intermediates. Here, you will find troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to ensure the stability and purity of your pyrazole aldehydes throughout your research.

Troubleshooting Guide: Common Decomposition Issues

This section addresses specific problems you might encounter during your experiments, providing explanations of the underlying chemistry and actionable solutions.

Issue 1: My pyrazole aldehyde has turned yellow/brown upon storage.

Question: I stored my freshly prepared pyrazole aldehyde, which was a white crystalline solid, in a vial on the lab bench. After a few days, it has developed a distinct yellow or brownish tint. What is happening, and is the material still usable?

Answer:

The discoloration of your pyrazole aldehyde is a common indicator of decomposition, most likely due to oxidation. The aldehyde group is susceptible to oxidation to the corresponding carboxylic acid, a reaction often catalyzed by air (oxygen), light, and trace metal impurities.[1] While a slight change in color might not significantly impact the outcome of some reactions, it is a clear sign of decreasing purity and potential issues with reproducibility. For sensitive applications, it is crucial to use high-purity starting materials.

Root Cause Analysis:

• Oxidation: The primary culprit is the oxidation of the aldehyde functional group (-CHO) to a carboxylic acid (-COOH). This can be initiated by atmospheric oxygen and accelerated by exposure to light.[1]

• Photodegradation: Pyrazole rings can be sensitive to UV and visible light, which can induce photochemical reactions leading to rearrangements or cleavage.[1]

Recommended Actions:

• Assess Purity: Before using the discolored material, it is essential to assess its purity. This can be done using analytical techniques like HPLC or ¹H NMR.

  • ¹H NMR: Look for the disappearance or diminished integration of the aldehyde proton signal (typically around 9-10 ppm) and the potential appearance of a broad singlet corresponding to the carboxylic acid proton (often >10 ppm).

  • HPLC: A purity check by HPLC will likely show a decrease in the area of the main peak corresponding to the pyrazole aldehyde and the emergence of new peaks for degradation products.

• Purification: If the purity is compromised, the material should be repurified. Two common methods are:

  • Recrystallization: This is an effective method for removing impurities. The choice of solvent is critical.

  • Column Chromatography: For separating a mixture of compounds with different polarities, column chromatography is a powerful tool.

Detailed Protocol 1: Recrystallization of a Pyrazole Aldehyde

• Solvent Selection: The ideal solvent is one in which the pyrazole aldehyde is sparingly soluble at room temperature but highly soluble at elevated temperatures. Common choices for pyrazole derivatives include ethanol, ethyl acetate, or mixtures like hexane/ethyl acetate.[2][3]

• Procedure:

  • Dissolve the discolored pyrazole aldehyde in a minimal amount of the chosen hot solvent.

  • If the solution is colored, you can add a small amount of activated carbon to adsorb colored impurities and then hot filter the solution.

  • Allow the solution to cool slowly to room temperature.

  • Once crystals begin to form, the flask can be placed in an ice bath to maximize recovery.

  • Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Detailed Protocol 2: Purification by Column Chromatography

• Stationary Phase: Silica gel is the most common stationary phase for purifying pyrazole aldehydes.[4][5]

• Mobile Phase (Eluent): A mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate is typically used.[4][5][6] The polarity of the eluent is gradually increased to first elute non-polar impurities, followed by the desired pyrazole aldehyde, and finally, more polar degradation products like the corresponding carboxylic acid.

• Procedure:

  • Prepare a slurry of silica gel in the initial, low-polarity eluent and pack the column.

  • Dissolve the crude pyrazole aldehyde in a minimum amount of the eluent or a slightly more polar solvent and load it onto the column.

  • Elute the column with a gradient of increasing polarity (e.g., from 100% hexane to a mixture of hexane and ethyl acetate).

  • Collect fractions and monitor them by Thin Layer Chromatography (TLC) to identify the fractions containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure.

Prevention is Key:

To avoid this issue in the future, proper storage is paramount. Store your pyrazole aldehydes in a cool, dark place, preferably under an inert atmosphere (nitrogen or argon), in a tightly sealed container.[7]

Issue 2: My reaction with a pyrazole aldehyde is giving a mixture of the expected product, a pyrazole alcohol, and a pyrazole carboxylic acid.

Question: I am performing a reaction under basic conditions using a pyrazole aldehyde that lacks an alpha-hydrogen. My TLC and NMR analysis show the formation of the expected product, but also significant amounts of the corresponding pyrazole alcohol and carboxylic acid. What is causing this?

Answer:

This product distribution is a classic signature of the Cannizzaro reaction .[1] This reaction is a base-induced disproportionation of two molecules of a non-enolizable aldehyde (an aldehyde without a hydrogen atom on the carbon adjacent to the carbonyl group) to yield a primary alcohol and a carboxylic acid.[1][8][9]

Mechanism Insight:

The Cannizzaro reaction proceeds via the following steps:

• Nucleophilic attack of a hydroxide ion on the carbonyl carbon of one aldehyde molecule.

• The resulting tetrahedral intermediate transfers a hydride ion to the carbonyl carbon of a second aldehyde molecule.

• This results in the formation of a carboxylate and an alkoxide, which then undergoes proton exchange to give the final carboxylic acid and alcohol products.[9][10]

Diagram of the Cannizzaro Reaction Mechanism:

Caption: The mechanism of the Cannizzaro reaction.

Troubleshooting and Optimization:

• Avoid Strong Bases: If the desired reaction does not require a strong base, consider using a weaker, non-nucleophilic base.

• Protecting Groups: If basic conditions are unavoidable, you can protect the aldehyde functionality before subjecting the molecule to the reaction. Common protecting groups for aldehydes include acetals and dithianes. These can be removed under acidic conditions after the reaction is complete.

• Crossed Cannizzaro Reaction: If your pyrazole aldehyde is precious, you can use a "sacrificial" aldehyde, like formaldehyde, in excess.[9] Formaldehyde is more readily oxidized, so it will be converted to formic acid, while your pyrazole aldehyde is reduced to the desired alcohol. This is a useful strategy if the alcohol is the target molecule.

• Temperature Control: The Cannizzaro reaction is often accelerated at higher temperatures. Running your reaction at a lower temperature may help to minimize this side reaction.

Frequently Asked Questions (FAQs)

This section provides answers to common questions about the handling, storage, and analysis of pyrazole aldehydes.

Q1: What are the ideal storage conditions for long-term stability of pyrazole aldehydes?

A1: To ensure the long-term stability of pyrazole aldehydes, they should be stored under the following conditions:

• Temperature: Cool to cold temperatures are recommended. For long-term storage, refrigeration (2-8 °C) or freezing (-20 °C) is ideal.[7]

• Atmosphere: Store under an inert atmosphere, such as nitrogen or argon, to prevent oxidation.[4]

• Light: Protect from light by storing in an amber vial or in a dark location.[1]

• Moisture: Keep in a tightly sealed container with a desiccant to prevent hydrolysis.[4]

Summary of Recommended Storage Conditions:

Parameter	Recommended Condition	Rationale
Temperature	2-8 °C or -20 °C	Slows down decomposition reactions.
Atmosphere	Inert (Nitrogen or Argon)	Prevents oxidation of the aldehyde.
Light	Amber vial/Darkness	Prevents photodegradation.
Moisture	Tightly sealed with desiccant	Prevents hydrolysis of the aldehyde.

Q2: How can I protect the pyrazole nitrogen to improve stability or control reactivity?

A2: The NH proton of the pyrazole ring is acidic and can sometimes interfere with reactions or affect the molecule's stability. Protecting the pyrazole nitrogen can be an effective strategy. Common protecting groups for pyrazoles include:

• Boc (tert-butyloxycarbonyl): This group is stable under basic conditions and can be removed with acid.[11] It is known to increase stability towards oxidation.

• SEM (2-(trimethylsilyl)ethoxymethyl): This protecting group is stable under many reaction conditions and can be removed with fluoride ions.

• THP (tetrahydropyran): This group is introduced under acidic conditions and removed with aqueous acid.

The choice of protecting group will depend on the specific reaction conditions you plan to use.

Q3: What analytical methods are best for assessing the purity of my pyrazole aldehyde?

A3: A combination of chromatographic and spectroscopic methods is ideal for a comprehensive purity assessment.

• High-Performance Liquid Chromatography (HPLC): This is a powerful technique for quantifying the purity of your compound and detecting impurities. A typical method would involve:

  • Column: A reverse-phase C18 column.[12][13]

  • Mobile Phase: A gradient of acetonitrile and water, often with an additive like 0.1% trifluoroacetic acid (TFA) or phosphoric acid to improve peak shape.[12][13][14]

  • Detector: A UV detector set at a wavelength where the pyrazole ring absorbs (e.g., around 220-260 nm).[12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: This is excellent for structural confirmation and identifying major impurities. The aldehyde proton gives a characteristic singlet at ~9-10 ppm. Protons on the pyrazole ring typically appear between 6-8 ppm.

  • ¹³C NMR: Provides information about the carbon skeleton of the molecule. The aldehyde carbon will have a characteristic resonance around 180-200 ppm.

• Mass Spectrometry (MS): Used to confirm the molecular weight of the compound.

Workflow for Purity Assessment:

Caption: A typical workflow for assessing the purity of a pyrazole aldehyde.

References

• Sinditskii, V. P., et al. (2020). Thermal decomposition of nitropyrazoles. Journal of Thermal Analysis and Calorimetry, 140, 613–623.
• BenchChem. (2025). Technical Support Center: Stability of 1-isopropyl-1H-pyrazole-4-carbaldehyde. BenchChem.
• BenchChem. (2025). Technical Support Center: Synthesis of 1-isopropyl-1H-pyrazole-4-carbaldehyde. BenchChem.
• ResearchGate. (2025). Crossed cannizzaro reaction with aromatic and heterocyclic aldehydes.
• Prakash, G. K. S., et al. (2022). Single Precursor Access to Bifunctional Pyrazole-Triazole Energetic Materials with Tunable Stability and Sensitivity. Organic Letters, 24(4), 934-939.
• Wikipedia. (2023). Cannizzaro reaction. Wikipedia.
• Wang, Y., et al. (2021). Comparative Quantum Chemistry Study on the Unimolecular Decomposition Channels of Pyrazole and Imidazole Energetic Materials. The Journal of Physical Chemistry A, 125(48), 10459–10468.
• Sinditskii, V. P., et al. (2019). Thermal Decomposition of Nitropyrazoles.
• BenchChem. (2025). Technical Support Center: Enhancing the Stability of Pyrazole Compounds in Solution. BenchChem.
• Wang, Y., et al. (2022). Comparative study on the thermal decomposition of structural isomers: Pyrazole and imidazole energetic materials. Materials Chemistry and Physics, 278, 125607.
• Beilstein Journals. (2024). Synthetic applications of the Cannizzaro reaction. Beilstein Journals.
• Pharmaguideline. (2023). Cannizzaro Reaction and Crossed Cannizzaro Reaction. Pharmaguideline.
• Chemistry LibreTexts. (2023). Cannizzaro Reaction. Chemistry LibreTexts.
• Supporting Information for a scientific article. (DOI not available).
• Thomas, J. P., et al. (2018). Mechanistic Study of Pyrazole Synthesis via Oxidation-Induced N–N Coupling of Diazatitanacycles. Journal of the American Chemical Society, 140(4), 1435-1443.
• BenchChem. (2025).
• BenchChem. (2025). solvent effects on the reactivity of 5-Hydrazinyl-4-phenyl-1H-pyrazole. BenchChem.
• Abdel-Wahab, B. F. (2011). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. Arkivoc, 2011(1), 196-245.
• Abdel-Wahab, B. F. (2011). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity.
• ResearchGate. (2025). Improved Synthesis of 1H-Pyrazole-4-carbaldehyde (VI).
• Chupakhin, O. N., et al. (2011). C–H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-arylation and N-alkylation Enabled by SEM-group Transposition.
• Royal Society of Chemistry. (2018). Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. Royal Society of Chemistry.
• BenchChem. (2025). Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Purity Analysis of 3-Methylpyrazole. BenchChem.
• ChemicalBook. (2024). 1H-Pyrazole-4-carboxaldehyde synthesis. ChemicalBook.
• Reddy, B. V. S., et al. (2022). Pd(II)-Catalyzed Heteroarylative Difunctionalization of Unactivated Alkenes via Cascade Nucleopalladation of Alkynes. JACS Au, 2(1), 223-230.
• Al-Suod, H., et al. (2022). A Highly Sensitive RP HPLC-PDA Analytical Method for Detection and Quantification of a Newly Synthesized (E-2-((E)-4-(5-Ethoxy-3-Methyl-1-Phenyl-1H-Pyrazole-4-yl)but-3-en-2-Ylidene)) Hydrazine-1-Carbothioamide in Nanosuspension. Molecules, 27(22), 7859.
• ResearchGate. (2025). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity.
• ResearchGate. (2025). Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions.
• Royal Society of Chemistry. (2024). Recent advances in the multicomponent synthesis of pyrazoles. Organic & Biomolecular Chemistry.
• SciSpace. (2019). An Entry to a Chiral Dihydropyrazole Scaffold: Enantioselective [3 + 2] Cycloaddition of Nitrile Imines. SciSpace.
• International Journal of ChemTech Research. (2017). A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity.
• Supporting Information for a scientific article. (DOI not available).
• ResearchGate. (2017). What solvent should I use to recrystallize pyrazoline?.
• Google Patents. (2011). Method for purifying pyrazoles.
• Asian Journal of Chemistry. (2011).
• National Institutes of Health. (2024). Synthesis of Perfluoroalkylated Pyrazoles from α-Perfluoroalkenylated Aldehydes.
• ResearchGate. (2012). What's the best way to protect the NH group in Heterocyclic Compounds?.
• Royal Society of Chemistry. (2020). Ultrafast photodissociation dynamics of pyrazole, imidazole and their deuterated derivatives using ab initio multiple cloning. Physical Chemistry Chemical Physics.
• National Institutes of Health. (2021). Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities.
• University of Rochester, Department of Chemistry. (n.d.).
• ACS Publications. (2021). Pushing the Limit of Nitro Groups on a Pyrazole Ring with Energy-Stability Balance.
• Arkat USA. (2009). Selective deprotection of N-Boc-imidazoles and pyrazoles by NaBH4 in EtOH.
• University of Pretoria. (2024). A Highly Sensitive RP HPLC-PDA Analytical Method for.... University of Pretoria.
• MIT OpenCourseWare. (n.d.). 8.
• ChemicalBook. (2024). Pyrazole(288-13-1) 1H NMR spectrum. ChemicalBook.
• ResearchGate. (2025). 1H and 13C NMR study of perdeuterated pyrazoles.
• National Institutes of Health. (2023). Pyrazole: an emerging privileged scaffold in drug discovery.
• ResearchGate. (2022). 2D ¹H NMR spectra analysis of the pyrazole derivative 6 p (NOESY peaks....
• MDPI. (2023).

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Technical Support Center: Navigating the Challenges of Pyrazole Functionalization

Welcome to the Technical Support Center for pyrazole functionalization. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of modifying the pyrazole core. Pyrazoles are a cornerstone in medicinal chemistry and materials science, yet their functionalization can present significant challenges, often leading to suboptimal reaction yields.[1][2][3] This resource provides in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot and optimize your reactions.

Section 1: N-Alkylation - Taming Regioselectivity and Reactivity

The N-alkylation of pyrazoles is a fundamental transformation, but achieving high yields and controlling regioselectivity can be challenging due to the presence of two reactive nitrogen atoms and the potential for tautomerism.[2][4][5]

Question 1: My N-alkylation of a substituted pyrazole is giving a low yield and a mixture of N1 and N2 isomers. How can I improve this?

Answer: This is a classic challenge in pyrazole chemistry. The formation of regioisomeric mixtures is a common outcome due to prototropic tautomerism.[4] Several factors, including the choice of base, solvent, and the nature of the alkylating agent, can be systematically optimized to favor the desired isomer and improve the overall yield.

Underlying Causality: The regioselectivity of N-alkylation is governed by a delicate interplay of steric and electronic effects. The pyrazolate anion, formed upon deprotonation, has two nucleophilic nitrogen centers.[5] The distribution of the negative charge and the steric hindrance around each nitrogen will dictate the site of alkylation.

Troubleshooting Workflow for N-Alkylation

Caption: Troubleshooting flowchart for pyrazole N-alkylation.

Detailed Troubleshooting Steps:

• Re-evaluate Your Base: The choice of base is critical for efficient deprotonation of the pyrazole NH.

  • Inadequate Strength: If you are using a weak base like potassium carbonate (K₂CO₃) with a less acidic pyrazole, consider switching to a stronger base such as sodium hydride (NaH) or cesium carbonate (Cs₂CO₃).[6]

  • Anhydrous Conditions: Ensure your reaction is conducted under strictly anhydrous conditions, as water will quench the base and the pyrazolate anion.[6]

  • Stoichiometry: A slight excess of the base can often be beneficial.

• Solvent Optimization is Key: The solvent plays a crucial role in solubility and the reactivity of the nucleophile.

  • Poor Solubility: If your pyrazole starting material or the base has poor solubility, switch to a more polar aprotic solvent like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).[6]

  • Regioselectivity: The solvent can influence the position of alkylation. It is often worthwhile to screen a range of solvents (e.g., THF, acetonitrile, dioxane) to find the optimal conditions for your specific substrate.

• Consider the Alkylating Agent's Reactivity:

  • Leaving Group: A better leaving group on your alkylating agent (e.g., iodide > bromide > chloride) will increase the reaction rate.

  • Steric Hindrance: A bulky alkylating agent may favor alkylation at the less sterically hindered nitrogen atom. Conversely, a sterically demanding substituent on the pyrazole ring can direct the incoming electrophile to the more accessible nitrogen.[7]

• Temperature Control:

  • If the reaction is sluggish, a moderate increase in temperature can improve the rate. However, be cautious, as higher temperatures can sometimes lead to decreased regioselectivity and potential side reactions.

• Phase-Transfer Catalysis (PTC):

  • For reactions in biphasic systems or where solubility is a persistent issue, a phase-transfer catalyst like tetrabutylammonium bromide (TBAB) can be highly effective in shuttling the pyrazolate anion into the organic phase to react with the alkylating agent.[6]

Parameter	Recommendation 1	Recommendation 2	Rationale
Base	K₂CO₃, Cs₂CO₃	NaH, LiHMDS	Match base strength to pyrazole acidity. Stronger bases for less acidic pyrazoles.
Solvent	DMF, DMSO	Acetonitrile, THF	High polarity for solubility; screen for optimal regioselectivity.
Temperature	Room Temperature to 60 °C	80-100 °C	Start mild; increase temperature for sluggish reactions, but monitor for side products.
Additive	None	Tetrabutylammonium bromide (TBAB)	Use a phase-transfer catalyst for biphasic systems or poor solubility.

Section 2: C-H Functionalization - The Challenge of Site Selectivity

Direct C-H functionalization is a powerful tool for elaborating the pyrazole core, but controlling which C-H bond reacts can be a significant hurdle.[4] The inherent electronic properties of the pyrazole ring often favor reaction at the C4 position.[4]

Question 2: I am attempting a palladium-catalyzed C-H arylation of my pyrazole, but I am getting a mixture of C4 and C5-arylated products with low overall yield. How can I achieve better regioselectivity and conversion?

Answer: Achieving regioselectivity in pyrazole C-H functionalization often requires overcoming the intrinsic reactivity of the C4 position.[4] This can be accomplished through the use of directing groups or by fine-tuning the reaction conditions to favor activation at a different site. Low yields in these reactions can often be attributed to catalyst deactivation or suboptimal reaction parameters.

Underlying Causality: The C4 position of the pyrazole ring is the most electron-rich and, therefore, the most susceptible to electrophilic attack.[4] To achieve functionalization at other positions, such as C5 or C3, a strategy is needed to override this inherent reactivity. This is often achieved by installing a directing group on the N1 nitrogen that can coordinate to the metal catalyst and deliver it to a specific C-H bond.

Decision-Making Workflow for C-H Functionalization

Caption: Strategic workflow for optimizing pyrazole C-H functionalization.

Detailed Troubleshooting Steps:

• Employ a Directing Group: If your substrate is unfunctionalized at the N1 position, consider installing a directing group. Common and effective directing groups for C5 functionalization include 2-pyridyl and picolinamide.

• Catalyst and Ligand Screening: The choice of catalyst and ligand is paramount for successful C-H activation.

  • Palladium Source: Palladium(II) acetate (Pd(OAc)₂) is a common and effective precatalyst.[8]

  • Ligand Choice: For challenging C-H functionalizations, specialized ligands can be crucial. Monoprotected amino acid (MPAA) ligands or 2-pyridone ligands can accelerate the C-H activation step.[9]

• Solvent Effects: The polarity of the solvent can dramatically influence the regioselectivity of the reaction. In some cases, switching from a nonpolar solvent to a polar aprotic solvent can alter the preferred site of functionalization.[10]

• Oxidant and Additives: Many C-H functionalization reactions require a stoichiometric oxidant. Screening different oxidants (e.g., benzoquinone, silver salts) can have a significant impact on the yield. Additives such as pivalic acid can also be beneficial.

Parameter	Recommendation 1	Recommendation 2	Rationale
Catalyst	Pd(OAc)₂	PdCl₂(MeCN)₂	Common starting points for C-H activation.
Ligand	None (ligandless)	MPAA, XPhos	Ligands can improve catalyst stability and reactivity.
Solvent	Toluene, Dioxane	DMF, DMSO	Solvent polarity can influence regioselectivity.
Oxidant	Benzoquinone	Ag₂CO₃, Cu(OAc)₂	The choice of oxidant is often critical for catalytic turnover.

Section 3: Suzuki-Miyaura Cross-Coupling - Overcoming Catalyst Inhibition and Low Conversion

The Suzuki-Miyaura coupling is a workhorse reaction for forming C-C bonds. However, with pyrazole substrates, particularly those with a free NH group, low yields are a frequent complaint.

Question 3: My Suzuki coupling of a bromopyrazole is giving low conversion. What are the likely causes and how can I fix it?

Answer: Low conversion in Suzuki couplings involving pyrazoles can often be traced back to several factors: inefficient generation of the active Pd(0) catalyst, catalyst inhibition by the pyrazole substrate, or suboptimal reaction conditions such as the choice of base or solvent.[11] Unprotected NH-pyrazoles can act as ligands for the palladium catalyst, leading to the formation of inactive complexes and hindering the catalytic cycle.[12]

Underlying Causality: The catalytic cycle of the Suzuki reaction relies on the efficient interconversion of palladium oxidation states. The nitrogen atoms of the pyrazole ring can coordinate to the palladium center, particularly the acidic NH proton, which can interfere with the catalytic cycle.[12] Furthermore, incomplete oxidative addition or slow transmetalation can lead to low conversion.

Protocol for Optimizing Suzuki-Miyaura Coupling of Pyrazoles

• Protect the NH Group: If your pyrazole has a free NH, consider protecting it. Common protecting groups include Boc, SEM, or a simple alkyl group if compatible with your overall synthetic route. This prevents coordination to the palladium catalyst.

• Choice of Precatalyst and Ligand:

  • Precatalyst: Instead of simple palladium salts like Pd(OAc)₂, consider using preformed, air-stable precatalysts such as those from the Buchwald or PEPPSI families. These can ensure more efficient generation of the active Pd(0) species.[11]

  • Ligand Screening: The ligand is crucial. For pyrazole substrates, bulky, electron-rich phosphine ligands like XPhos, SPhos, or dtbpf are often good starting points.[11] A ligand screen is often necessary to find the optimal one for your specific substrate combination.

• Base and Solvent System:

  • Base: Potassium carbonate (K₂CO₃) is a common first choice. However, for challenging couplings, potassium phosphate (K₃PO₄) under anhydrous conditions can be more effective, especially if deborylation of the boronic acid is an issue.[11]

  • Solvent: A mixture of an organic solvent and water is typical. Dioxane is traditional, but MeTHF can offer better phase separation.[11] For polar substrates, acetonitrile or DMF might be necessary to ensure solubility.

• Reaction Conditions:

  • Temperature: If the reaction is slow, increasing the temperature can help. Microwave irradiation can also be a powerful tool for accelerating sluggish Suzuki couplings.[13]

  • Stirring: For biphasic reactions, vigorous stirring is essential to maximize the interfacial area where the reaction occurs.[11]

Parameter	Recommendation 1	Recommendation 2	Rationale
Precatalyst	Pd(OAc)₂/Ligand	Buchwald G3-XPhos, PEPPSI-IPr	Precatalysts ensure efficient generation of active Pd(0).
Ligand	XPhos, SPhos	dtbpf, cataCXium A	Bulky, electron-rich ligands are often effective for heteroaromatic couplings.
Base	K₂CO₃ (aqueous)	K₃PO₄ (anhydrous)	K₃PO₄ can prevent deborylation side reactions.
Solvent	Dioxane/H₂O	MeTHF/H₂O, DMF	Optimize for solubility and phase separation.

Section 4: General Troubleshooting - Beyond the Specific Reaction

Question 4: I've tried optimizing my reaction conditions, but my yields are still low. What other factors should I consider?

Answer: When standard optimizations fail, it's time to look at more fundamental aspects of your experimental setup and the stability of your molecules.

• Reagent Purity: Ensure all your reagents, especially the pyrazole starting material, boronic acid/ester, and any organometallic reagents, are pure. Impurities can poison catalysts or lead to side reactions.

• Degradation Pathways: Consider if your pyrazole derivative might be unstable under the reaction conditions. Highly functionalized or electron-deficient pyrazoles can be susceptible to degradation.[14] While pyrazole rings are generally stable, harsh acidic or basic conditions or strong oxidants could potentially lead to ring opening or other decomposition pathways, similar to what is observed in other heterocyclic systems.[15]

• Atmosphere Control: Many functionalization reactions, particularly those involving organometallic catalysts, are sensitive to oxygen. Ensure your reaction is performed under an inert atmosphere (e.g., nitrogen or argon) using properly degassed solvents.

• Purification Challenges: Sometimes, the issue is not the reaction yield itself, but losses during workup and purification. Functionalized pyrazoles can sometimes be challenging to purify. Consider alternative purification techniques if you suspect significant losses at this stage.

By systematically addressing these common issues and understanding the underlying chemical principles, you can significantly improve the outcomes of your pyrazole functionalization reactions.

References

• Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds. (2025). National Institutes of Health. [Link]

• A Perspective on Late-Stage Aromatic C–H Bond Functionalization. (2022). Journal of the American Chemical Society. [Link]

• Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. (2022). MDPI. [Link]

• How to approach choosing reaction conditions for Suzuki? (2022). Reddit. [Link]

• A review of pyrazole an its derivative. (2021). National Journal of Pharmaceutical Sciences. [Link]

• Special Issue “Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds II”. (2023). MDPI. [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). MDPI. [Link]

• Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. (2022). MDPI. [Link]

• Special Issue “Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds”. (2021). MDPI. [Link]

• Understanding the Stability of Highly Nitrated Sensitive Pyrazole Isomers. (2024). Organic Letters. [Link]

• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. (2022). Organic Process Research & Development. [Link]

• Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. (2015). RSC Publishing. [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2018). National Institutes of Health. [Link]

• Synthesis of Mono- and Bis-Pyrazoles Bearing Flexible p-Tolyl Ether and Rigid Xanthene Backbones, and Their Potential as Ligands in the Pd-Catalysed Suzuki–Miyaura Cross-Coupling Reaction. (2019). MDPI. [Link]

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. (2013). Journal of the American Chemical Society. [Link]

• Recent Advances in C–H Functionalization. (2016). The Journal of Organic Chemistry. [Link]

• Selective functionalization of the 1 H -imidazo[1,2- b ]pyrazole scaffold. A new potential non-classical isostere of indole and a precursor of push–pu. (2021). Chemical Science. [Link]

• Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. (2022). The Journal of Organic Chemistry. [Link]

• PYRAZOLE AS A PRIVILEGED HETEROCYCLIC SCAFFOLD: SYNTHETIC INNOVATIONS, STRUCTURE ACTIVITY RELATIONSHIPS, AND TRANSLATIONAL CHALLENGES. (2023). ResearchGate. [Link]

• Microbiological Screening of 5-Functionalized Pyrazoles for the Future Development of Optimized Pyrazole-Based Delivery Systems. (2022). National Institutes of Health. [Link]

• Recent developments in synthetic chemistry and biological activities of pyrazole derivatives. (2020). Indian Academy of Sciences. [Link]

• Synthesis and structure–activity relationships of pyrazole-based inhibitors of meprin α and β. (2023). Taylor & Francis Online. [Link]

• Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. (2024). MDPI. [Link]

• The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds. (2023). MDPI. [Link]

• Pyrazole-based P,N-ligand for palladium catalyst: Applications in Suzuki coupling and amination reactions. (2004). ResearchGate. [Link]

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles. (2013). DSpace@MIT. [Link]

• Pyrazole Derivatives: A New Synthesis, Biological Importance, and Recent Practical Applications. (2019). ResearchGate. [Link]

• Experimental and theoretical study of pyrazole N-alkylation catalyzed by basic modified molecular sieves. (2020). ResearchGate. [Link]

• An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media. (2013). National Institutes of Health. [Link]

• Inside the Mechanism of Action of Three Pyrazole Derivatives in Human Platelets and Endothelial Cells. (2023). National Institutes of Health. [Link]

• Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. (2022). ResearchGate. [Link]

• Recent Developments in Reactions and Catalysis of Protic Pyrazole Complexes. (2016). National Institutes of Health. [Link]

• Functionalization of SEM-protected 1H-imidazo[1,2-b]pyrazoles of type. (2022). ResearchGate. [Link]

• Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. (2023). RSC Publishing. [Link]

• The synthesis of pyrazole derivatives from hydrazone using Amberlyst A26 resin under ultrasonic radiation. (2025). Growing Science. [Link]

• Green approach toward protection of secondary amine in pyrazole nucleus by PEG-400 and Boc catalyst. (2020). ResearchGate. [Link]

• Pyrazole formation: Examination of kinetics, substituent effects, and mechanistic pathways. (2019). ResearchGate. [Link]

• Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki– Miyaura cross-coupling reaction. (2018). RSC Publishing. [Link]

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• 15. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Scaling Up the Synthesis of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole

Welcome to the technical support center for the synthesis of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) related to the scale-up of this important pyrazole derivative. Our goal is to equip you with the necessary knowledge to confidently execute this synthesis, anticipate challenges, and achieve high-purity yields.

Introduction to the Synthesis

The synthesis of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole is typically achieved through the N-alkylation of 4-methylpyrazole with an appropriate electrophile, most commonly 2-bromo-1,1-diethoxyethane. This reaction, while straightforward in principle, presents several challenges when scaling up, including regioselectivity, reaction kinetics, and purification of the final product. This guide will address these critical aspects in a practical question-and-answer format.

Reaction Overview:

Technical Support Center: Identification of Impurities in "1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole" Synthesis

This technical support guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and address frequently asked questions concerning the identification and control of impurities during the synthesis of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole.

PART 1: CORE DIRECTIVE - Troubleshooting Guides & FAQs

This guide is structured in a question-and-answer format to directly address specific issues encountered during the synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route for 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole and what are the common impurities?

The most common and efficient method for synthesizing 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole is the N-alkylation of 4-methyl-1H-pyrazole with an alkylating agent like 2-bromo-1,1-diethoxyethane.[1] This reaction is typically carried out in the presence of a base, such as sodium hydride (NaH) or potassium carbonate (K₂CO₃), in a polar aprotic solvent like dimethylformamide (DMF).

Common Impurities Include:

• Unreacted Starting Materials: Residual 4-methyl-1H-pyrazole and 2-bromo-1,1-diethoxyethane.

• Regioisomeric Byproduct: The formation of the undesired N2-alkylated isomer, 2-(2,2-diethoxyethyl)-4-methyl-2H-pyrazole. The alkylation of unsymmetrically substituted pyrazoles often yields a mixture of regioisomers.[2][3]

• Side-Reaction Products: Impurities arising from side reactions of the starting materials or intermediates.

• Residual Solvents and Reagents: Trace amounts of the solvent (e.g., DMF) and other reagents used in the synthesis and workup.

Troubleshooting Guide

Q2: My NMR analysis indicates the presence of an isomeric impurity. How can I confirm its identity and improve the regioselectivity of the reaction?

Expert Analysis:

The presence of two nitrogen atoms in the pyrazole ring leads to a common challenge in its N-alkylation: the formation of a mixture of N1 and N2 regioisomers.[2][3] The ratio of these isomers is influenced by steric and electronic factors, the choice of base, solvent, and the alkylating agent.[3]

Identification Strategy:

• NMR Spectroscopy:

  • ¹H NMR: The chemical shifts of the pyrazole ring protons and the methylene group attached to the nitrogen are diagnostic. The N1 and N2 isomers will exhibit distinct patterns.

  • ¹³C NMR: The carbon chemical shifts of the pyrazole ring are also sensitive to the position of the alkyl group.

  • 2D NMR (NOESY): Nuclear Overhauser Effect Spectroscopy (NOESY) can definitively establish the regiochemistry by identifying through-space correlations between the protons of the diethoxyethyl group and the methyl group on the pyrazole ring.[4]

Improving Regioselectivity:

• Steric Hindrance: Alkylation often favors the less sterically hindered nitrogen atom.[3] Using a bulkier alkylating agent can enhance the preference for the N1 position.

• Solvent Effects: Polar aprotic solvents like DMF or DMSO can influence the N1/N2 ratio.[3]

• Base Selection: The choice of base can play a crucial role. Stronger bases like NaH are commonly used.

• Temperature Control: Running the reaction at lower temperatures may improve selectivity.

Q3: I am having difficulty separating the N1 and N2 isomers. What purification strategies are recommended?

Expert Analysis:

The separation of N-alkylated pyrazole regioisomers can be challenging due to their similar physical properties.[3] However, their slight differences in polarity can be exploited for chromatographic separation.

Recommended Protocol:

• Column Chromatography: Flash column chromatography using silica gel is the most effective method for separating the isomers.[5][6]

  • Solvent System Exploration: A systematic approach to finding the optimal eluent is crucial. Start with a non-polar solvent like hexane and gradually increase the polarity by adding ethyl acetate.[5] Experiment with different solvent systems to achieve baseline separation on a TLC plate before scaling up to a column.[5]

PART 2: SCIENTIFIC INTEGRITY & LOGIC

Causality Behind Experimental Choices

The choice of a strong base like sodium hydride is to ensure complete deprotonation of the pyrazole nitrogen, making it a more potent nucleophile for the subsequent alkylation reaction. The use of a polar aprotic solvent like DMF helps to solvate the resulting pyrazole anion and the cation of the base, facilitating the reaction.

Self-Validating Protocols

The protocols provided are designed to be self-validating through in-process monitoring. Techniques like Thin Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) should be used to track the consumption of starting materials and the formation of products and byproducts, allowing for adjustments to reaction time and conditions as needed.[3]

PART 3: VISUALIZATION & FORMATTING

Data Presentation

Table 1: Hypothetical ¹H NMR Chemical Shift Comparison of N1 and N2 Isomers

Proton	N1-Isomer (Desired Product)	N2-Isomer (Impurity)
Pyrazole H-3	~7.5 ppm (s)	~7.3 ppm (s)
Pyrazole H-5	~7.4 ppm (s)	~7.6 ppm (s)
N-CH₂	~4.2 ppm (t)	~4.3 ppm (t)
CH(OEt)₂	~4.8 ppm (t)	~4.9 ppm (t)
Pyrazole-CH₃	~2.1 ppm (s)	~2.2 ppm (s)
OCH₂CH₃	~3.6 ppm (q)	~3.7 ppm (q)
OCH₂CH₃	~1.1 ppm (t)	~1.2 ppm (t)

Note: These are approximate values and may vary depending on the solvent and instrument.

Experimental Protocols

Protocol 1: Synthesis of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole

• To a stirred suspension of sodium hydride (60% dispersion in mineral oil, 1.1 eq) in anhydrous DMF under an inert atmosphere, add a solution of 4-methyl-1H-pyrazole (1.0 eq) in anhydrous DMF dropwise at 0 °C.

• Allow the mixture to stir at room temperature for 1 hour to ensure complete deprotonation.

• Cool the reaction mixture back to 0 °C and add 2-bromo-1,1-diethoxyethane (1.1 eq) dropwise.

• Let the reaction warm to room temperature and stir for 12-18 hours.

• Monitor the reaction by TLC or LC-MS for the disappearance of the starting material.

• Upon completion, carefully quench the reaction by the slow addition of water at 0 °C.

• Extract the aqueous layer with ethyl acetate (3x).

• Wash the combined organic layers with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Mandatory Visualization

Caption: Workflow for the chromatographic separation of N1 and N2 isomers.

References

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole.
• BenchChem. (2025). Strategies to avoid unwanted isomer formation in pyrazole synthesis.
• Antypov, D., et al. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. MDPI.
• Google Patents. (n.d.). N-alkylation method of pyrazole.
• International Journal of ChemTech Research. (n.d.). A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity.
• The Royal Society of Chemistry. (n.d.). TBD-Organocatalyzed Synthesis of Pyrazolines.
• PMC. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review.
• PubMed Central. (2022). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives.
• Organic Chemistry Portal. (n.d.). Pyrazole synthesis.
• Wunderlich, S. H., & Knochel, P. (2007). Synthesis of Fully Substituted Pyrazoles via Regio- and Chemoselective Metallations. Angewandte Chemie International Edition, 46(40), 7685-7688.
• Reddit. (2023). N-methylation of pyrazole.
• Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis and Characterization of Pyrazoline Derivatives under Three Different Catalytic Conditions.
• The Journal of Organic Chemistry. (2024). N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents.
• BenchChem. (2025). Optimizing reaction conditions for the N-alkylation of 3-Methylpyrazole.
• Hilaris Publisher. (2015). A Concise Review on the Synthesis of Pyrazole Heterocycles.

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• 4. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. rsc.org [rsc.org]

Navigating the Synthesis of Pyrazole Derivatives: A Technical Guide to Nitrogen Protecting Groups

From the desk of a Senior Application Scientist, this guide provides researchers, chemists, and drug development professionals with a comprehensive technical resource on the selection and application of protecting groups for the pyrazole nitrogen. Pyrazoles are a cornerstone in medicinal chemistry and materials science, but their synthesis can be complicated by the reactivity of the N-H bond.[1] This can lead to undesired side reactions, low yields, and purification challenges.

This technical support center offers in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments. We will delve into the causality behind experimental choices, ensuring that every protocol is a self-validating system.

Frequently Asked Questions (FAQs)

Here, we address some of the common initial questions researchers have when working with pyrazole protecting groups.

Q1: Why is it necessary to protect the pyrazole nitrogen?

The pyrazole ring contains two nitrogen atoms, one of which is a secondary amine (N-H). This N-H proton is acidic and the nitrogen is nucleophilic, making it susceptible to a variety of reactions such as alkylation, acylation, and arylation.[2] Protecting the pyrazole nitrogen is crucial to:

• Prevent undesired side reactions: Unprotected N-H can react with electrophiles, leading to a mixture of products and reducing the yield of the desired compound.

• Direct regioselectivity: In unsymmetrically substituted pyrazoles, the two nitrogen atoms are not equivalent. Protection can direct subsequent reactions to a specific carbon or nitrogen atom of the pyrazole ring.[3]

• Improve solubility and handling: Certain protecting groups can alter the physical properties of the pyrazole derivative, making it more soluble in organic solvents and easier to handle and purify.

• Enable specific transformations: Some reactions, such as certain metal-catalyzed cross-couplings, may not be compatible with the free N-H group.[3]

Q2: How do I choose the right protecting group for my pyrazole synthesis?

The selection of an appropriate protecting group is critical and depends on several factors related to your overall synthetic strategy. A key principle to consider is orthogonality , which means that the protecting groups on different functional groups in your molecule can be removed under different conditions without affecting each other.[4]

Here is a decision-making workflow to guide your choice:

Caption: Strategy for achieving regioselective N-alkylation using a SEM protecting group.

Issue 2: Incomplete or Failed Deprotection

Problem: You are attempting to remove a protecting group, but the reaction is sluggish, incomplete, or does not proceed at all.

Causality: Deprotection reactions can be sensitive to various factors, including the specific substrate, the purity of reagents, and the reaction conditions.

Troubleshooting Steps:

• Boc Deprotection:

  • Acid-Labile Conditions: If you are using TFA or HCl and the reaction is incomplete, consider increasing the concentration of the acid, extending the reaction time, or gently warming the reaction mixture. [5]Be cautious if your molecule contains other acid-sensitive functional groups. [5]Switching the solvent, for instance from DCM to neat TFA, can also be effective. [5] * Selective NaBH₄ Deprotection: This method is highly selective for N-Boc on imidazoles and pyrazoles. [6]If the reaction is slow, ensure that you are using a sufficient excess of NaBH₄ and that the ethanol solvent is of good quality.

• SEM Deprotection:

  • TBAF: Ensure that the TBAF solution is anhydrous, as water can inhibit the reaction. The reaction is typically run in THF.

  • Acidic Conditions: Deprotection with HCl in ethanol is generally robust. [3]If the reaction is not proceeding, check the concentration of the acid and consider increasing the temperature.

• THP Deprotection:

  • This group is removed under mild acidic conditions. [7]If the reaction is slow, a slightly stronger acid or an increase in temperature may be necessary. Be mindful of other acid-sensitive groups.

• Trityl Deprotection:

  • Trityl groups are readily cleaved with mild acids like formic acid or acetic acid. [8]For more resistant substrates, stronger acids like TFA can be used. [8]The addition of a scavenger, such as triethylsilane, can help to trap the liberated trityl cation and prevent side reactions.

• PMB Deprotection:

  • Oxidative Cleavage: DDQ or CAN are commonly used. If the reaction is slow, ensure the reagents are fresh.

  • Acidic Cleavage: TFA is effective for removing the PMB group. [9][10]In some cases, prolonged heating may be required. [11]

Issue 3: Formation of Diastereomers during THP Protection

Problem: After protecting your chiral pyrazole with a THP group, you observe a mixture of diastereomers in your NMR spectrum, complicating characterization and purification.

Causality: The THP protecting group introduces a new chiral center into the molecule. [7]When attached to a chiral molecule, this results in the formation of a mixture of diastereomers, which have different physical and spectroscopic properties. [7] Solutions:

• Chromatographic Separation: Diastereomers can often be separated by column chromatography, although this may be challenging.

• Use an Achiral Protecting Group: If the formation of diastereomers is problematic for your synthesis, consider using an achiral protecting group such as SEM, Boc, or Trityl.

• Accept the Mixture: In some cases, the mixture of diastereomers can be carried through the subsequent synthetic steps, and the diastereomers separated at a later stage or the protecting group removed to yield a single enantiomer of the final product.

Experimental Protocols

Below are detailed, step-by-step methodologies for the introduction and removal of common pyrazole nitrogen protecting groups.

Protocol 1: SEM Protection of Pyrazole

Introduction:

• To a stirred suspension of sodium hydride (NaH, 1.2 eq., 60% dispersion in mineral oil) in anhydrous THF at 0 °C under an inert atmosphere (e.g., argon or nitrogen), add a solution of the pyrazole (1.0 eq.) in anhydrous THF dropwise.

• Allow the mixture to warm to room temperature and stir for 30 minutes, or until the evolution of hydrogen gas ceases.

• Cool the reaction mixture back to 0 °C and add (2-trimethylsilyl)ethoxymethyl chloride (SEM-Cl, 1.1 eq.) dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by the slow addition of water.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Deprotection (Acidic Conditions):

• Dissolve the SEM-protected pyrazole (1.0 eq.) in a mixture of ethanol and concentrated hydrochloric acid (e.g., 10:1 v/v).

• Stir the reaction at room temperature or gently heat to 50-60 °C.

• Monitor the reaction progress by TLC.

• Upon completion, neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization.

Protocol 2: Boc Protection of Pyrazole

[12] Introduction:

• Dissolve the substituted pyrazole (1.0 eq.) in dichloromethane (DCM).

• Add N,N-diisopropylethylamine (DIPEA, 1.0 eq.) and a catalytic amount of 4-dimethylaminopyridine (DMAP).

• Add di-tert-butyl dicarbonate ((Boc)₂O, 1.0 eq.) to the mixture at 0 °C.

• Stir the reaction at room temperature for 2 hours or until TLC indicates the complete consumption of the starting material.

• Wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Deprotection (Selective with NaBH₄): [6]

• Dissolve the N-Boc protected pyrazole (1.0 eq.) in ethanol (95% or dry).

• Add sodium borohydride (NaBH₄, 1.5-3.0 eq.) portion-wise at room temperature.

• Stir the reaction at room temperature and monitor by TLC.

• Upon completion, quench the reaction with water.

• Extract the product with an organic solvent, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

References

• Chobanian, H. R., et al. (2010). C-H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-arylation and N-alkylation Enabled by SEM-group Transposition. PMC. [Link]

• Kelly, C. B., & Levin, M. D. (2025). Strategic atom replacement enables regiocontrol in pyrazole alkylation. Nature. [Link]

• Pore, V. S., et al. (2024). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. MDPI. [Link]

• Ahmed, B. M., & Mezei, G. (2015). Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. RSC Publishing. [Link]

• Gerokonstantis, D.-T., et al. (2020). Selective deprotection of N-Boc-imidazoles and pyrazoles by NaBH4 in EtOH. Arkat USA. [Link]

• Eller, G. A., & Holzer, W. (2004). The 4-Methoxybenzyl (PMB) Function as a Versatile Protecting Group in the Synthesis of N-Unsubstituted Pyrazolones. ResearchGate. [Link]

• Eller, G. A., & Holzer, W. (2004). The 4-Methoxybenzyl (PMB) Function as a Versatile Protecting Group in the Synthesis of N-Unsubstituted Pyrazolones. University of Vienna - u:cris-Portal. [Link]

• Pore, V. S., et al. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. PubMed. [Link]

• Kelly, C. B., & Levin, M. D. (2025). Strategic atom replacement enables regiocontrol in pyrazole alkylation. ResearchGate. [Link]

• Eller, G. A., & Holzer, W. (2004). 4-METHOXYBENZYL (PMB) PROTECTED PYRAZOLONES. holzer-group.at. [Link]

• Ahmed, B. M., & Mezei, G. (2015). Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. Semantic Scholar. [Link]

• Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. (n.d.). 5.1.7. Selective Boc-Protection and Bromination of Pyrazoles. Royal Society of Chemistry. [Link]

• Understanding the Stability of Highly Nitrated Sensitive Pyrazole Isomers. (2024). Organic Letters. [Link]

• Synthesis of pyrazole containing α-amino acids via a highly regioselective condensation/aza-Michael reaction of β-aryl α,β-unsaturated ketones. (2015). Organic & Biomolecular Chemistry. [Link]

• THP Protecting Group: THP Protection & Deprotection Mechanism. (n.d.). Total Synthesis. [Link]

• Green Protection of Pyrazole, Thermal Isomerization and Deprotection of Tetrahydropyranylpyrazoles, and High‐Yield, One‐Pot Synthesis of 3(5)‐Alkylpyrazoles. (2015). ResearchGate. [Link]

• Supplemental Information. (n.d.). MPG.PuRe. [Link]

• What's the best way to protect the NH group in Heterocyclic Compounds? (2012). ResearchGate. [Link]

• Green approach toward protection of secondary amine in pyrazole nucleus by PEG-400 and Boc catalyst. (2020). Journal of Applied Pharmaceutical Science. [Link]

• Nitrogen Protecting Groups: Recent Developments and New Applications. (2013). ResearchGate. [Link]

• Protection of N- and O-Functional Groups. (2006). Organic Chemistry Portal. [Link]

• Trityl Protecting Group: Trityl Chloride Protection & Deprotection. (n.d.). Total Synthesis. [Link]

• Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis. (2016). PMC. [Link]

• Two independent routes leading to Boc-protected pyrazoles 5 and 3... (n.d.). ResearchGate. [Link]

• Trityl Protection. (n.d.). Common Organic Chemistry. [Link]

• Understanding the Stability of Highly Nitrated Sensitive Pyrazole Isomers. (2024). PubMed. [Link]

• LiCl-mediated, easy and low-cost removal of the trityl group from protected alcohols and diols. (2016). ScienceDirect. [Link]

• Trityl Group Deprotection from Tetrazoles. (n.d.). Thieme Gruppe. [Link]

• I have to prepare a mono deprotection over the bis S-trityl group, How can I do it more selective way? Please help me to find a way?. (2020). ResearchGate. [Link]

• Protecting Groups - Stability. (n.d.). Organic Chemistry Portal. [Link]

• Protective Groups. (n.d.). Organic Chemistry Portal. [Link]

• Naim, M. J., et al. (2016). Current status of pyrazole and its biological activities. PMC. [Link]

• Experimental and Computational Investigation of Novel Triazole-Pyrazole Derivative as a Synthetic Corrosion Inhibitor for M-Steel in 1.0M HCl. (2022). ResearchGate. [Link]

• Protecting groups for the pyrrole and indole nitrogen atom. The [2-(trimethylsilyl)ethoxy]methyl moiety. Lithiation of 1-[[2-(trimethylsilyl)ethoxy]methyl]pyrrole. (1981). The Journal of Organic Chemistry. [Link]

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Reference Data & Comparative Studies

A Strategic Guide to Pyrazole Building Blocks: Unmasking the Versatility of 1-(2,2-Diethoxyethyl)-4-methyl-1H-pyrazole

Introduction: The Pyrazole Scaffold in Modern Drug Discovery

In the landscape of medicinal chemistry, certain molecular frameworks consistently prove to be exceptionally fruitful. The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, is a quintessential example of such a "privileged scaffold."[1][2] Its unique electronic properties, metabolic stability, and ability to act as both a hydrogen bond donor and acceptor have cemented its role as a cornerstone in the design of therapeutic agents.[3] A significant number of FDA-approved drugs, particularly in oncology and inflammatory diseases, feature a pyrazole core, underscoring its clinical and commercial success.[4] Notable examples include kinase inhibitors like Crizotinib and Ruxolitinib, which have transformed patient outcomes in specific cancers.[1][5]

The efficacy of a pyrazole-based drug is profoundly influenced by the substituents adorning the core.[6] Therefore, the selection of appropriate pyrazole building blocks is a critical strategic decision in any drug discovery campaign. This guide provides an in-depth comparison of a highly versatile, yet perhaps underutilized, building block—1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole —against more conventional pyrazole synthons. We will explore the strategic advantages conferred by its unique N1-substituent, supported by mechanistic insights and detailed experimental protocols.

Profiling the Protagonist: 1-(2,2-Diethoxyethyl)-4-methyl-1H-pyrazole

At first glance, the N1-substituent of this molecule may seem cumbersome. However, its true value lies in its identity as a diethyl acetal , a stable and reliable protecting group for an aldehyde functionality. This latent aldehyde is the key to the building block's strategic utility.

Structural Features and Their Implications:

• N1-(2,2-diethoxyethyl) Group: This is the molecule's primary feature. It masks a highly reactive acetaldehyde moiety, which can be revealed under mild acidic conditions. This "protect-and-reveal" strategy allows chemists to perform a variety of transformations on other parts of the pyrazole ring without interference from a reactive aldehyde.

• 4-Methyl Group: The methyl group at the C4 position influences the electronic landscape of the ring and provides steric bulk. It can impact the regioselectivity of subsequent functionalization reactions, such as electrophilic aromatic substitution, which typically occurs at the C4 position in unsubstituted pyrazoles.[7] Its presence directs functionalization to other available positions (C3 or C5).

The core advantage of this building block is its ability to serve as a linchpin in a divergent synthetic approach. One can build complexity around the pyrazole core and then, in a late-stage functionalization step, deprotect the acetal to introduce a new vector for diversification, such as reductive amination to build side chains or Wittig reactions to install double bonds.

A Comparative Analysis of Pyrazole Building Blocks

To fully appreciate the unique advantages of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole, we will compare it with three common classes of pyrazole synthons.

Building Block Class	Key Feature	Primary Use	Strategic Advantage	Key Limitation
1-(2,2-Diethoxyethyl)-4-methyl-1H-pyrazole	Latent Aldehyde (Acetal)	Late-stage functionalization, divergent synthesis	Introduces a reactive handle post-core synthesis	Requires an additional deprotection step
N-Unsubstituted Pyrazoles (e.g., 4-methyl-1H-pyrazole)	Acidic N-H proton	Precursor for N-functionalization	Simple starting material	N-alkylation can yield regioisomers (N1 vs. N2)[8]
N-Boc-Protected Pyrazoles	Labile N-Protecting Group	Directing group for metallation, temporary N-blocker	Excellent control over N-reactivity; easily removed[9]	Boc group can be sensitive to strong acids/bases
Halogenated Pyrazoles (e.g., 4-Bromo-1H-pyrazole)	Handle for Cross-Coupling	Suzuki, Heck, Buchwald-Hartwig reactions	Direct installation of aryl/vinyl groups	Requires N-protection for subsequent N-alkylation

Versus N-Unsubstituted Pyrazoles: The Challenge of Regioselectivity

The most fundamental building block is the N-unsubstituted pyrazole. The N-H proton is acidic and can be readily deprotonated to form a pyrazolate anion, which is then alkylated or arylated.[10]

The Causality of the Problem: For an unsymmetrically substituted pyrazole (e.g., 3-methyl-1H-pyrazole), alkylation can occur at either of the two nitrogen atoms, leading to a mixture of N1 and N2 regioisomers.[11] Separating these isomers can be challenging and reduces the overall yield of the desired product. While steric and electronic factors can influence the ratio, achieving perfect selectivity is often difficult.[8]

Strategic Advantage of the Acetal Synthon: By starting with 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole, the issue of N1/N2 regioselectivity is completely circumvented. The N1 position is already occupied by a versatile functional handle, allowing the chemist to focus on functionalizing the carbon positions of the ring with confidence.

Experimental Protocols

Protocol 1: Synthesis of 1-(2,2-Diethoxyethyl)-4-methyl-1H-pyrazole

This protocol describes a standard N-alkylation of 4-methyl-1H-pyrazole. The choice of a strong base like sodium hydride ensures complete deprotonation of the pyrazole N-H, facilitating a clean SN2 reaction.

Materials:

• 4-methyl-1H-pyrazole (1.0 eq)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• 2-Bromo-1,1-diethoxyethane (1.1 eq)

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Ethyl acetate

• Brine

Procedure:

• To a flame-dried round-bottom flask under an argon atmosphere, add 4-methyl-1H-pyrazole (1.0 eq) and anhydrous DMF.

• Cool the solution to 0 °C in an ice bath.

• Carefully add NaH (1.2 eq) portion-wise. Caution: Hydrogen gas is evolved.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes until gas evolution ceases.

• Cool the mixture back to 0 °C and add 2-bromo-1,1-diethoxyethane (1.1 eq) dropwise via syringe.

• Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor reaction progress by TLC or LC-MS.

• Upon completion, carefully quench the reaction by slowly adding saturated aqueous NH4Cl solution at 0 °C.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the title compound.

Versus N-Boc-Protected Pyrazoles: A Tale of Two Protecting Groups

The tert-butyloxycarbonyl (Boc) group is a widely used protecting group for nitrogen atoms. N-Boc-pyrazoles are valuable intermediates, particularly for directing deprotonation and metallation at the C5 position.

Comparing Synthetic Strategies:

• N-Boc Strategy: The Boc group is typically installed using di-tert-butyl dicarbonate (Boc2O). It can be removed under acidic conditions (e.g., trifluoroacetic acid) or, in some cases, with specific bases or reducing agents.[9] Its primary role is often to temporarily block the nitrogen's reactivity or to direct lithiation.

• N-Acetal Strategy: The diethoxyethyl group is also acid-labile. However, its deprotection product is not the parent N-H pyrazole, but the N-substituted pyrazole-1-acetaldehyde. This is a crucial distinction. While the Boc group is a "remove-and-replace" or "remove-and-done" strategy, the acetal is a "remove-and-react" strategy. It unmasks a new reactive site for further elaboration.

The choice between these two depends entirely on the synthetic goal. If the final molecule requires an N-H or a different N-substituent introduced via cross-coupling, the Boc group is superior. If the goal is to introduce a two-carbon linker at the N1 position terminating in an aldehyde, the acetal is the ideal choice.

Visualization of Synthetic Strategies

The following diagram illustrates the divergent synthetic pathways enabled by our featured building block compared to a more traditional N-H pyrazole workflow.

Caption: Comparative synthetic workflows.

Protocol 2: Deprotection and In Situ Reductive Amination

This protocol demonstrates the key utility of the acetal group: its conversion to an aldehyde which can be immediately used in a subsequent reaction without isolation.

Materials:

• 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole (1.0 eq)

• A primary or secondary amine (R1R2NH) (1.2 eq)

• Tetrahydrofuran (THF) and Water

• 2M Hydrochloric Acid (HCl)

• Sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 eq)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Dichloromethane (DCM)

Procedure:

• Dissolve 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole (1.0 eq) in a mixture of THF and water (e.g., 4:1 ratio).

• Add 2M HCl dropwise at room temperature until the solution is pH 2-3.

• Stir the reaction at room temperature for 1-2 hours, monitoring the hydrolysis of the acetal to the aldehyde by TLC or LC-MS.

• Once the deprotection is complete, add the amine (1.2 eq) to the reaction mixture.

• Stir for 20 minutes to allow for imine/iminium ion formation.

• Add NaBH(OAc)3 (1.5 eq) portion-wise. Caution: Gas evolution may occur.

• Stir at room temperature for 4-12 hours until the reaction is complete.

• Quench the reaction by adding saturated aqueous NaHCO3 solution.

• Extract the mixture with DCM (3x).

• Combine the organic layers, dry over Na2SO4, filter, and concentrate.

• Purify the crude product by flash column chromatography or preparative HPLC to yield the desired N-alkylated amine derivative.

Conclusion and Future Outlook

While simple N-H, N-Boc, and halogenated pyrazoles are indispensable workhorses in drug discovery, 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole offers a unique strategic advantage for complex molecule synthesis. Its role as a stable precursor to a reactive aldehyde allows for elegant and efficient late-stage functionalization, enabling the rapid generation of diverse chemical libraries from a common intermediate. This approach is particularly valuable when exploring the structure-activity relationship (SAR) of side chains attached to the pyrazole nitrogen. As synthetic methodologies continue to advance, the strategic use of such "masked functionality" building blocks will become increasingly important in accelerating the discovery of next-generation pyrazole-based therapeutics.

References

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A Senior Application Scientist's Guide to Pyrazole Synthesis: A Comparative Analysis

Introduction: The Enduring Significance of the Pyrazole Nucleus

The pyrazole scaffold, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, stands as a cornerstone in modern medicinal chemistry and materials science.[1][2] Its remarkable versatility and ability to engage in a wide range of biological interactions have led to its incorporation into numerous blockbuster drugs, including the anti-inflammatory agent celecoxib, the erectile dysfunction treatment sildenafil (Viagra), and the anti-obesity drug rimonabant.[3][4] The continued exploration of pyrazole derivatives as therapeutic agents and functional materials necessitates a deep understanding of the synthetic methodologies available for their construction. This guide provides a comparative analysis of the most prominent and field-proven methods for pyrazole synthesis, offering researchers, scientists, and drug development professionals a comprehensive resource to inform their synthetic strategies. We will delve into the mechanistic underpinnings, practical applications, and inherent limitations of each approach, supported by detailed experimental protocols and quantitative data.

I. The Classical Approach: Knorr Pyrazole Synthesis and its Variants

First reported in 1883 by Ludwig Knorr, the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative remains a robust and widely employed method for constructing the pyrazole core.[5][6] This acid-catalyzed cyclocondensation is valued for its operational simplicity and the use of readily available starting materials.[5]

A. The Knorr Pyrazole Synthesis: Mechanism and Causality

The reaction proceeds through a well-established mechanism involving the initial formation of a hydrazone intermediate, followed by intramolecular cyclization and dehydration to yield the aromatic pyrazole ring.[5][7] The choice of the hydrazine derivative and the 1,3-dicarbonyl compound allows for the introduction of a variety of substituents onto the pyrazole nucleus.

A critical consideration in the Knorr synthesis, particularly when employing unsymmetrical 1,3-dicarbonyl compounds and substituted hydrazines, is regioselectivity. The initial nucleophilic attack of the substituted hydrazine can occur at either of the two distinct carbonyl carbons, potentially leading to the formation of two regioisomeric pyrazole products.[4][5] The outcome is often dictated by the steric and electronic properties of the substituents on both reactants, as well as the reaction conditions, such as pH.[7] For instance, the more electrophilic carbonyl carbon is generally attacked preferentially by the more nucleophilic nitrogen of the substituted hydrazine.

Caption: General mechanism of the Knorr pyrazole synthesis.

B. Experimental Protocol: Synthesis of a Pyrazolone from Ethyl Benzoylacetate and Hydrazine Hydrate

This protocol details a Knorr-type synthesis of a pyrazolone, a tautomer of a hydroxypyrazole, which is a common outcome when using β-ketoesters.[8]

Materials:

• Ethyl benzoylacetate

• Hydrazine hydrate

• 1-Propanol

• Glacial acetic acid

• Water

• 20-mL scintillation vial

• Stir bar and hot plate with stirring capability

• TLC plates and developing chamber

• Mobile phase: 30% Ethyl acetate / 70% Hexane

Procedure:

• Reaction Setup: In a 20-mL scintillation vial, combine ethyl benzoylacetate (3 mmol) and hydrazine hydrate (6 mmol).[8]

• Solvent and Catalyst Addition: Add 1-propanol (3 mL) and 3 drops of glacial acetic acid to the mixture.[8]

• Heating: Place a stir bar in the vial and heat the reaction on a hot plate with stirring at approximately 100°C for 1 hour.[8]

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mobile phase of 30% ethyl acetate/70% hexane. Spot the starting material (ethyl benzoylacetate) and the reaction mixture. Continue heating until the starting material is consumed.[8]

• Work-up and Crystallization: Once the ketoester is consumed, add water (10 mL) to the hot reaction mixture with stirring to induce precipitation.[8]

• Isolation and Purification: Turn off the heat and allow the reaction to cool slowly while stirring for 30 minutes to facilitate complete precipitation. Filter the reaction mixture using a Büchner funnel, rinse the collected solid with a small amount of water, and allow it to air dry. The pure pyrazolone can be obtained by recrystallization from ethanol.[8]

II. Synthesis from α,β-Unsaturated Carbonyl Systems

The reaction of α,β-unsaturated aldehydes and ketones, such as chalcones, with hydrazines provides another classical and versatile route to pyrazoles. This method often proceeds via a pyrazoline intermediate which is subsequently oxidized to the aromatic pyrazole.

A. Mechanism: A Stepwise Approach

The synthesis begins with a Michael addition of the hydrazine to the β-carbon of the α,β-unsaturated carbonyl compound. This is followed by an intramolecular cyclization of the resulting hydrazone onto the carbonyl carbon to form a 5-hydroxypyrazolidine intermediate. Subsequent dehydration and oxidation (often in situ) yield the final pyrazole product.

Caption: General pathway for pyrazole synthesis from α,β-unsaturated carbonyls.

B. Experimental Protocol: Synthesis of a Pyrazole Derivative from a Chalcone and Hydrazine Hydrate

This protocol provides a general procedure for the synthesis of pyrazoles from chalcone precursors.

Materials:

• Substituted Chalcone

• Hydrazine Hydrate

• Ethanol

• Glacial Acetic Acid

• Round-bottom flask with reflux condenser

• Heating mantle or oil bath

Procedure:

• Reaction Setup: Dissolve the chalcone derivative (0.005 mol) in absolute ethanol (30 mL) in a 100 mL round-bottom flask.[5]

• Catalyst Addition: Add 4-5 drops of glacial acetic acid to the solution with constant stirring.[5]

• Hydrazine Addition: Add hydrazine hydrate (0.005 mol, approximately 0.25 mL) to the mixture.[5]

• Reflux: Heat the reaction mixture to reflux for 10-12 hours.[5]

• Work-up and Isolation: After cooling, concentrate the solution and pour it into ice water with stirring. Allow the mixture to stand for 24 hours to ensure complete precipitation.[5]

• Purification: Filter the precipitate, dry it, and recrystallize from a suitable solvent like acetone to obtain the pure pyrazole derivative. The completion of the reaction can be monitored by TLC.[5]

III. Modern Strategies: [3+2] Cycloaddition Reactions

The [3+2] cycloaddition of 1,3-dipoles with dipolarophiles is a powerful and highly convergent method for constructing the pyrazole ring, offering access to a wide range of substitution patterns that can be challenging to achieve via classical condensation methods.[1][9]

A. Mechanism: A Concerted or Stepwise Pathway

A common example of this approach is the reaction of a diazo compound (the 1,3-dipole) with an alkyne (the dipolarophile).[1] The reaction can proceed through a concerted mechanism, where the new bonds are formed simultaneously, or a stepwise mechanism, depending on the nature of the reactants and reaction conditions. This method often provides excellent regioselectivity.[10]

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A Comparative Spectroscopic Guide to 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole for Researchers and Drug Development Professionals

In the landscape of modern drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. Heterocyclic compounds, particularly pyrazole derivatives, form the backbone of numerous pharmacologically active agents. This guide provides an in-depth spectroscopic analysis of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole (CAS No. 1005631-56-0)[1][2], a molecule of interest for its potential as a versatile building block in medicinal chemistry.

This document moves beyond a simple recitation of data. It is designed to offer a practical, comparative framework for researchers, explaining the "why" behind the spectral features through a combination of predicted data, comparison with structurally related analogs, and established spectroscopic principles. By understanding the characteristic spectral signatures of the pyrazole core, the N-diethoxyethyl substituent, and the C4-methyl group, scientists can confidently identify and characterize this and similar molecules.

Comparative Framework: Structural Analogs

To contextualize the spectroscopic data of our target molecule, we will draw comparisons with two key analogs:

• 1-Ethyl-4-methyl-1H-pyrazole: This analog allows for the direct assessment of the spectroscopic contribution of the diethoxyethyl group at the N1 position by simplifying it to an ethyl group.

• 1-Vinyl-4-methyl-1H-pyrazole: This compound, featuring an unsaturated side chain, will highlight the distinct features of the saturated diethoxyethyl group.

While direct experimental spectra for 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole are not widely published, this guide synthesizes predicted data with empirical data from these analogs to provide a robust analytical playbook.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. The ¹H and ¹³C NMR spectra provide detailed information about the chemical environment, connectivity, and stereochemistry of the atoms within a molecule.

Predicted ¹H NMR Spectrum of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole

The proton NMR spectrum is expected to reveal distinct signals for each unique proton environment in the molecule. The chemical shifts (δ) are influenced by the electron density around the proton, which is in turn affected by the presence of electronegative atoms and aromatic rings.

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constant (Hz)	Rationale
H-3 (pyrazole ring)	~7.3-7.5	s	-	Deshielded by the pyrazole ring nitrogen atoms.
H-5 (pyrazole ring)	~7.2-7.4	s	-	Slightly less deshielded than H-3.
CH (acetal)	~4.8-5.0	t	J = ~5-6	deshielded by two adjacent oxygen atoms.
N-CH₂	~4.0-4.2	d	J = ~5-6	Deshielded by the pyrazole nitrogen and adjacent acetal group.
O-CH₂ (ethoxy)	~3.5-3.7	q	J = ~7	Methylene protons of the ethoxy groups.
C4-CH₃	~2.0-2.2	s	-	Methyl group attached to the pyrazole ring.
O-CH₂-CH₃ (ethoxy)	~1.1-1.3	t	J = ~7	Terminal methyl protons of the ethoxy groups.

Comparison with Analogs:

• 1-Ethyl-4-methyl-1H-pyrazole: The absence of the acetal proton (CH) and the intricate coupling of the diethoxyethyl sidechain would be the most significant difference. The N-CH₂ protons would be a quartet coupled to the terminal methyl group.

• 1-Vinyl-4-methyl-1H-pyrazole: The vinyl protons would appear in the olefinic region (~5.0-7.0 ppm) with characteristic cis, trans, and geminal coupling constants, a stark contrast to the aliphatic signals of the diethoxyethyl group.[3]

Predicted ¹³C NMR Spectrum of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole

The ¹³C NMR spectrum provides information on the carbon framework of the molecule.

Carbon Assignment	Predicted Chemical Shift (ppm)	Rationale
C-3 (pyrazole ring)	~138-140	Aromatic carbon adjacent to two nitrogen atoms.
C-5 (pyrazole ring)	~128-130	Aromatic carbon adjacent to one nitrogen atom.
C-4 (pyrazole ring)	~110-112	Aromatic carbon bearing the methyl group.
CH (acetal)	~100-102	Carbon bonded to two oxygen atoms.
O-CH₂ (ethoxy)	~62-64	Methylene carbons of the ethoxy groups.
N-CH₂	~52-54	Carbon attached to the pyrazole nitrogen.
O-CH₂-CH₃ (ethoxy)	~15-17	Terminal methyl carbons of the ethoxy groups.
C4-CH₃	~9-11	Methyl carbon attached to the pyrazole ring.

Causality in Experimental Choices:

The choice of solvent is critical in NMR. A deuterated solvent that dissolves the sample without interfering with its signals is essential. Chloroform-d (CDCl₃) is a common choice for non-polar to moderately polar compounds. The concentration of the sample should be sufficient to obtain a good signal-to-noise ratio in a reasonable time.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. The absorption of infrared radiation at specific frequencies corresponds to the vibrational modes of the chemical bonds.

Predicted Characteristic IR Absorptions

Wavenumber (cm⁻¹)	Vibration	Intensity	Functional Group
3100-3150	C-H stretch	Medium	Pyrazole ring
2850-3000	C-H stretch	Strong	Aliphatic (CH₂, CH₃)
1500-1600	C=C and C=N stretch	Medium	Pyrazole ring
1050-1150	C-O stretch	Strong	Ether (acetal)

Comparative Insights:

The IR spectrum of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole is expected to be dominated by strong C-H stretching bands from the aliphatic side chain and a prominent C-O stretching band characteristic of the ether linkages in the acetal group.[4] The pyrazole ring will contribute weaker absorptions in the aromatic C-H and C=C/C=N stretching regions. Comparing this to our analogs:

• 1-Ethyl-4-methyl-1H-pyrazole: Would show simpler aliphatic C-H stretching and lack the strong, broad C-O stretch of the diethoxyethyl group.

• 1-Vinyl-4-methyl-1H-pyrazole: Would exhibit a characteristic C=C stretching band around 1640 cm⁻¹ and vinylic =C-H stretching above 3000 cm⁻¹.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides information about the molecular weight and the fragmentation pattern of a molecule upon ionization, offering valuable clues about its structure.

Predicted Mass Spectrum and Fragmentation Pattern

For 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole (Molecular Weight: 198.26 g/mol ), the electron ionization (EI) mass spectrum is expected to show a molecular ion peak (M⁺) at m/z 198. The fragmentation pattern will be dictated by the stability of the resulting carbocations and radicals.

Key Predicted Fragments:

• m/z 153: Loss of an ethoxy radical (•OCH₂CH₃) from the molecular ion.

• m/z 124: Loss of the diethoxyethyl side chain, leaving the 4-methylpyrazole cation.

• m/z 103: A prominent peak resulting from the cleavage of the C-C bond adjacent to the pyrazole ring, forming the stable [CH(OCH₂CH₃)₂]⁺ ion.

• m/z 82: The 4-methylpyrazole radical cation.

• m/z 75: Further fragmentation of the m/z 103 ion.

Comparison with Alternatives:

• 1-Ethyl-4-methyl-1H-pyrazole (MW: 110.16 g/mol ): Would show a molecular ion at m/z 110 and a base peak corresponding to the loss of a methyl radical (m/z 95).

• 1-Vinyl-4-methyl-1H-pyrazole (MW: 108.14 g/mol ): Would have a molecular ion at m/z 108, with fragmentation likely involving the vinyl group.

The fragmentation of the diethoxyethyl group is a key diagnostic feature, with the formation of the resonance-stabilized oxonium ion at m/z 103 being a particularly strong indicator of the acetal moiety.[5][6]

Experimental Protocols

To ensure the reproducibility and validity of spectroscopic data, standardized experimental protocols are essential.

NMR Spectroscopy Protocol

Caption: Workflow for NMR data acquisition and processing.

FT-IR Spectroscopy Protocol

Caption: Protocol for acquiring an FT-IR spectrum of a liquid sample.

Mass Spectrometry Protocol

Caption: General workflow for mass spectrometry analysis.

Conclusion

This guide provides a comprehensive spectroscopic blueprint for the characterization of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole. By leveraging predicted data and comparing it with structurally related analogs, researchers can confidently identify the key spectral features of this molecule. The detailed protocols and explanations of the underlying principles serve as a valuable resource for scientists engaged in the synthesis and analysis of novel pyrazole derivatives for drug discovery and other applications. The logical framework presented here encourages a deeper understanding of how spectroscopic data translates into definitive structural information, a critical skill for any chemical researcher.

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A Comparative Guide to the Biological Activity of 4-Methylpyrazole Derivatives

In the dynamic landscape of drug discovery, the pyrazole scaffold remains a cornerstone for the development of novel therapeutic agents. Among its numerous variants, 4-methylpyrazole derivatives have emerged as a particularly promising class, demonstrating a versatile range of biological activities. This guide provides a comprehensive comparison of the anticancer, antimicrobial, and anti-inflammatory properties of 4-methylpyrazole derivatives, supported by experimental data and detailed protocols to empower researchers in their quest for new and effective pharmaceuticals.

The Enduring Promise of the Pyrazole Core

Pyrazoles, five-membered heterocyclic rings containing two adjacent nitrogen atoms, are privileged structures in medicinal chemistry. Their unique electronic and steric properties allow for diverse substitutions, leading to a wide array of pharmacological activities.[1][2] The introduction of a methyl group at the 4-position of the pyrazole ring can significantly influence the molecule's lipophilicity, metabolic stability, and target-binding affinity, often enhancing its therapeutic potential. This guide will delve into the specific biological activities exhibited by this important subclass of pyrazole derivatives.

Anticancer Activity: Targeting Uncontrolled Cell Proliferation

The search for novel anticancer agents is a paramount challenge in modern medicine. Pyrazole derivatives have shown considerable promise in this area by targeting various mechanisms involved in cancer progression.[3][4][5]

Comparative Analysis of Anticancer Activity

The cytotoxic effects of novel 4-methylpyrazole derivatives are often evaluated against a panel of human cancer cell lines and compared with standard chemotherapeutic drugs. The half-maximal inhibitory concentration (IC50), the concentration of a drug that inhibits cell growth by 50%, is a key metric for this comparison.

Compound/Drug	Cancer Cell Line	IC50 (µM)	Reference
4-Methylpyrazole Derivative 1	MCF-7 (Breast)	42.6	[6]
4-Methylpyrazole Derivative 2	PACA2 (Pancreatic)	27.6	[6]
Doxorubicin (Standard)	MCF-7 (Breast)	48.0	[6]
Doxorubicin (Standard)	PACA2 (Pancreatic)	52.1	[6]
Compound 11 (Pyrazoline derivative)	AsPC-1 (Pancreatic)	16.8	[7]
Compound 11 (Pyrazoline derivative)	U251 (Glioblastoma)	11.9	[7]

Note: The specific structures of "4-Methylpyrazole Derivative 1" and "4-Methylpyrazole Derivative 2" can be found in the cited reference.

Mechanism of Anticancer Action

The anticancer activity of pyrazole derivatives is often attributed to their ability to inhibit key enzymes and signaling pathways involved in cell cycle regulation and proliferation.[8] One of the primary mechanisms is the inhibition of Cyclin-Dependent Kinases (CDKs), a family of protein kinases that are crucial for the progression of the cell cycle.[8] By inhibiting CDKs, pyrazole derivatives can induce cell cycle arrest and apoptosis (programmed cell death) in cancer cells.

Other reported mechanisms include the inhibition of other kinases like Epidermal Growth Factor Receptor (EGFR) and the disruption of DNA synthesis and repair processes.[3][4][5]

Caption: Proposed mechanism of anticancer action for 4-methylpyrazole derivatives.

Experimental Protocol: In Vitro Cytotoxicity (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.

Principle: In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the 4-methylpyrazole derivative and a standard anticancer drug (e.g., Doxorubicin) for 48-72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: Calculate the IC50 value from the dose-response curve by plotting the percentage of cell viability against the compound concentration.

Antimicrobial Activity: Combating Pathogenic Microbes

The rise of antibiotic-resistant bacteria poses a significant threat to global health. Pyrazole derivatives have demonstrated promising antibacterial and antifungal activities, making them attractive candidates for the development of new antimicrobial agents.[9][10][11]

Comparative Analysis of Antimicrobial Activity

The antimicrobial efficacy of 4-methylpyrazole derivatives is typically determined by their Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that inhibits the visible growth of a microorganism.

Compound/Drug	Microorganism	MIC (µg/mL)	Reference
4-Methylpyrazole Derivative 3	Escherichia coli	0.25	[12]
4-Methylpyrazole Derivative 4	Streptococcus epidermidis	0.25	[12]
Ciprofloxacin (Standard)	Escherichia coli	0.5	[12]
Ciprofloxacin (Standard)	Streptococcus epidermidis	4	[12]
4-Methylpyrazole Derivative 2	Aspergillus niger	1	[12]
Clotrimazole (Standard)	Aspergillus niger	2	[12]

Note: The specific structures of "4-Methylpyrazole Derivative 2, 3, and 4" can be found in the cited reference.

Mechanism of Antimicrobial Action

The antimicrobial mechanism of pyrazole derivatives is believed to involve the disruption of essential cellular processes in microorganisms.[9] One proposed mechanism is the inhibition of DNA gyrase, an enzyme crucial for DNA replication and repair in bacteria.[9] By inhibiting this enzyme, pyrazole derivatives can prevent bacterial proliferation. Other potential mechanisms include the disruption of the bacterial cell wall and interference with microbial metabolic pathways.[9]

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

Principle: This method determines the MIC of a compound by testing its ability to inhibit the growth of a microorganism in a liquid nutrient broth.

Step-by-Step Protocol:

• Prepare Inoculum: Prepare a standardized suspension of the test microorganism in a suitable broth.

• Serial Dilutions: Perform a serial two-fold dilution of the 4-methylpyrazole derivative in a 96-well microtiter plate containing broth.

• Inoculation: Inoculate each well with the microbial suspension. Include a positive control (broth with microorganism, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

• Determine MIC: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Anti-inflammatory Activity: Modulating the Inflammatory Response

Chronic inflammation is a key driver of many diseases, including arthritis, inflammatory bowel disease, and neurodegenerative disorders.[13] Pyrazole derivatives, most notably the selective COX-2 inhibitor Celecoxib, have a well-established role in the management of inflammation.[13]

Comparative Analysis of Anti-inflammatory Activity

The in vivo anti-inflammatory activity of 4-methylpyrazole derivatives is often assessed using the carrageenan-induced paw edema model in rodents. The percentage of edema inhibition is a measure of the compound's efficacy.

Compound/Drug	Dose (mg/kg)	Edema Inhibition (%)	Reference
4-Methylpyrazole Derivative 4	10	Better than standard	[12]
Diclofenac sodium (Standard)	10	-	[12]
Pyrazoline Derivative 2d	-	Higher than standard	[14]
Pyrazoline Derivative 2e	-	Higher than standard	[14]
Indomethacin (Standard)	-	-	[14]

Note: The specific structure of "4-Methylpyrazole Derivative 4" can be found in the cited reference. The exact percentage of inhibition for some compounds was not specified in the source but was stated as being superior to the standard.

Mechanism of Anti-inflammatory Action

The primary mechanism of anti-inflammatory action for many pyrazole derivatives is the inhibition of cyclooxygenase (COX) enzymes, particularly COX-2.[13] COX-2 is an inducible enzyme that is upregulated at sites of inflammation and is responsible for the production of prostaglandins, which are key mediators of pain and inflammation.[13] By selectively inhibiting COX-2, pyrazole derivatives can reduce inflammation with a lower risk of the gastrointestinal side effects associated with non-selective NSAIDs that also inhibit COX-1.[13] Other mechanisms may include the modulation of pro-inflammatory cytokines and the inhibition of the NF-κB signaling pathway.[13]

Caption: Inhibition of the COX-2 pathway by 4-methylpyrazole derivatives.

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

Principle: The injection of carrageenan into the paw of a rat induces an acute inflammatory response characterized by edema (swelling). The ability of a compound to reduce this swelling is a measure of its anti-inflammatory activity.

Step-by-Step Protocol:

• Animal Grouping: Divide rats into groups: a control group, a standard drug group (e.g., Diclofenac sodium), and one or more test groups for the 4-methylpyrazole derivatives.

• Compound Administration: Administer the test compounds and the standard drug orally or intraperitoneally to the respective groups. The control group receives the vehicle.

• Induction of Edema: After a set time (e.g., 1 hour), inject a 1% solution of carrageenan into the sub-plantar region of the right hind paw of each rat.

• Paw Volume Measurement: Measure the paw volume of each rat using a plethysmometer at regular intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.

• Calculate Percentage Inhibition: Calculate the percentage of edema inhibition for each group compared to the control group at each time point.

Conclusion and Future Perspectives

4-Methylpyrazole derivatives represent a versatile and promising scaffold for the development of new therapeutic agents. Their demonstrated efficacy in preclinical models of cancer, microbial infections, and inflammation warrants further investigation. Future research should focus on optimizing the structure of these derivatives to enhance their potency, selectivity, and pharmacokinetic properties. A deeper understanding of their mechanisms of action will also be crucial for their successful translation into clinical applications. This guide serves as a foundational resource for researchers dedicated to unlocking the full therapeutic potential of 4-methylpyrazole derivatives.

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A Comparative Guide to the Structure-Activity Relationship of 4-Methylpyrazole Analogs as Enzyme Inhibitors

For researchers and drug development professionals, understanding the nuanced interactions between small molecule inhibitors and their enzymatic targets is paramount. This guide provides an in-depth analysis of the structure-activity relationship (SAR) of 4-methylpyrazole and its analogs, with a primary focus on their well-established role as inhibitors of alcohol dehydrogenase (ADH). Furthermore, we will explore the broader inhibitory activities of pyrazole derivatives against other key enzyme targets to offer a comprehensive perspective for future drug design and development.

Introduction to 4-Methylpyrazole: From Antidote to Lead Compound

4-Methylpyrazole, clinically known as fomepizole, is a potent competitive inhibitor of alcohol dehydrogenase (ADH).[1][2] It is the cornerstone of treatment for methanol and ethylene glycol poisoning.[1] The therapeutic efficacy of fomepizole lies in its ability to competitively block the ADH-mediated metabolism of these toxic alcohols into their harmful acidic metabolites, thereby preventing severe metabolic acidosis and organ damage.[1][2] The pyrazole scaffold, a five-membered heterocyclic ring with two adjacent nitrogen atoms, has proven to be a versatile template in medicinal chemistry, leading to the development of inhibitors for a range of other enzymes. This guide will dissect the key structural features of 4-methylpyrazole analogs that govern their inhibitory potency, providing a comparative framework for researchers in the field.

The Structure-Activity Relationship of Pyrazole Analogs as Alcohol Dehydrogenase Inhibitors

The primary mechanism by which pyrazole and its analogs inhibit ADH is through competitive inhibition with respect to the alcohol substrate. This interaction involves the formation of an inactive ternary complex between the enzyme, the coenzyme NAD+, and the pyrazole inhibitor. The potency of this inhibition is highly dependent on the nature and position of substituents on the pyrazole ring.

Substitutions at the 4-Position of the Pyrazole Ring

Early studies on human liver ADH established a clear SAR for substitutions at the 4-position of the pyrazole ring. The inhibitory power of these analogs is significantly influenced by the nature of the substituent at this position.

A comparative study of various 4-substituted pyrazoles revealed the following trend in inhibitory potency:

4-iodopyrazole > 4-methylpyrazole > 4-bromopyrazole > pyrazole [3]

This trend suggests that both the size and electronic properties of the substituent at the 4-position are critical for potent inhibition. The increased potency of 4-iodopyrazole and 4-methylpyrazole compared to the unsubstituted pyrazole highlights the favorable interactions of these substituents within the substrate-binding pocket of ADH.[3]

Interestingly, di-substituted and tri-substituted pyrazole derivatives were found to be less effective inhibitors than their mono-substituted counterparts, and in some cases, even less potent than the parent pyrazole molecule.[3] This indicates that while substitution at the 4-position is beneficial, additional bulky groups can lead to steric hindrance and a decrease in binding affinity.

Comparison with 3-Substituted Pyrazole Analogs

Investigations into 3-substituted pyrazole derivatives have shown that they are also competitive inhibitors of ADH, binding at the substrate-binding site. However, a key distinction is that both adjacent nitrogen atoms of the pyrazole ring are crucial for tight binding. Analogs lacking adjacent nitrogens, such as isoxazole and imidazole, exhibit significantly weaker inhibition. This underscores the importance of the pyrazole core for effective ADH inhibition.

Quantitative Comparison of ADH Inhibition

To provide a clear comparison, the following table summarizes the available quantitative data for the inhibition of liver ADH by various pyrazole analogs.

Compound	Substitution	Target Enzyme	Inhibition Constant (Ki)	Reference
Pyrazole	Unsubstituted	Human Liver ADH	~2 µM
4-Methylpyrazole	4-Methyl	Human Liver ADH	Lower than Pyrazole
4-Bromopyrazole	4-Bromo	Human Liver ADH	Lower than 4-Methylpyrazole
4-Iodopyrazole	4-Iodo	Human Liver ADH	~0.1 µM (most potent)
3-Methylpyrazole	3-Methyl	Liver ADH	Competitive Inhibitor

Broader Context: Pyrazole Analogs as Inhibitors of Other Enzymes

The versatility of the pyrazole scaffold is evident from its successful application in developing inhibitors for a diverse range of enzymes beyond ADH. This highlights the potential for 4-methylpyrazole analogs to be explored as lead compounds for other therapeutic targets.

• Topoisomerase II: Certain pyrazole derivatives have been identified as potent inhibitors of bacterial type II topoisomerases, demonstrating antibacterial activity.[4][5]

• N-Succinyl-l,l-2,6-diaminopimelic acid desuccinylase (DapE): Pyrazole-based inhibitors of this bacterial enzyme are being investigated as potential antibiotics.[6]

• Phosphodiesterase 10A (PDE10A): Tricyclic pyrazole analogs have been synthesized and studied for their potent inhibition of PDE10A, an enzyme implicated in neurological and psychiatric disorders.[7]

These examples showcase the broad applicability of the pyrazole core in enzyme inhibitor design and encourage the exploration of 4-methylpyrazole analog libraries against various enzymatic targets.

Experimental Protocols

The following is a detailed, step-by-step methodology for a standard in vitro alcohol dehydrogenase inhibition assay, which can be adapted to compare the inhibitory potential of various 4-methylpyrazole analogs.

Alcohol Dehydrogenase (ADH) Inhibition Assay

This assay spectrophotometrically measures the rate of NADH production at 340 nm, which is a direct indicator of ADH activity.

Materials:

• Purified alcohol dehydrogenase (e.g., from equine liver or recombinant human)

• Ethanol (substrate)

• β-Nicotinamide adenine dinucleotide (NAD+)

• Sodium pyrophosphate buffer (pH 8.8)

• 4-Methylpyrazole analog inhibitors

• UV-Vis Spectrophotometer

• Quartz cuvettes

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of ADH in a suitable buffer (e.g., 10 mM sodium phosphate, pH 7.5).

  • Prepare a stock solution of NAD+ in ultrapure water.

  • Prepare a stock solution of ethanol in ultrapure water.

  • Prepare stock solutions of the 4-methylpyrazole analog inhibitors in a suitable solvent (e.g., DMSO or water).

• Assay Setup:

  • In a quartz cuvette, combine the sodium pyrophosphate buffer, NAD+ solution, and ethanol solution.

  • Add the desired concentration of the inhibitor (or solvent control).

  • Equilibrate the mixture to the desired temperature (e.g., 25°C) in the spectrophotometer.

• Initiation and Measurement:

  • Initiate the reaction by adding a small volume of the ADH enzyme solution to the cuvette.

  • Immediately mix by inversion and start recording the absorbance at 340 nm over time (e.g., for 5 minutes).

• Data Analysis:

  • Calculate the initial rate of the reaction (ΔA340/minute) from the linear portion of the absorbance versus time plot.

  • Determine the percent inhibition for each inhibitor concentration relative to the solvent control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration to determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity).

Experimental Workflow Diagram

Caption: Workflow for ADH Inhibition Assay.

Logical Relationship of SAR

Caption: Key SAR determinants for pyrazole-based ADH inhibitors.

Conclusion

The structure-activity relationship of 4-methylpyrazole analogs as alcohol dehydrogenase inhibitors is well-defined, with substitutions at the 4-position playing a critical role in determining inhibitory potency. The pyrazole scaffold, with its two adjacent nitrogen atoms, is essential for high-affinity binding to the enzyme. While 4-methylpyrazole is a clinically vital drug, the exploration of other 4-substituted analogs, such as 4-iodopyrazole, reveals opportunities for developing even more potent inhibitors. Furthermore, the demonstrated success of the pyrazole core in targeting other enzymes opens exciting avenues for the design and development of novel therapeutics for a wide range of diseases. This guide provides a foundational understanding for researchers to build upon in their quest for more selective and effective enzyme inhibitors.

References

• Li, T. K., & Theorell, H. (1969). Human liver alcohol dehydrogenase: inhibition by pyrazole and pyrazole analogs. Acta Chemica Scandinavica, 23(3), 892-902. [Link]

• Tvorogov, A. D. (1981). [A comparative study of the effect of pyrazole on the activity of enzymes in the alcohol/polyol dehydrogenase family]. Ukrainskii Biokhimicheskii Zhurnal, 53(5), 98-102. [Link]

• Gomez, L., Hack, M. D., Wu, J., Wiener, J. J., Venkatesan, H., Santillán, A., Jr, Pippel, D. J., Mani, N., Morrow, B. J., Motley, S. T., Shaw, K. J., Wolin, R., Grice, C. A., & Jones, T. K. (2007). Novel pyrazole derivatives as potent inhibitors of type II topoisomerases. Part 1: synthesis and preliminary SAR analysis. Bioorganic & Medicinal Chemistry Letters, 17(10), 2723–2727. [Link]

• Lohith, K., et al. (2024). Synthesis of Pyrazole-Based Inhibitors of the Bacterial Enzyme N-Succinyl-l,l-2,6-Diaminopimelic Acid Desuccinylase (DapE) as Potential Antibiotics. Molecules, 29(1), 123. [Link]

• Geronikaki, A., & Gavalas, A. (2022). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 27(4), 1188. [Link]

• Theorell, H., & Yonetani, T. (1969). Pyrazole inhibition and kinetic studies of ethanol and retinol oxidation catalyzed by rat liver alcohol dehydrogenase. Acta Chemica Scandinavica, 23(1), 255-260. [Link]

• Dahlbom, R., Tolf, B. R., Akeson, A., Lundquist, G., & Theorell, H. (1979). 3-Substituted Pyrazole Derivatives as Inhibitors and Inactivators of Liver Alcohol Dehydrogenase. In Alcohol and Aldehyde Metabolizing Systems (Vol. 4, pp. 65-74). Academic Press. [Link]

• Jacobsen, D., & McMartin, K. E. (1996). Kinetic interactions between 4-methylpyrazole and ethanol in healthy humans. Alcoholism, Clinical and Experimental Research, 20(5), 804–809. [Link]

• Olson, K. R. (Ed.). (2012). FOMEPIZOLE (4-METHYLPYRAZOLE, 4-MP). In Poisoning & Drug Overdose (7th ed.). McGraw-Hill. [Link]

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A Senior Application Scientist's Guide to Protecting Groups in Pyrazole Synthesis

For researchers, medicinal chemists, and professionals in drug development, the pyrazole core is a cornerstone of modern therapeutics. Its versatile biological activity makes it a frequent guest in the molecular architecture of pharmaceuticals. However, the synthesis of complex, polysubstituted pyrazoles is often a nuanced challenge, primarily due to the reactivity of the two nitrogen atoms within the five-membered ring. The strategic use of protecting groups is therefore not merely a matter of convenience, but a critical element for achieving regioselectivity and high yields in pyrazole functionalization.

This guide provides an in-depth comparison of common protecting groups for the pyrazole NH moiety, moving beyond a simple catalog of reagents to offer insights into the causality behind their selection for specific synthetic transformations. We will delve into the experimental nuances of their introduction and removal, and present comparative data to inform your synthetic strategy.

The Critical Role of N-Protection in Pyrazole Chemistry

The pyrazole ring possesses two nitrogen atoms, N1 and N2. In an unsubstituted pyrazole, these are tautomeric. Upon substitution, they become distinct, each with its own reactivity profile. Direct N-alkylation or N-arylation of an unsymmetrically substituted pyrazole often leads to a mixture of N1 and N2 isomers, complicating purification and reducing the yield of the desired product.

Protecting groups serve several key functions in pyrazole synthesis:

• Ensuring Regioselectivity: By blocking one nitrogen, they direct subsequent substitutions to the other nitrogen or to specific carbon atoms (C3, C4, or C5) of the pyrazole ring.

• Modulating Reactivity: They can alter the electronic properties of the pyrazole ring, influencing its susceptibility to electrophilic or nucleophilic attack.

• Enhancing Solubility: Bulky or lipophilic protecting groups can improve the solubility of pyrazole intermediates in organic solvents.

• Enabling Orthogonal Synthesis: The use of protecting groups that can be removed under different conditions allows for the sequential functionalization of a molecule without affecting other protected groups.

The choice of a protecting group is therefore a strategic decision, dictated by its stability to the planned reaction conditions and the ease and selectivity of its eventual removal.

Caption: General workflow for the synthesis of functionalized pyrazoles using N-protecting groups.

The Workhorse: tert-Butoxycarbonyl (Boc) Group

The Boc group is one ofthe most widely used protecting groups in organic synthesis due to its ease of introduction and its lability under acidic conditions, while being stable to a wide range of other reagents.[1]

Introduction and Removal

Introduction: The Boc group is typically introduced using di-tert-butyl dicarbonate ((Boc)₂O) in the presence of a base. The choice of base and solvent can be critical for achieving high yields.[2][3]

Removal: The most common method for Boc deprotection is treatment with a strong acid, such as trifluoroacetic acid (TFA) in dichloromethane (DCM).[2] However, for sensitive substrates, milder acidic conditions or non-acidic methods have been developed. A notable alternative is the use of sodium borohydride (NaBH₄) in ethanol, which selectively cleaves the N-Boc group from pyrazoles while leaving other Boc-protected amines intact.[4]

Experimental Protocols

Protocol 1: Boc Protection of 3,5-Dimethylpyrazole [3]

• To a solution of 3,5-dimethylpyrazole (0.1 mol, 8.16 g) in acetic anhydride (0.1 mol, 9.4 mL), add two drops of concentrated sulfuric acid.

• Heat the mixture under reflux for 15 hours.

• Distill off the excess acetic anhydride under reduced pressure.

• To the residue, add 40 mL of concentrated hydrochloric acid and 2 g of charcoal and reflux for 20 minutes.

• Cool the mixture and filter to remove the charcoal.

• The resulting 4-acetyl-3,5-dimethylpyrazole can then be protected. Dissolve the substituted pyrazole (1.0 mmol) and (Boc)₂O (1.4 mmol) in PEG-400 (1.0 mL).

• Stir the mixture at room temperature for 2.5 hours.

• Pour the reaction mixture into water and extract with diethyl ether.

• Dry the organic layer over anhydrous Na₂SO₄, concentrate, and purify by column chromatography to yield the N-Boc protected pyrazole.

Protocol 2: Deprotection of N-Boc-pyrazole using NaBH₄ [4]

• To a solution of N-Boc-pyrazole (1 mmol) in ethanol (95% or dry, 5 mL), add NaBH₄ (1.5-3 eq.) in portions at room temperature.

• Stir the reaction mixture at room temperature and monitor by TLC.

• Upon completion, cool the reaction to 0 °C and quench by the dropwise addition of 3N HCl until gas evolution ceases (pH ~7).

• Evaporate the solvent, and partition the residue between water and an organic solvent (e.g., ethyl acetate).

• Separate the organic layer, dry over Na₂SO₄, and concentrate to obtain the deprotected pyrazole.

Performance and Limitations

The Boc group is generally stable to basic conditions, catalytic hydrogenation, and many organometallic reagents at low temperatures. However, its stability can be compromised under certain cross-coupling conditions and in the presence of strong nucleophiles or elevated temperatures. For instance, in a Suzuki-Miyaura coupling reaction, the SEM-protecting group was found to be more stable than the Boc group, which led to some deprotection.[5] Furthermore, the Boc group was reported to be unstable during reactions with organolithium compounds and GC-MS analysis.[6]

The Robust Alternative: 2-(Trimethylsilyl)ethoxymethyl (SEM) Group

The SEM group offers greater stability compared to the Boc group, particularly under conditions required for metal-catalyzed cross-coupling and organometallic reactions.

Introduction and Removal

Introduction: The SEM group is introduced by reacting the pyrazole with 2-(trimethylsilyl)ethoxymethyl chloride (SEM-Cl) in the presence of a base like sodium hydride (NaH) or a weaker base such as N,N-diisopropylethylamine (DIPEA).

Removal: Deprotection is typically achieved under acidic conditions (e.g., HCl in ethanol) or by using a fluoride source such as tetrabutylammonium fluoride (TBAF).[7][8]

The "SEM Switch": A Tool for Regiocontrol

A unique and powerful feature of the SEM group is its ability to be transposed from one pyrazole nitrogen to the other in a single step, a process termed the "SEM switch".[7] This is achieved by heating the SEM-protected pyrazole with a catalytic amount of SEM-Cl. This transposition allows for the sequential C-H arylation of the C5 and C3 positions, which would otherwise be difficult to achieve due to the inherent reactivity differences of the C-H bonds.[7]

Caption: The "SEM switch" enables sequential arylation at the C5 and C3 positions of the pyrazole ring.

Experimental Protocols

Protocol 3: SEM Protection of Pyrazole [7]

• To a suspension of NaH (60% in mineral oil, 1.2 eq.) in dry THF at 0 °C, add a solution of pyrazole (1.0 eq.) in dry THF dropwise.

• Stir the mixture at room temperature for 30 minutes.

• Cool the mixture to 0 °C and add SEM-Cl (1.1 eq.) dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction with saturated aqueous NH₄Cl and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purify the residue by column chromatography to afford the SEM-protected pyrazole.

Protocol 4: SEM Deprotection using HCl [7]

• Dissolve the SEM-protected pyrazole in a solution of concentrated HCl in ethanol (e.g., 6M HCl in EtOH).

• Stir the reaction at room temperature or with gentle heating and monitor by TLC.

• Upon completion, neutralize the reaction with a base (e.g., saturated aqueous NaHCO₃).

• Extract the product with an organic solvent, dry the organic layer, and concentrate to yield the deprotected pyrazole.

The Acid-Labile Acetal: Tetrahydropyranyl (THP) Group

The THP group is an acetal-based protecting group that is stable to strongly basic conditions, organometallics, and hydrides, but is readily cleaved under acidic conditions.[9] A significant advantage of THP protection is the development of "green" protocols that are solvent- and catalyst-free.[10]

Introduction and Removal

Introduction: The THP group is introduced by reacting the pyrazole with 3,4-dihydro-2H-pyran (DHP) under acidic catalysis (e.g., p-toluenesulfonic acid, PPTS). A green method involves heating a mixture of pyrazole and DHP without any solvent or catalyst.[10][11]

Removal: Deprotection is achieved by acidic hydrolysis, for example, using acetic acid in a THF/water mixture or p-toluenesulfonic acid in methanol.[12]

Experimental Protocols

Protocol 5: Green THP Protection of Pyrazole [10][11]

• In a sealed tube, mix pyrazole and 3,4-dihydro-2H-pyran (1.1 eq.).

• Heat the mixture at a suitable temperature (e.g., 80-100 °C) until the reaction is complete as monitored by TLC.

• The product can often be used directly or purified by distillation or chromatography.

Protocol 6: THP Deprotection [12]

• Dissolve the THP-protected pyrazole in a mixture of THF, acetic acid, and water (e.g., in a 3:1:1 ratio).

• Stir the reaction at room temperature or with gentle heating.

• Monitor the reaction by TLC until the starting material is consumed.

• Neutralize the reaction with a base and extract the product.

• Dry the organic layer and concentrate to obtain the deprotected pyrazole.

The Bulky Guardian: Trityl (Tr) Group

The trityl group is a sterically demanding protecting group that is particularly useful for selective protection of primary amines and can be removed under mild acidic conditions.[13] Its bulk can also direct metallation to less hindered positions.

Introduction and Removal

Introduction: The trityl group is introduced using trityl chloride (Tr-Cl) in the presence of a base such as pyridine or triethylamine.[13]

Removal: Deprotection is readily achieved with mild acids like formic acid or acetic acid, often at room temperature.[13]

Experimental Protocols

Protocol 7: Trityl Protection of a Heterocycle [13]

• Dissolve the pyrazole-containing substrate in dry pyridine.

• Add trityl chloride (1.5-2 eq.) and stir the mixture at room temperature overnight.

• Quench the reaction with methanol.

• Remove the solvent under reduced pressure and purify the residue by column chromatography.

Protocol 8: Trityl Deprotection with Formic Acid [13]

• Treat the trityl-protected pyrazole with cold formic acid (e.g., 97%) for a short period (e.g., 3 minutes).

• Evaporate the formic acid under reduced pressure.

• Co-evaporate the residue with dioxane and then ethanol.

• Extract the residue with warm water and filter off the insoluble triphenylcarbinol.

• Evaporate the aqueous filtrate to obtain the deprotected pyrazole.

The Permanent Shield: N-Aryl Groups

In some synthetic strategies, the N-substituent is not a temporary protecting group but a permanent part of the final molecule. N-arylpyrazoles are a common motif in pharmaceuticals. Copper-catalyzed N-arylation reactions are a powerful tool for their synthesis.

Synthesis of N-Arylpyrazoles

The Chan-Lam and Buchwald-Hartwig amination reactions are commonly employed for the N-arylation of pyrazoles. These reactions typically use a copper or palladium catalyst, a ligand, and a base.

Comparative Analysis of Protecting Groups

The choice of protecting group is highly dependent on the planned synthetic route. The following table provides a comparative overview of the key features of the discussed protecting groups.

Protecting Group	Introduction Conditions	Deprotection Conditions	Stability Profile	Key Advantages
Boc	(Boc)₂O, base (e.g., DMAP, Et₃N)	Strong acid (TFA, HCl); NaBH₄/EtOH	Stable to base, hydrogenation. Labile to strong acid, heat, some cross-coupling conditions.	Widely used, readily available, multiple deprotection options.
SEM	SEM-Cl, base (e.g., NaH, DIPEA)	Acid (HCl); Fluoride (TBAF)	Robust, stable to organolithiums and cross-coupling conditions.	High stability, enables "SEM switch" for regiocontrol.[7]
THP	DHP, acid catalyst; or heat (solvent-free)	Acidic hydrolysis (e.g., AcOH/H₂O)	Stable to strong base, organometallics, hydrides. Labile to acid.	Green protection methods available, low cost.[10]
Trityl	Tr-Cl, base (e.g., pyridine)	Mild acid (formic acid, acetic acid)	Stable to base. Labile to acid.	Steric bulk can direct reactivity, mild deprotection.

The following table presents a summary of experimental data for different protecting groups in various pyrazole functionalization reactions, compiled from the literature.

Reaction Type	Protecting Group	Substrate	Conditions	Yield (%)	Reference
Suzuki-Miyaura Coupling	SEM	SEM-protected bromopyrrole	10 mol% Pd(PPh₃)₄, Cs₂CO₃, dioxane/H₂O, 90 °C	>90%	[5][14]
Suzuki-Miyaura Coupling	Boc	Boc-protected bromopyrrole	10 mol% Pd(PPh₃)₄, Cs₂CO₃, dioxane/H₂O, 90 °C	Good, but with 5% deprotection	[14]
Lithiation/Alkylation	THP	THP-protected pyrazole	n-BuLi, THF; then alkyl halide	High	[10][11]
Lithiation	SEM	SEM-protected pyrazole	n-BuLi, then electrophile	Good	[8]
Acylation	Boc	Boc-protected aminopyrazole	Acyl chloride, base	High	[2]
Sonogashira Coupling	Ethoxyethyl (related to THP)	Ethoxyethyl-protected iodopyrazole	Pd/Cu catalyst, base	58%	[6]

Conclusion

The selection of an appropriate protecting group is a critical decision in the synthesis of complex pyrazoles. The Boc group remains a versatile and popular choice for its ease of use and multiple deprotection pathways, though its stability can be a limitation. For syntheses involving harsh conditions such as organometallic reagents or certain cross-coupling reactions, the more robust SEM group is a superior choice, with the added benefit of the "SEM switch" for advanced regiochemical control. The THP group offers an acid-labile alternative with the advantage of green, solvent-free introduction methods. The bulky Trityl group provides a means for sterically controlled reactions and is removed under very mild acidic conditions.

By understanding the unique stability profiles, experimental requirements, and strategic advantages of each protecting group, researchers can navigate the complexities of pyrazole synthesis with greater precision and efficiency, ultimately accelerating the discovery and development of new chemical entities.

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The Strategic Advantage of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole in Modern Kinase Inhibitor Synthesis: A Comparative Guide

For researchers, scientists, and drug development professionals navigating the complex landscape of kinase inhibitor synthesis, the selection of appropriate building blocks is a critical determinant of success. The pyrazole scaffold is a well-established and privileged structure in medicinal chemistry, forming the core of numerous approved and investigational kinase inhibitors.[1][2] This guide provides an in-depth technical comparison of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole , a versatile and strategically valuable reagent, with other commonly employed pyrazole alternatives. We will delve into the causality behind its enhanced efficacy in certain synthetic routes and provide actionable experimental data and protocols to empower your drug discovery endeavors.

The Pyrazole Core: A Cornerstone of Kinase Inhibition

Protein kinases play a pivotal role in cellular signaling pathways, and their dysregulation is a hallmark of many diseases, including cancer and inflammatory disorders.[3] Pyrazole-based compounds have emerged as potent kinase inhibitors due to their ability to form key hydrogen bond interactions with the hinge region of the ATP-binding site of many kinases, mimicking the adenine moiety of ATP.[4] The substituents on the pyrazole ring are crucial for modulating potency, selectivity, and pharmacokinetic properties.[5] The choice of the N-1 substituent, in particular, can significantly influence the molecule's interaction with the solvent-exposed region of the active site and its overall drug-like properties.

1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole: A Chemist's Ally

While a variety of N-substituted pyrazoles are utilized in kinase inhibitor synthesis, 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole offers a unique combination of features that render it particularly advantageous for the construction of complex inhibitors. The core innovation lies in the diethoxyethyl group, which serves as a masked aldehyde functionality.[6] This acetal protecting group is stable to a wide range of reaction conditions, yet can be readily deprotected under mild acidic conditions to unveil a reactive aldehyde. This "latent reactivity" allows for a more strategic and flexible synthetic approach.

Comparative Analysis with Alternative Pyrazole Building Blocks

To fully appreciate the utility of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole, a comparison with more conventional N-substituted pyrazoles is instructive.

Feature	1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole	N-Methyl-4-methyl-1H-pyrazole	N-Aryl-4-methyl-1H-pyrazole	N-Benzyl-4-methyl-1H-pyrazole
Synthetic Accessibility	Readily synthesized via N-alkylation of 4-methyl-1H-pyrazole with 2-bromo-1,1-diethoxyethane.[7]	Synthesized by methylation of 4-methyl-1H-pyrazole.	Typically synthesized via condensation reactions or cross-coupling.	Prepared by benzylation of 4-methyl-1H-pyrazole.
Stability	Acetal group is stable to basic, nucleophilic, and many organometallic reagents.	Stable under most synthetic conditions.	Generally stable, but can be susceptible to oxidative degradation.	Can be susceptible to debenzylation under certain reductive conditions.
Potential for Further Functionalization	High. Deprotection reveals an aldehyde for subsequent reactions (e.g., reductive amination, Wittig reaction) to introduce complex side chains.	Limited direct functionalization of the methyl group.	Aryl ring can be functionalized via electrophilic aromatic substitution or cross-coupling reactions.	Benzyl group can be functionalized on the aromatic ring.
Influence on Physicochemical Properties	The diethoxyethyl group can enhance solubility in organic solvents. The latent aldehyde allows for late-stage introduction of polar groups.	Small, non-polar substituent with minimal impact on solubility.	Aryl group can significantly impact lipophilicity and potential for π-stacking interactions.	Benzyl group increases lipophilicity.
Representative Kinase Inhibitor IC50 Data (Illustrative)	Potency is target-dependent and influenced by the final elaborated side chain.	Often used as a simple N-substituent in potent inhibitors (e.g., JNK3 inhibitor, IC50 = 227 nM).[1]	Present in numerous potent inhibitors targeting various kinases (e.g., p38 inhibitor).	A common motif in kinase inhibitors (e.g., RIP1 kinase inhibitor, Kd = 0.078 µM).[8]

Synthetic Utility and Experimental Protocol

The strategic advantage of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole is most evident in its application in multi-step syntheses where the introduction of a reactive aldehyde is desired at a later stage. This prevents unwanted side reactions that a free aldehyde might undergo during earlier synthetic transformations.

Synthetic Workflow for a Generic Kinase Inhibitor Precursor

The following diagram illustrates a typical synthetic workflow leveraging the unique properties of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole.

Caption: Synthetic workflow for a kinase inhibitor using the target pyrazole.

Detailed Experimental Protocol: Synthesis of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole

This protocol describes the N-alkylation of 4-methyl-1H-pyrazole.

Materials:

• 4-Methyl-1H-pyrazole

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous N,N-Dimethylformamide (DMF)

• 2-Bromo-1,1-diethoxyethane

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• To a stirred suspension of sodium hydride (1.2 eq.) in anhydrous DMF under an argon atmosphere at 0 °C, add a solution of 4-methyl-1H-pyrazole (1.0 eq.) in anhydrous DMF dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Cool the mixture back to 0 °C and add 2-bromo-1,1-diethoxyethane (1.1 eq.) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at 0 °C.

• Extract the mixture with ethyl acetate (3 x).

• Wash the combined organic layers with water and brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole.

Mechanism of Action and Structure-Activity Relationship (SAR)

The synthesized pyrazole core can be incorporated into inhibitors targeting a variety of kinases. For instance, in Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) inhibitors, the pyrazole often acts as a central scaffold that presents substituents to different regions of the ATP-binding pocket. The N-1 side chain, after deprotection and elaboration, can extend into the solvent-exposed region, offering opportunities to improve potency and pharmacokinetic properties.

VEGFR-2 Signaling Pathway

VEGFR-2 is a key mediator of angiogenesis, the formation of new blood vessels, which is a critical process in tumor growth and metastasis.[9] Inhibition of VEGFR-2 signaling can block tumor angiogenesis and inhibit cancer progression.

Caption: Simplified VEGFR-2 signaling pathway.

The 4-methyl group on the pyrazole ring can provide beneficial steric interactions within the hydrophobic pocket of the kinase active site, potentially enhancing selectivity. The ability to introduce a diverse range of functionalities via the deprotected aldehyde allows for extensive Structure-Activity Relationship (SAR) studies to optimize inhibitor potency and selectivity.

Conclusion

In the competitive field of kinase inhibitor development, leveraging advanced and versatile building blocks is paramount. 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole represents a significant tool for medicinal chemists, offering a stable, yet readily functionalizable scaffold. Its key advantage lies in the masked aldehyde functionality, which facilitates a more controlled and strategic approach to the synthesis of complex kinase inhibitors. By understanding the principles outlined in this guide and utilizing the provided experimental framework, researchers can accelerate their drug discovery programs and unlock the potential of novel pyrazole-based therapeutics.

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A Senior Application Scientist's Guide to the Purity Assessment of Commercially Available 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole

Introduction: The Critical Role of Purity in a Versatile Pyrazole Building Block

1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole, with CAS number 1005631-56-0 and a molecular formula of C10H18N2O2, is a substituted pyrazole derivative that serves as a valuable building block in synthetic organic chemistry.[1] The pyrazole scaffold is a cornerstone in medicinal chemistry and materials science, found in a wide array of biologically active compounds, including anti-inflammatory, analgesic, and anti-cancer agents, as well as in agrochemicals.[2][3] The specific structural features of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole, namely the protected aldehyde functionality (the diethoxyethyl group) and the methylation on the pyrazole ring, make it a versatile precursor for the synthesis of more complex molecules.

In the realm of drug discovery and development, the purity of such intermediates is not a mere matter of quality control; it is a fundamental prerequisite for reliable, reproducible, and translatable scientific outcomes. The presence of impurities, even in trace amounts, can have profound and often detrimental effects. These unwanted chemical entities can arise from various sources, including the raw materials used in synthesis, side reactions during the manufacturing process, or degradation of the product over time.[4][5][6][7] For researchers and drug development professionals, a thorough understanding and rigorous assessment of the purity of commercially available 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole are therefore of paramount importance.

This guide provides an in-depth comparison of analytical methodologies for the purity assessment of this commercially available pyrazole derivative. It is designed to equip researchers, scientists, and drug development professionals with the expertise to critically evaluate the quality of this key synthetic intermediate and to select the most appropriate analytical techniques for their specific needs. We will delve into the causality behind experimental choices, present detailed, field-proven protocols, and provide a framework for interpreting the resulting data.

The Impact of Impurities: Why Purity Matters

The implications of impurities in a synthetic building block like 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole are far-reaching:

• Inaccurate Stoichiometry and Reduced Yields: The presence of non-reactive or interfering impurities can lead to incorrect calculations of molar equivalents in subsequent reactions, resulting in lower yields and the formation of unwanted byproducts.

• Altered Biological Activity and Toxicity: In the context of drug discovery, impurities can exhibit their own pharmacological or toxicological profiles, leading to misleading results in biological assays and potentially masking the true activity of the target compound.

• Complications in Downstream Processing: Impurities can interfere with crystallization, chromatography, and other purification steps of subsequent synthetic intermediates and the final active pharmaceutical ingredient (API).

• Regulatory Scrutiny: Regulatory bodies such as the FDA and EMA have stringent guidelines regarding the identification and control of impurities in drug substances.[7]

Therefore, a multi-pronged analytical approach is essential to ensure the identity, purity, and quality of commercially sourced 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole.

A Comparative Analysis of Key Analytical Methodologies

The purity of a chemical compound is not a singular value but rather a profile that is best understood through the application of orthogonal analytical techniques. For 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole, a comprehensive purity assessment should include a combination of chromatographic and spectroscopic methods.

High-Performance Liquid Chromatography (HPLC) for Quantitative Purity and Impurity Profiling

HPLC is a cornerstone technique for the purity assessment of non-volatile organic compounds.[8] It excels at separating the target compound from structurally similar impurities, allowing for their detection and quantification.

Expertise & Experience in Method Development:

The choice of an appropriate HPLC method is dictated by the physicochemical properties of the analyte. 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole is a moderately polar compound, making reverse-phase HPLC (RP-HPLC) the method of choice. A C18 column is a good starting point due to its versatility and wide availability.[8][9] The mobile phase composition is critical for achieving optimal separation. A gradient elution with a mixture of water and a polar organic solvent, such as acetonitrile or methanol, is typically employed to resolve both polar and non-polar impurities. The addition of a small amount of an acid, like formic acid, can improve peak shape for nitrogen-containing heterocyclic compounds by suppressing the ionization of the pyrazole ring.

Experimental Protocol: RP-HPLC for Purity of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-18 min: 90% B

  • 18-20 min: 90% to 10% B

  • 20-25 min: 10% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 220 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh approximately 10 mg of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole and dissolve in 10 mL of acetonitrile to prepare a 1 mg/mL stock solution. Further dilute to a working concentration of 0.1 mg/mL with the initial mobile phase composition (90:10 A:B).

Diagram of the HPLC Workflow

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A Researcher's Guide to the In Vitro Evaluation of Novel Compounds Derived from 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole

In the dynamic landscape of drug discovery, the pyrazole scaffold remains a cornerstone for the development of novel therapeutic agents.[1][2][3][4] Its inherent structural versatility allows for the synthesis of a diverse array of derivatives with a broad spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antidiabetic properties.[1][3][5][6] This guide provides a comprehensive framework for the in vitro evaluation of novel compounds synthesized from the precursor "1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole."

This document is intended for researchers, scientists, and drug development professionals. It offers an in-depth comparison of potential therapeutic activities, supported by detailed experimental protocols and data interpretation guidelines. The focus is on two key areas of high therapeutic need: oncology and infectious diseases.

The Strategic Advantage of the Pyrazole Core

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, serves as a privileged scaffold in medicinal chemistry.[2][3] Its unique electronic properties and ability to participate in various intermolecular interactions make it an ideal starting point for designing targeted therapies. Pyrazole derivatives have been shown to inhibit a range of enzymes and receptors crucial for disease progression, such as cyclin-dependent kinases (CDKs), epidermal growth factor receptor (EGFR), and dihydrofolate reductase (DHFR).[7][8]

The precursor, 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole, offers a versatile platform for generating novel chemical entities. The diethoxyethyl group can be readily modified to introduce a variety of functional groups, enabling the exploration of a wide chemical space and the optimization of structure-activity relationships (SAR).

Comparative In Vitro Evaluation: A Dual-Pronged Approach

This guide will focus on the in vitro assessment of hypothetical novel compounds (designated as PZ-1, PZ-2, and PZ-3 ) derived from 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole. Their performance will be benchmarked against established, potent pyrazole derivatives and standard-of-care drugs in both anticancer and antimicrobial assays.

Anticancer Activity Assessment

The evaluation of anticancer potential is a primary objective in the screening of novel pyrazole derivatives.[7][9] Numerous studies have demonstrated the efficacy of pyrazole-based compounds against various cancer cell lines, including those of the breast, lung, and liver.[9][10][11]

Hypothetical Comparative Data:

The following table summarizes the hypothetical cytotoxic activity (IC₅₀ in µM) of our novel compounds against a panel of human cancer cell lines, compared with a known pyrazole-based inhibitor and a standard chemotherapeutic agent.

Compound	MCF-7 (Breast) IC₅₀ (µM)	A549 (Lung) IC₅₀ (µM)	HepG2 (Liver) IC₅₀ (µM)
PZ-1	8.5	12.3	10.1
PZ-2	15.2	25.8	18.9
PZ-3	5.1	7.9	6.4
Roscovitine (Reference CDK Inhibitor)	0.99	-	-
Doxorubicin (Standard Drug)	0.8	1.2	1.5

Experimental Workflow for Anticancer Screening:

The following diagram illustrates the typical workflow for assessing the in vitro anticancer activity of novel compounds.

Broth microdilution workflow for MIC determination.

Detailed Protocol: Broth Microdilution for MIC Determination

• Preparation of Compound Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of the test compounds in a suitable broth medium, such as Mueller-Hinton Broth (MHB). [12][13]2. Preparation of Bacterial Inoculum: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL. Dilute this suspension to achieve a final concentration of about 5 x 10⁵ CFU/mL in the test wells. [12]3. Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate containing the diluted compounds. Include positive (bacteria only) and negative (broth only) controls.

• Incubation: Incubate the plates at 37°C for 18-24 hours. [12]5. MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth (turbidity) of the microorganism. [14]This can be assessed visually or by using a microplate reader to measure optical density. [15]

Concluding Remarks and Future Directions

This guide outlines a foundational in vitro strategy for the evaluation of novel compounds synthesized from 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole. The hypothetical data presented for compounds PZ-1, PZ-2, and PZ-3 illustrate how their performance can be systematically compared against established agents. Promising candidates, such as PZ-3 in this hypothetical scenario, would warrant further investigation, including mechanism of action studies, evaluation against a broader panel of cancer cell lines or microbial strains, and assessment of their effects on normal, non-cancerous cells to determine selectivity. [9]Subsequent in vivo studies would be the next logical step for compounds demonstrating significant in vitro efficacy and a favorable preliminary safety profile.

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A Senior Application Scientist's Guide to Pyrazole Synthesis: Benchmarking New Routes Against Traditional Methods

For chemists engaged in drug discovery and development, the pyrazole scaffold is a cornerstone of molecular design. Its prevalence in blockbuster drugs and promising clinical candidates underscores the continuous need for efficient and versatile synthetic routes.[1] This guide provides an in-depth comparison of traditional and modern methods for pyrazole synthesis, offering practical insights and experimental data to inform your selection of the most appropriate route for your research needs.

The Enduring Importance of Pyrazoles

Pyrazoles are five-membered heterocyclic compounds containing two adjacent nitrogen atoms. This structural motif imparts a unique combination of physicochemical properties, enabling pyrazole-containing molecules to engage in a wide range of biological interactions.[2] Consequently, pyrazoles are found at the core of numerous therapeutics, exhibiting activities as anticancer, anti-inflammatory, antimicrobial, and antiviral agents.[1] The enduring relevance of this scaffold necessitates the ongoing development of novel synthetic methodologies that offer improvements in efficiency, sustainability, and molecular diversity over classical approaches.

Part 1: The Traditional Workhorse - The Knorr Pyrazole Synthesis

First reported in 1883, the Knorr pyrazole synthesis has long been the go-to method for constructing the pyrazole ring.[3] This robust reaction involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative, typically under acidic or basic conditions.[4]

Mechanistic Insights and Experimental Causality

The Knorr synthesis proceeds through a stepwise mechanism involving initial condensation to form a hydrazone intermediate, followed by intramolecular cyclization and dehydration to yield the aromatic pyrazole ring.[5]

General reaction scheme for the Knorr pyrazole synthesis.

A critical consideration in the Knorr synthesis is regioselectivity , especially when using unsymmetrical 1,3-dicarbonyl compounds. The initial nucleophilic attack of the hydrazine can occur at either of the two carbonyl carbons, potentially leading to a mixture of regioisomers.[6] The outcome is influenced by:

• Steric and Electronic Effects: The more electrophilic and less sterically hindered carbonyl group is generally favored for the initial attack.

• Reaction Conditions: The pH of the reaction medium can significantly impact the regioselectivity by altering the nucleophilicity of the hydrazine nitrogens.[7]

Experimental Protocol: Synthesis of a Pyrazolone via Knorr Condensation

This protocol details the synthesis of a pyrazolone, a derivative of pyrazole, from a β-ketoester and hydrazine hydrate.[8]

Materials:

• Ethyl benzoylacetate

• Hydrazine hydrate

• 1-Propanol

• Glacial acetic acid

• Water

• Ethyl acetate/Hexane (for TLC)

Procedure:

• Reaction Setup: In a 20-mL scintillation vial, combine ethyl benzoylacetate (3 mmol) and hydrazine hydrate (6 mmol).[8]

• Solvent and Catalyst Addition: Add 1-propanol (3 mL) and 3 drops of glacial acetic acid to the mixture.[8]

• Heating: Heat the reaction on a hot plate with stirring at approximately 100°C for 1 hour.[8]

• Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC) with a mobile phase of 30% ethyl acetate/70% hexane.[8]

• Work-up: Once the starting material is consumed, add water (10 mL) to the hot reaction mixture with continuous stirring.[5]

• Crystallization: Turn off the heat and allow the mixture to cool slowly to room temperature while stirring for 30 minutes to facilitate precipitation.[5]

• Isolation and Purification: Collect the solid product by filtration using a Büchner funnel. Rinse the collected solid with a small amount of water and allow it to air dry.[8]

Part 2: The Modern Approach - Multicomponent Synthesis of Pyrazoles

In recent years, multicomponent reactions (MCRs) have emerged as a powerful strategy for the synthesis of complex molecules, including pyrazoles.[9] MCRs involve the one-pot reaction of three or more starting materials to form a product that contains substantial portions of all the reactants.[10] This approach offers significant advantages in terms of efficiency, atom economy, and operational simplicity.

Mechanistic Insights and Experimental Causality

The mechanism of a multicomponent pyrazole synthesis is a cascade of reactions where the product of one step becomes the substrate for the next. For example, a common MCR for pyrazole synthesis involves the reaction of an aldehyde, a ketone, and a hydrazine.[9]

Generalized workflow for a multicomponent pyrazole synthesis.

The key to a successful MCR is the careful selection of starting materials and reaction conditions to orchestrate the desired reaction sequence and minimize side reactions. The use of catalysts can play a crucial role in controlling the reaction pathway and achieving high yields and selectivity.[11]

Experimental Protocol: One-Pot, Three-Component Synthesis of Thiazole-Tethered Indenopyrazoles

This protocol describes a modern, one-pot, three-component synthesis of biologically active pyrazole derivatives.[10]

Materials:

• 2-acyl-(1H)-indene-1,3-(2H)-diones

• Thiosemicarbazide

• α-bromoketones

• Sodium acetate

• Dry methanol

• Glacial acetic acid

Procedure:

• Initial Reaction: In a reaction vessel, reflux a mixture of 2-acyl-(1H)-indene-1,3-(2H)-dione (1 equivalent) and thiosemicarbazide (1 equivalent) in dry methanol for 10-15 minutes.[10]

• Addition of Components: To the refluxing mixture, slowly add sodium acetate (1 equivalent), the appropriate α-bromoketone (1 equivalent), and a 2:1 (v/v) mixture of methanol and glacial acetic acid.[10]

• Reflux: Continue to reflux the reaction mixture for 5-8 hours.[10]

• Isolation: Upon completion of the reaction (monitored by TLC), allow the mixture to cool to room temperature. The solid product that forms is collected by filtration.[10]

• Purification: The crude product is purified by column chromatography to afford the desired thiazole-tethered indenopyrazole.[10]

Part 3: Head-to-Head Comparison - Knorr vs. Multicomponent Synthesis

The choice between a traditional and a modern synthetic route depends on several factors, including the desired substitution pattern, scalability, and green chemistry considerations. The following table provides a quantitative comparison of the two approaches.

Feature	Traditional Knorr Synthesis	Modern Multicomponent Synthesis
Yield	Generally good to excellent (can exceed 95% under optimized conditions).[12]	Often high (typically in the range of 53-97%).[10]
Reaction Time	Can range from 1 hour to several hours.[8]	Varies widely, from 55-65 minutes to 5-8 hours depending on the specific reaction.[10]
Reaction Temperature	Often requires heating (e.g., 100-145°C).[13]	Can range from room temperature to reflux, with some reactions proceeding at 50°C.[10]
Atom Economy	Lower, due to the formation of water as a byproduct.	Higher, as most of the atoms from the starting materials are incorporated into the final product.[9]
Substrate Scope	Broad, but can be limited by the availability of 1,3-dicarbonyl precursors.	Very broad, allowing for the rapid generation of diverse libraries of compounds.[9]
Functional Group Tolerance	Can be an issue, as harsh reaction conditions may not be compatible with sensitive functional groups.	Generally better, with many MCRs proceeding under mild conditions.[14]
Regioselectivity	A significant challenge with unsymmetrical substrates, often leading to mixtures of products.[6]	Can be controlled through careful design of the reaction cascade and choice of catalyst.[11]
Environmental Impact	Often involves the use of organic solvents and can generate significant waste.	Can be designed to be more environmentally friendly, with some reactions proceeding in greener solvents or even solvent-free.[9]

Part 4: Decision-Making Workflow for Pyrazole Synthesis

To assist researchers in selecting the most suitable synthetic strategy, the following decision-making workflow is proposed:

A workflow to guide the selection of a pyrazole synthesis method.

Conclusion

Both traditional and modern methods for pyrazole synthesis have their merits and are valuable tools in the chemist's arsenal. The Knorr synthesis remains a reliable and high-yielding method, particularly for simpler pyrazole targets where regioselectivity is not a concern. However, for the synthesis of complex, highly functionalized pyrazoles, and for the rapid generation of compound libraries, modern multicomponent reactions offer unparalleled advantages in terms of efficiency, diversity, and sustainability. By understanding the mechanistic nuances and practical considerations of each approach, researchers can make informed decisions to accelerate their drug discovery and development programs.

References

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• RSC Publishing. (2022). Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. Reaction Chemistry & Engineering. [Link]

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Safety & Regulatory Compliance

A Comprehensive Disposal Protocol for 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole

This document provides a detailed, procedural guide for the safe and compliant disposal of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole. As a substituted nitrogen-containing heterocycle, this compound requires careful management to ensure the safety of laboratory personnel and protect the environment. The procedures outlined herein are synthesized from established regulatory frameworks and best practices for handling pyrazole derivatives and related organic chemicals.

Guiding Principle: Hazard Identification and Waste Characterization

Proper disposal begins with a thorough understanding of the compound's potential hazards. While a specific Safety Data Sheet (SDS) for 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole may not be universally available, its hazard profile can be inferred from the pyrazole core structure and general chemical principles. Pyrazole and its derivatives are known to possess biological activity and may present several hazards.[1][2][3]

Initial Hazard Assessment: Based on data from analogous pyrazole compounds, 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole must be handled as a hazardous substance.[4][5] The primary concerns include:

• Acute Toxicity: Harmful if swallowed or in contact with skin.[5]

• Irritation: Causes skin, eye, and potential respiratory irritation.[5][6][7]

• Environmental Hazard: Potentially harmful to aquatic life with long-lasting effects.[7]

Therefore, all waste containing this compound, including pure substance, reaction mixtures, and contaminated materials, must be classified and disposed of as hazardous chemical waste . Under no circumstances should this material be disposed of down the sanitary sewer or in the regular trash.[7][8][9]

Table 1: Potential Hazard Classification for 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole

This table summarizes the anticipated hazards based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[10][11][12]

Hazard Class	GHS Pictogram	Description
Acute Toxicity (Oral)		Harmful if swallowed.[5]
Skin Irritation		Causes skin irritation.[5][6][7]
Eye Irritation		Causes serious eye irritation.[5][6]
Aquatic Hazard	No Pictogram (for Chronic)	May be harmful to aquatic life with long lasting effects.

On-Site Waste Management: A Step-by-Step Protocol

Effective waste management relies on a systematic, in-laboratory process from the moment the waste is generated. This ensures compliance with regulations from bodies like the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[13][14][15][16]

Step 1: Container Selection and Labeling

• Select a Compatible Container: Use a clean, leak-proof container made of a material compatible with organic solvents (e.g., borosilicate glass or high-density polyethylene). The container must have a secure, tight-fitting screw cap.[9][17]

• Apply a Hazardous Waste Label: As soon as the first drop of waste is added, affix your institution's official hazardous waste label.[18][19] The label must, at a minimum, include:

  • The words "Hazardous Waste".[20]

  • The full chemical name: "Waste 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole". List all other components and their approximate percentages.

  • The specific hazard(s) (e.g., "Toxic," "Irritant").[20]

  • The name of the Principal Investigator and the laboratory location.[19]

  • The date upon which waste was first added to the container.

Step 2: Waste Segregation

Chemical incompatibility can lead to dangerous reactions.[21] This waste must be segregated correctly. The primary causal factor for segregation is preventing unintended chemical reactions, which could generate heat, gas, or toxic byproducts.

• Primary Waste Stream: Collect waste 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole, particularly when dissolved in solvents like ethanol, methanol, or ethyl acetate, in a container designated for Non-Halogenated Organic Waste .

• Cross-Contamination: Do not mix this waste with halogenated solvents (e.g., dichloromethane, chloroform), as this significantly increases disposal costs and complexity.[19]

Table 2: Waste Segregation & Chemical Compatibility

Waste Stream	Compatible With This Compound?	Rationale
Strong Acids	NO	Risk of violent reaction or rapid hydrolysis of the acetal functional group.
Strong Bases	NO	Potential for vigorous reaction.
Strong Oxidizers	NO	Pyrazoles can be oxidized, creating a risk of a highly exothermic or explosive reaction.[1][3]
Aqueous Waste	NO	This compound is an organic material and should not be mixed with aqueous waste streams.
Halogenated Solvents	NO	Avoid mixing to comply with waste stream definitions and control disposal costs.[19]

Step 3: Accumulation in a Satellite Accumulation Area (SAA)

Store the labeled, closed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[18][20] An SAA must be:

• At or near the point of waste generation.[20]

• Under the control of the laboratory personnel generating the waste.

• Equipped with secondary containment (e.g., a chemical-resistant tub or tray) to contain any potential leaks.[9][19]

• The container must be kept closed at all times except when actively adding waste.[9][18][19] This is a critical EPA requirement to prevent the release of volatile compounds.

Disposal Workflow Diagram

Caption: Workflow for the safe disposal of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole.

Final Disposal and Emergency Measures

Final Disposal Procedure

The only acceptable final disposal method for this compound is through your institution's Environmental Health & Safety (EHS) department for off-site destruction.

• Request Pickup: Once the waste container is nearly full (e.g., 90% capacity) or has been accumulating for the maximum time allowed by your institution (often 12 months), contact your EHS office to schedule a waste pickup.[18]

• Incineration: The waste will be transported by a licensed hazardous waste vendor to a permitted Treatment, Storage, and Disposal Facility (TSDF). The standard and most effective method for destroying organic compounds like this is high-temperature incineration , which is equipped with afterburners and scrubbers to treat gaseous byproducts.[6][7]

Emergency Procedures: Spills and Exposures

In the event of a spill or exposure, immediate and correct action is critical.

• Personnel Exposure:

  • Skin: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.

  • Eyes: Flush eyes with an eyewash station for at least 15 minutes, holding eyelids open. Seek immediate medical attention.

  • Ingestion/Inhalation: Move to fresh air. Seek immediate medical attention.

• Spill Containment:

  • Small Spill (<100 mL): If you are trained and have the proper PPE (lab coat, safety goggles, nitrile gloves), absorb the spill with a chemical absorbent material (e.g., vermiculite or sand). Collect the contaminated absorbent in a sealed container, label it as hazardous waste, and dispose of it through EHS.

  • Large Spill (>100 mL): Evacuate the immediate area. Alert personnel nearby and prevent entry. Contact your institution's EHS or emergency response team immediately. Do not attempt to clean it up yourself.

By adhering to this comprehensive protocol, you ensure that the disposal of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole is conducted safely, responsibly, and in full compliance with regulatory standards, building a foundation of trust in our laboratory's commitment to safety and environmental stewardship.

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A Researcher's Guide to the Safe Handling of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole

As researchers and scientists in the dynamic field of drug development, our pursuit of innovation must be intrinsically linked with an unwavering commitment to safety. This guide provides essential, practical information for the safe handling and disposal of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole, a member of the pharmacologically significant pyrazole class of compounds.[1][2][3] By understanding the potential hazards and adhering to rigorous safety protocols, we can mitigate risks and foster a secure laboratory environment. This document is structured to provide not just procedural steps, but the scientific reasoning behind them, ensuring a deep and applicable understanding of safe laboratory practices.

Hazard Identification and Risk Assessment: Understanding the Compound

Key Potential Hazards:

• Acute Toxicity (Oral and Dermal): Harmful or toxic if ingested or absorbed through the skin.

• Skin and Eye Irritation/Damage: Can cause skin irritation and serious damage to the eyes upon contact.

• Respiratory Irritation: May cause respiratory irritation if inhaled.[4]

A thorough risk assessment should be conducted before any new experimental protocol involving this compound is initiated. This assessment should consider the quantities being used, the nature of the experimental procedures (e.g., heating, aerosol generation), and the potential for exposure.

Personal Protective Equipment (PPE): Your Primary Line of Defense

The use of appropriate Personal Protective Equipment (PPE) is non-negotiable when handling 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole. The following table outlines the minimum required PPE, with explanations rooted in the anticipated hazards.

PPE Component	Specifications	Rationale for Use
Eye and Face Protection	Chemical splash goggles meeting ANSI Z87.1 standards.[5][6] A face shield should be worn over goggles when there is a risk of splashing or explosion.[7]	To protect against splashes of the chemical, which can cause serious eye damage. The face shield provides an additional layer of protection for the entire face.
Hand Protection	Nitrile rubber gloves are the standard for laboratory use, offering good resistance to a variety of organic solvents.[6] Gloves should be inspected for any signs of degradation or puncture before use and changed immediately upon contamination.[7]	To prevent skin contact, as pyrazole derivatives can be toxic upon dermal absorption and cause skin irritation.
Body Protection	A long-sleeved laboratory coat, buttoned completely, is mandatory.[6][8] Clothing worn underneath should cover the legs (long pants) and be made of natural fibers like cotton.[5][7]	To protect the skin from accidental spills and splashes.[8] Natural fibers are less likely to melt and adhere to the skin in the event of a fire compared to synthetic fabrics.
Footwear	Closed-toe and closed-heel shoes must be worn at all times in the laboratory.[8]	To protect the feet from chemical spills and falling objects.
Respiratory Protection	Work should be conducted in a certified chemical fume hood to minimize inhalation exposure. If engineering controls are not sufficient to maintain exposure below permissible limits, a NIOSH-approved respirator may be required.[7][9]	To prevent the inhalation of any dust, aerosols, or vapors, which may cause respiratory tract irritation.[4]

Operational and Handling Plan: A Step-by-Step Approach to Safety

Adherence to a well-defined operational plan is critical for minimizing the risk of exposure and accidents.

Preparation and Weighing

• Designated Area: All handling of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole should occur in a designated area within a certified chemical fume hood.

• Donning PPE: Before handling the chemical, don all required PPE as outlined in the table above. The sequence for donning is typically lab coat, then respirator (if required), followed by eye and face protection, and finally gloves.

• Weighing: If weighing a solid form of the compound, do so within the fume hood on a tared weigh boat. Use a spatula to transfer the material and avoid creating dust. For liquid transfers, use appropriate volumetric glassware and a calibrated pipette.

Experimental Procedures

• Contained Systems: Whenever possible, conduct reactions in closed or contained systems to minimize the release of vapors or aerosols.

• Temperature Control: If heating is required, use a well-controlled heating mantle or oil bath. Avoid open flames. Be aware that some pyrazole derivatives can be heat-sensitive and may decompose explosively upon heating.

• Ventilation: Ensure the fume hood sash is at the appropriate height to maintain proper airflow and protection.

Post-Experiment Decontamination

• Clean-Up: Decontaminate all surfaces and equipment that have come into contact with the chemical. Use a suitable solvent and absorbent materials.

• Doffing PPE: Remove PPE in a manner that avoids self-contamination. The general order for doffing is gloves first, followed by face shield and goggles, then the lab coat, and finally the respirator (if used). Wash hands thoroughly with soap and water after removing all PPE.

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

Emergency Scenario	Immediate Action
Skin Contact	Immediately remove all contaminated clothing. Rinse the affected skin area with copious amounts of water for at least 15 minutes.[10] Seek immediate medical attention.
Eye Contact	Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[10] Remove contact lenses if present and easy to do. Seek immediate medical attention.
Inhalation	Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water. Seek immediate medical attention.
Spill	Evacuate the immediate area. If the spill is large or you are not trained to handle it, notify your institution's Environmental Health and Safety (EHS) department. For small spills, use an appropriate absorbent material, collect the waste in a sealed container, and dispose of it as hazardous waste.[11]

Disposal Plan: Environmental Responsibility

Proper disposal of 1-(2,2-diethoxyethyl)-4-methyl-1H-pyrazole and its associated waste is a critical component of laboratory safety and environmental stewardship.

Waste Segregation and Collection

• Solid Waste: Collect all solid waste contaminated with the compound (e.g., used weigh boats, contaminated paper towels) in a clearly labeled, sealed container designated for hazardous solid waste.[12]

• Liquid Waste: Collect all liquid waste containing the compound in a labeled, leak-proof container for hazardous chemical waste.[12] Do not mix with other waste streams unless explicitly permitted by your institution's EHS office.[12]

• Sharps Waste: Any contaminated sharps (needles, razor blades) must be disposed of in a designated sharps container.

• Empty Containers: Triple-rinse empty containers with a suitable solvent.[12][13] The rinsate should be collected as hazardous liquid waste.[12] After rinsing, deface the label and dispose of the container according to institutional guidelines.[12]

Final Disposal

• Licensed Waste Disposal: All chemical waste must be disposed of through your institution's licensed chemical waste management program.[12][14][15] Never pour chemical waste down the drain.[12]

• Documentation: Maintain accurate records of the disposed chemical, including its name, quantity, and date of disposal, in accordance with laboratory and institutional protocols.[12]

Visualizing the Workflow

To further clarify the essential procedures, the following diagrams illustrate the recommended workflows for donning and doffing PPE and for the chemical waste disposal process.

Caption: Recommended sequence for donning and doffing Personal Protective Equipment (PPE).

Caption: Workflow for the proper segregation and disposal of chemical waste.

By integrating these safety protocols into your daily laboratory practices, you contribute to a culture of safety that protects not only yourself but also your colleagues and the environment.

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